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  • Product: BTB06584
  • CAS: 219793-45-0

Core Science & Biosynthesis

Foundational

The Mechanism of Action of BTB06584: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract BTB06584 is a novel small molecule that acts as a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase. Under conditions of cellular...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

BTB06584 is a novel small molecule that acts as a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase. Under conditions of cellular stress, such as ischemia, the F1Fo-ATPase can reverse its function, hydrolyzing ATP and contributing to cellular energy depletion and death. BTB06584 specifically targets this reverse activity, preserving cellular ATP levels and offering a promising therapeutic strategy for ischemia-related injuries and potentially other pathologies involving mitochondrial dysfunction. This guide provides a comprehensive overview of the mechanism of action of BTB06584, detailing the supporting experimental data and protocols.

Introduction

The mitochondrial F1Fo-ATPase is a fundamental enzyme responsible for the majority of cellular ATP synthesis. It utilizes the proton motive force generated by the electron transport chain to drive the phosphorylation of ADP. However, under ischemic conditions where the proton motive force collapses, the F1Fo-ATPase can reverse its operation, becoming a potent ATPase that depletes cellular ATP reserves. This reversal contributes significantly to the pathophysiology of ischemic injury.

BTB06584 has emerged as a key pharmacological tool and potential therapeutic agent that selectively inhibits this detrimental ATP hydrolysis without affecting forward ATP synthesis.[1][2][3][4][5] Its mechanism is intricately linked to the endogenous inhibitor protein, IF1, which naturally regulates the F1Fo-ATPase activity.[1][2][3][4]

Core Mechanism of Action

BTB06584's primary mechanism of action is the selective inhibition of the F1Fo-ATPase's hydrolytic activity in an IF1-dependent manner.[1][3] This selectivity is crucial as it avoids the toxicity associated with non-selective inhibitors that block both ATP synthesis and hydrolysis.

Signaling Pathway Under Normal and Ischemic Conditions

Under normal physiological conditions, the F1Fo-ATPase synthesizes ATP. During ischemia, the enzyme reverses, and BTB06584, in conjunction with IF1, inhibits this ATP hydrolysis.

cluster_0 Normal Conditions cluster_1 Ischemic Conditions cluster_2 Intervention with BTB06584 ATP Synthesis ATP Synthesis F1Fo-ATPase (Forward) F1Fo-ATPase (Forward) F1Fo-ATPase (Forward)->ATP Synthesis Catalyzes Proton Gradient Proton Gradient Proton Gradient->F1Fo-ATPase (Forward) Drives ATP Hydrolysis ATP Hydrolysis F1Fo-ATPase (Reverse) F1Fo-ATPase (Reverse) F1Fo-ATPase (Reverse)->ATP Hydrolysis Catalyzes Inhibition of\nATP Hydrolysis Inhibition of ATP Hydrolysis F1Fo-ATPase (Reverse)->Inhibition of\nATP Hydrolysis No Proton Gradient Loss of Proton Gradient No Proton Gradient->F1Fo-ATPase (Reverse) Induces Reversal BTB06584 BTB06584 BTB06584->Inhibition of\nATP Hydrolysis IF1 IF1 IF1->Inhibition of\nATP Hydrolysis cluster_workflow Experimental Workflow for BTB06584 Characterization Chemoinformatic Screen Chemoinformatic Screen (Based on BMS199264) In vitro Assays In vitro Assays (Isolated Mitochondria) Chemoinformatic Screen->In vitro Assays Cell-based Assays Cell-based Assays (HL-1, H9C2, A549) In vitro Assays->Cell-based Assays Mechanism of Action Studies Mechanism of Action Studies (IF1 dependence) Cell-based Assays->Mechanism of Action Studies Preclinical Models Preclinical Models (e.g., Ischemia/Reperfusion) Mechanism of Action Studies->Preclinical Models

References

Exploratory

BTB06584: A Selective F1Fo-ATPase Inhibitor for Ischemic Injury and Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals Introduction BTB06584 is a small molecule that has been identified as a selective inhibitor of the mitochondrial F1Fo-ATPase, specifically ta...

Author: BenchChem Technical Support Team. Date: November 2025

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

BTB06584 is a small molecule that has been identified as a selective inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse activity of ATP hydrolysis.[1] Under conditions of cellular stress, such as ischemia, the F1Fo-ATPase can reverse its function, consuming ATP to maintain the mitochondrial membrane potential, which ultimately contributes to cell death.[1][2][3][4] BTB06584 has emerged as a promising therapeutic candidate by selectively inhibiting this detrimental ATP hydrolysis without affecting ATP synthesis, thereby preserving cellular energy stores and reducing cell death in ischemic conditions.[1][2][4] Furthermore, recent studies have highlighted its potential as a radiosensitizer in cancer therapy.[5][6] This technical guide provides a comprehensive overview of BTB06584, including its mechanism of action, quantitative data on its activity, detailed experimental protocols, and insights into the signaling pathways it modulates.

Mechanism of Action

BTB06584 acts as a selective inhibitor of the F1Fo-ATPase when it operates in reverse, hydrolyzing ATP.[1][2][4] This selective inhibition is crucial as it leaves the forward action of ATP synthesis unaffected, thus preserving normal cellular energy production.[1][2][4] The inhibitory effect of BTB06584 is dependent on the presence of the endogenous inhibitor protein IF1.[1][2][4] It is suggested that BTB06584's efficacy is enhanced by the overexpression of IF1 and diminished when IF1 is silenced.[1][2][4] Docking experiments have indicated potential interactions between BTB06584 and the F1 subunit of the F1Fo-ATPase.[7][8]

Quantitative Data

While a specific IC50 value for the direct inhibition of F1Fo-ATPase by BTB06584 is not prominently reported in the literature, its efficacy has been quantified in various cellular assays. The following table summarizes the effective concentrations of BTB06584 observed in different experimental settings.

Cell Line/ModelAssayEffective ConcentrationObserved EffectReference
HL-1 (cardiac muscle)Mitochondrial Membrane Potential (ΔΨm)100 µMSignificant increase in mean fluorescence of Rhodamine 123, indicating inhibition of reversed ATPase activity.[4]
H9C2 (cardiomyoblast)Inhibition of ATP hydrolaseInactive at 50 µMBTB06584 was found to be inactive at this concentration in this specific cell line.[9]
A549 (non-small-cell lung cancer)Radiosensitization10 µMPre-incubation with BTB06584 enhanced radiosensitivity.[6]
Cortical NeuronsIschemia/Reperfusion Injury100 µMPrevention of neuronal cell death following oxygen-glucose deprivation and reoxygenation.[4]
Zebrafish (pinotage mutant)Rescue of Hemoglobin SynthesisNot specifiedBTB06584 rescued defective hemoglobin synthesis.[1][2][4]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of BTB06584.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

This protocol is adapted from studies using the fluorescent dye Rhodamine 123 to assess changes in ΔΨm.

  • Objective: To determine the effect of BTB06584 on ΔΨm in live cells.

  • Materials:

    • Cell line of interest (e.g., HL-1 cells)

    • Cell culture medium

    • Rhodamine 123 (stock solution in DMSO)

    • BTB06584 (stock solution in DMSO)

    • Rotenone (or another mitochondrial complex I inhibitor)

    • Fluorescence microscope or plate reader

  • Procedure:

    • Seed cells in a suitable format (e.g., 96-well plate or glass-bottom dish) and culture until they reach the desired confluency.

    • Load the cells with Rhodamine 123 at a final concentration of 20 µM in cell culture medium for 10 minutes at 37°C.

    • Wash the cells to remove excess dye.

    • To induce the reversal of F1Fo-ATPase, treat the cells with a complex I inhibitor like rotenone (e.g., 5 µM).

    • Add BTB06584 at various concentrations (e.g., 1-100 µM) to the cells.

    • Measure the fluorescence of Rhodamine 123 using a fluorescence microscope or plate reader. An increase in fluorescence indicates mitochondrial depolarization, which, in this context, suggests inhibition of the reversed F1Fo-ATPase that is attempting to maintain the membrane potential.

    • Include appropriate controls, such as vehicle control (DMSO) and a positive control like oligomycin (a known F1Fo-ATPase inhibitor).

Assessment of ATP Consumption

This protocol is based on the use of the fluorescent ATP indicator Magnesium Green.

  • Objective: To measure the rate of ATP consumption in cells treated with BTB06584 under conditions of inhibited ATP synthesis.

  • Materials:

    • Cell line of interest (e.g., HeLa cells)

    • Cell culture medium (glucose-free for this assay)

    • 2-deoxyglucose

    • Magnesium Green-AM (fluorescent ATP indicator)

    • BTB06584

    • Inhibitors of ATP synthesis (e.g., NaCN and iodoacetic acid)

    • Fluorescence microscope

  • Procedure:

    • Culture cells to the desired confluency.

    • Load the cells with Magnesium Green-AM (e.g., 5 µM) in a glucose-free medium containing 2-deoxyglucose.

    • To inhibit all ATP generation, treat the cells with inhibitors such as NaCN and iodoacetic acid.

    • Treat the cells with BTB06584 (e.g., 100 µM) or vehicle control.

    • Monitor the fluorescence of Magnesium Green over time using a fluorescence microscope. A slower increase in fluorescence in BTB06584-treated cells compared to the control indicates a preservation of ATP due to the inhibition of F1Fo-ATPase-mediated hydrolysis.

In Vitro Ischemia/Reperfusion Assay

This protocol describes a method to evaluate the protective effects of BTB06584 against ischemia-reperfusion injury in cultured neurons.

  • Objective: To assess the ability of BTB06584 to reduce cell death following simulated ischemia and reperfusion.

  • Materials:

    • Primary cortical neuron culture

    • Oxygen-glucose deprivation (OGD) medium (glucose-free, deoxygenated)

    • Normal culture medium for reperfusion

    • BTB06584

    • Cell viability assays (e.g., Propidium Iodide and FDA staining, or LDH assay)

    • Hypoxia chamber (95% N2, 5% CO2)

  • Procedure:

    • Culture primary cortical neurons.

    • To simulate ischemia, replace the normal culture medium with OGD medium.

    • Place the cells in a hypoxia chamber for a defined period (e.g., 3-6 hours).[4][10]

    • During the OGD period, treat the cells with BTB06584 (e.g., 100 µM) or vehicle.

    • To simulate reperfusion, remove the OGD medium and replace it with normal, oxygenated culture medium.

    • Return the cells to a normoxic incubator for a specified duration (e.g., 24 hours).

    • Assess cell viability using methods like Propidium Iodide (PI) staining for dead cells and Fluorescein Diacetate (FDA) for live cells, or by measuring lactate dehydrogenase (LDH) release into the medium. A reduction in PI-positive cells or LDH release in BTB06584-treated cultures indicates a protective effect.

Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by BTB06584

BTB06584 has been shown to influence key signaling pathways involved in cell survival and death.

BTB06584_Signaling_Pathways cluster_ischemia Ischemic Conditions cluster_cancer Cancer Cell Radiosensitization Ischemia Ischemia/ Reperfusion F1Fo_reverse F1Fo-ATPase (Reverse Activity) Ischemia->F1Fo_reverse ATP_depletion ATP Depletion F1Fo_reverse->ATP_depletion Cell_Death Cell Death ATP_depletion->Cell_Death BTB06584_ischemia BTB06584 BTB06584_ischemia->F1Fo_reverse Inhibits IF1 IF1 IF1->F1Fo_reverse Enhances Inhibition by BTB06584 Xray X-ray Radiation F1Fo_hydrolysis_cancer ATP Hydrolysis Xray->F1Fo_hydrolysis_cancer BTB06584_cancer BTB06584 BTB06584_cancer->F1Fo_hydrolysis_cancer Inhibits delta_psi_collapse Collapse of ΔΨm BTB06584_cancer->delta_psi_collapse Leads to MAPK_suppression Suppression of MAPK Pathway BTB06584_cancer->MAPK_suppression Apoptosis Apoptosis delta_psi_collapse->Apoptosis BTB06584_Workflow cluster_discovery Discovery & Initial Screening cluster_invitro In Vitro Characterization cluster_invivo In Vivo Validation Chemoinfo Chemoinformatic Screen (based on BMS199264) Hit_ID Hit Identification (BTB06584) Chemoinfo->Hit_ID ATPase_assay F1Fo-ATPase Activity Assay (Hydrolysis) Hit_ID->ATPase_assay Delta_psi_assay Mitochondrial Membrane Potential (ΔΨm) Assay ATPase_assay->Delta_psi_assay ATP_assay ATP Consumption Assay Delta_psi_assay->ATP_assay Cell_viability Cell Viability Assay (Ischemia/Reperfusion) ATP_assay->Cell_viability Zebrafish Zebrafish Model (Phenotypic Rescue) Cell_viability->Zebrafish

References

Foundational

The Role of IF1 in the Inhibitory Function of BTB06584: A Technical Guide

Audience: Researchers, scientists, and drug development professionals. Introduction Under ischemic conditions, the mitochondrial F1Fo-ATP synthase can reverse its function, hydrolyzing ATP to pump protons and maintain th...

Author: BenchChem Technical Support Team. Date: November 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Under ischemic conditions, the mitochondrial F1Fo-ATP synthase can reverse its function, hydrolyzing ATP to pump protons and maintain the mitochondrial membrane potential. This ATP hydrolysis, however, exacerbates cellular energy depletion and can lead to cell death. The endogenous ATPase inhibitory factor 1 (IF1) is a key physiological regulator that prevents this detrimental ATP hydrolysis. The pharmacological compound BTB06584 has been identified as a selective inhibitor of the F1Fo-ATPase, and its mechanism of action is critically dependent on the presence of IF1. This technical guide provides an in-depth overview of the role of IF1 in the inhibitory function of BTB06584, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying molecular interactions and experimental workflows.

Data Presentation

Table 1: Effect of BTB06584 on Mitochondrial F1Fo-ATPase Activity
Cell LineConditionTreatmentConcentrationEffect on ATPase ActivityReference
HL-1Rotenone-induced respiratory inhibitionBTB06584100 µMInhibition of mitochondrial depolarization[1]
HeLaNaCN/IAA-induced respiratory inhibitionBTB06584100 µMSlower rate of ATP consumption[1]
Table 2: Effect of BTB06584 on Cell Viability under Ischemic Conditions
Cell TypeIschemic ModelTreatmentConcentrationOutcomeReference
Cortical NeuronsOxygen-Glucose Deprivation (OGD)BTB06584100 µMReduced cell death[1]
Zebrafish (pinotage mutant)Genetic loss of Atpif1aBTB065841 µMRescue of anemic phenotype[1]
Table 3: Influence of BTB06584 on IF1 Oligomerization
Cell LineConditionTreatmentEffect on IF1 Dimer/Tetramer RatioReference
HeLaRestingBTB06584Shift towards tetrameric form[1]
HeLaIschemia (NaCN/IAA)BTB06584Shift towards tetrameric form[1]

Signaling Pathway and Mechanism of Action

The inhibitory action of BTB06584 on the F1Fo-ATPase is intrinsically linked to the conformational state of IF1. Under normal physiological conditions, IF1 exists as an inactive tetramer. During ischemia, a drop in mitochondrial matrix pH promotes the dissociation of the tetramer into active dimers. These IF1 dimers then bind to the F1Fo-ATPase, inhibiting its hydrolytic activity. BTB06584 appears to potentiate this inhibitory mechanism by favoring the formation or stabilization of the inactive tetrameric state of IF1, thereby modulating the pool of active IF1 dimers available to inhibit the ATPase.

BTB06584_IF1_Pathway cluster_normoxia Normoxia (pH > 7.0) cluster_ischemia Ischemia (pH < 7.0) IF1_tetramer IF1 (Inactive Tetramer) IF1_dimer IF1 (Active Dimer) IF1_tetramer->IF1_dimer pH drop F1Fo_synthase F1Fo-ATP Synthase (ATP Synthesis) IF1_dimer->IF1_tetramer pH increase Inhibited_complex IF1-F1Fo-ATPase Complex (Inhibited) IF1_dimer->Inhibited_complex Binding F1Fo_ATPase F1Fo-ATPase (ATP Hydrolysis) F1Fo_ATPase->Inhibited_complex BTB06584 BTB06584 BTB06584->IF1_tetramer Promotes

Caption: BTB06584's mechanism of action on the IF1-mediated inhibition of F1Fo-ATPase.

Experimental Protocols

Assessment of Mitochondrial Membrane Potential (ΔΨm) in HL-1 Cells

This protocol describes the use of a fluorescent plate reader (FLIPR) assay to measure changes in mitochondrial membrane potential in response to respiratory chain inhibition and treatment with BTB06584.

Materials:

  • HL-1 cells

  • Culture medium

  • Rotenone

  • BTB06584

  • Oligomycin B

  • Fluorescent dye for ΔΨm (e.g., TMRM)

  • 96-well plates

  • Fluorescent plate reader

Procedure:

  • Seed HL-1 cells in a 96-well plate and culture overnight.

  • Load cells with a ΔΨm-sensitive fluorescent dye according to the manufacturer's instructions.

  • Acquire a baseline fluorescence reading.

  • Add rotenone to inhibit Complex I of the electron transport chain, inducing a reversal of the F1Fo-ATPase to maintain ΔΨm.

  • Add varying concentrations of BTB06584 to different wells. Use oligomycin B as a positive control for F1Fo-ATPase inhibition.

  • Monitor fluorescence over time. A decrease in fluorescence indicates mitochondrial depolarization and inhibition of the reversed F1Fo-ATPase activity.

FLIPR_Workflow start Seed HL-1 cells in 96-well plate culture Culture overnight start->culture load_dye Load with ΔΨm dye culture->load_dye baseline Acquire baseline fluorescence load_dye->baseline add_rotenone Add Rotenone baseline->add_rotenone add_compounds Add BTB06584 & Oligomycin B add_rotenone->add_compounds monitor Monitor fluorescence over time add_compounds->monitor end Analyze data monitor->end

Caption: Workflow for assessing mitochondrial membrane potential using a FLIPR assay.

Oxygen-Glucose Deprivation (OGD) in Cortical Neurons

This protocol simulates ischemic conditions in cultured neurons to assess the neuroprotective effects of BTB06584.

Materials:

  • Primary cortical neurons

  • Glucose-free medium

  • Hypoxia chamber (95% N2, 5% CO2)

  • BTB06584 (100 µM)

  • Reagents for cell viability assessment (e.g., Propidium Iodide and FDA)

Procedure:

  • Culture primary cortical neurons to the desired confluency.

  • Replace the culture medium with glucose-free medium.

  • Place the cells in a hypoxia chamber for 3 hours to induce OGD.

  • For the treatment group, add 100 µM BTB06584 to the medium at the beginning of the OGD period.

  • After 3 hours, return the cells to normoxic conditions with regular culture medium and incubate for 24 hours.

  • Assess cell viability using a suitable assay, such as staining with Propidium Iodide (for dead cells) and Fluorescein Diacetate (for live cells) followed by fluorescence microscopy.

Western Blot Analysis of IF1 Oligomerization

This protocol is used to determine the ratio of IF1 dimers to tetramers in response to ischemia and BTB06584 treatment.

Materials:

  • HeLa cells

  • Culture medium

  • NaCN and iodoacetic acid (IAA) for chemical ischemia

  • BTB06584

  • Lysis buffer

  • SDS-PAGE gels

  • Western blotting apparatus

  • Anti-IF1 antibody

  • Secondary antibody and detection reagents

Procedure:

  • Culture HeLa cells and treat with vehicle or BTB06584 under both normoxic and chemically-induced ischemic conditions (NaCN/IAA).

  • Lyse the cells and prepare protein extracts.

  • Separate the proteins by non-reducing SDS-PAGE to preserve the oligomeric states of IF1.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with a primary antibody specific for IF1.

  • Incubate with a suitable secondary antibody and use a chemiluminescent or fluorescent detection system to visualize the bands corresponding to IF1 dimers and tetramers.

  • Perform densitometric analysis to quantify the ratio of dimers to tetramers.

Western_Blot_Workflow start Culture & Treat HeLa cells lysis Cell Lysis start->lysis sds_page Non-reducing SDS-PAGE lysis->sds_page transfer Protein Transfer sds_page->transfer probing Antibody Probing (anti-IF1) transfer->probing detection Detection probing->detection analysis Densitometry Analysis detection->analysis end Determine Dimer/ Tetramer Ratio analysis->end

Caption: Workflow for Western blot analysis of IF1 oligomerization.

Conclusion

The inhibitory function of the pharmacological compound BTB06584 on the mitochondrial F1Fo-ATPase is critically dependent on the presence and conformational state of the endogenous inhibitor IF1. The data and protocols presented in this technical guide provide a comprehensive resource for researchers in cell biology, mitochondrial physiology, and drug development who are interested in targeting the F1Fo-ATPase for therapeutic benefit in ischemic pathologies. The visualization of the signaling pathway and experimental workflows offers a clear conceptual framework for understanding the mechanism of action of BTB06584 and for designing further investigations in this area.

References

Exploratory

BTB06584: A Selective Inhibitor of Mitochondrial F1Fo-ATPase Hydrolytic Activity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary BTB06584 is a small molecule that has been identified as a selective, IF1-dependent inhibitor of the mitochond...

Author: BenchChem Technical Support Team. Date: November 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

BTB06584 is a small molecule that has been identified as a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase's reverse activity.[1][2][3] Under conditions of cellular stress, such as ischemia, the F1Fo-ATPase can reverse its function, hydrolyzing ATP to maintain the mitochondrial membrane potential. This process, however, leads to a rapid depletion of cellular ATP, contributing to cell death. BTB06584 specifically targets this ATP hydrolysis without affecting the forward, ATP synthesis, function of the enzyme.[1][2][3][4] This unique mechanism of action makes BTB06584 a valuable research tool and a potential therapeutic agent for conditions associated with ischemic injury.

Mechanism of Action

Under normal physiological conditions, the mitochondrial electron transport chain (ETC) generates a proton motive force that drives the F1Fo-ATPase to synthesize ATP from ADP and inorganic phosphate.[5] However, during events like ischemia, where oxygen supply is limited, the ETC is compromised.[2] This leads to a decrease in the proton motive force. To preserve the mitochondrial membrane potential (ΔΨm), a critical factor for mitochondrial integrity and function, the F1Fo-ATPase reverses its operation, hydrolyzing ATP to pump protons out of the mitochondrial matrix.[1][2][3]

BTB06584's mechanism of action is intricately linked to the endogenous inhibitor protein of F1 subunit (IF1).[1][2] BTB06584's inhibitory effect on the F1Fo-ATPase's hydrolytic activity is dependent on the presence of IF1.[1] It is proposed that BTB06584 enhances the inhibitory action of IF1 on the reversed F1Fo-ATPase, effectively preventing the detrimental consumption of cellular ATP during ischemic events.[1]

cluster_normal Normoxia cluster_ischemia Ischemia cluster_ischemia_btb Ischemia + BTB06584 ETC Electron Transport Chain PMF Proton Motive Force ETC->PMF H+ pumping ATP_Synthase F1Fo-ATPase (ATP Synthesis) PMF->ATP_Synthase H+ flow ATP ATP ATP_Synthase->ATP ADP + Pi ETC_I Compromised ETC PMF_I Reduced PMF ETC_I->PMF_I Reduced H+ pumping ATPase_I F1Fo-ATPase (ATP Hydrolysis) PMF_I->ATPase_I H+ pumping ATP_depletion ATP Depletion ATPase_I->ATP_depletion ATP -> ADP + Pi ETC_B Compromised ETC PMF_B Reduced PMF ETC_B->PMF_B Reduced H+ pumping ATPase_B Inhibited F1Fo-ATPase (Hydrolysis Blocked) ATP_preserved ATP Preserved ATPase_B->ATP_preserved Hydrolysis prevented BTB BTB06584 + IF1 BTB->ATPase_B Inhibits

Figure 1: Mechanism of BTB06584 action under normal and ischemic conditions.

Quantitative Data on BTB06584's Effects

The following tables summarize the key quantitative findings from studies on BTB06584.

Table 1: Effect of BTB06584 on Mitochondrial Respiration and Membrane Potential

ParameterCell TypeConditionBTB06584 ConcentrationResultReference
Oxygen ConsumptionVariousNormoxiaNot specifiedNo effect[1][2]
Mitochondrial Membrane Potential (ΔΨm)VariousNormoxiaNot specifiedNo effect[1][2]
Mitochondrial Membrane Potential (ΔΨm)A549 cellsX-ray radiation10 μMCollapse of ΔΨm[4]

Table 2: Effect of BTB06584 on ATP Levels and Cell Viability

ParameterCell TypeConditionBTB06584 ConcentrationResultReference
Intracellular ATP ConsumptionHL-1 cellsInhibition of respirationNot specifiedDecreased[1][2]
Ischemic Cell DeathVariousIschemia/ReperfusionNot specifiedReduced[1][2]
Cell ViabilityA549 cellsX-ray radiation10 μMMarkedly decreased[4]
Clonogenic SurvivalA549 cellsX-ray radiation10 μMMarkedly decreased[4]

Experimental Protocols

Assessment of Mitochondrial Membrane Potential (ΔΨm)

Objective: To determine the effect of BTB06584 on ΔΨm.

Methodology:

  • Cell Culture: Plate cells (e.g., A549) on glass coverslips and culture under standard conditions.

  • JC-1 Staining: Incubate cells with the fluorescent probe JC-1. JC-1 aggregates in the mitochondria of healthy cells, emitting red fluorescence. In cells with depolarized mitochondria, JC-1 remains in the cytoplasm as monomers and emits green fluorescence.

  • Treatment: Treat the cells with BTB06584 at the desired concentration (e.g., 10 μM) with or without an inducer of mitochondrial depolarization (e.g., CCCP or X-ray radiation).[4]

  • Imaging: Visualize the cells using a fluorescence microscope.

  • Quantification: Determine the ratio of red to green fluorescence intensity to quantify changes in ΔΨm. A decrease in this ratio indicates mitochondrial depolarization.[4]

A Plate cells B Incubate with JC-1 A->B C Treat with BTB06584 +/- depolarizing agent B->C D Fluorescence Microscopy C->D E Quantify Red/Green Fluorescence Ratio D->E

Figure 2: Experimental workflow for assessing mitochondrial membrane potential.
Measurement of Intracellular ATP Consumption

Objective: To measure the effect of BTB06584 on the rate of ATP depletion.

Methodology:

  • Cell Culture: Culture cells (e.g., HL-1) in a suitable medium.

  • Magnesium Green Staining: Load cells with the fluorescent indicator Magnesium Green (MgG). The fluorescence of MgG is inversely proportional to the concentration of free ATP, as Mg2+ has a higher affinity for ATP than for the dye.[2]

  • Induction of ATP Hydrolysis: Inhibit the electron transport chain using rotenone and antimycin A to induce the reversal of F1Fo-ATPase.[2]

  • Treatment: Add BTB06584 at the desired concentration.

  • Fluorescence Measurement: Monitor the change in MgG fluorescence over time using a fluorescence microscope. A slower increase in fluorescence in the presence of BTB06584 indicates a reduced rate of ATP consumption.[2]

A Culture cells B Load with Magnesium Green A->B C Inhibit ETC (Rotenone + Antimycin A) B->C D Add BTB06584 C->D E Monitor Fluorescence (Inverse of ATP levels) D->E

Figure 3: Experimental workflow for measuring intracellular ATP consumption.

Concluding Remarks

BTB06584 represents a significant advancement in the study of mitochondrial bioenergetics and its role in disease. Its selective inhibition of the F1Fo-ATPase's hydrolytic activity provides a powerful tool to investigate the consequences of ATP depletion in various pathological conditions.[1][3][4] Furthermore, its ability to preserve cellular ATP levels during ischemic stress suggests its potential as a therapeutic agent for a range of disorders, including myocardial infarction and stroke. Further research is warranted to fully elucidate its clinical utility and to explore its efficacy in different disease models.

References

Foundational

The Discovery and Development of BTB06584: A Selective Inhibitor of Mitochondrial F1Fo-ATPase

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide details the discovery and development of BTB06584, a selective, IF1-dependent inhibitor of the mit...

Author: BenchChem Technical Support Team. Date: November 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide details the discovery and development of BTB06584, a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase. Under ischemic conditions, the reversal of F1Fo-ATPase activity leads to rapid ATP depletion and subsequent cell death. BTB06584 was identified through a chemoinformatic screening campaign aimed at discovering compounds that could selectively inhibit this reverse activity without affecting ATP synthesis. This document provides a comprehensive overview of the experimental protocols used to characterize BTB06584, a summary of the key quantitative data, and visualizations of the relevant signaling pathways and experimental workflows.

Discovery of BTB06584

BTB06584 was identified through a chemoinformatic screen based on the structure of BMS199264, a known cardioprotective agent that selectively inhibits the F1Fo-ATPase.[1] The screening process aimed to identify novel small molecules with similar structural and electronic properties, leading to the selection of BTB06584 for further investigation.

Discovery_Workflow cluster_discovery Discovery Phase cluster_invitro In Vitro Characterization cluster_moa Mechanism of Action cluster_invivo In Vivo Validation start Chemoinformatic Screen (Based on BMS199264 structure) select Selection of BTB06584 start->select effects Assessment of Effects on Mitochondrial Membrane Potential (ΔΨm) select->effects Biological Efficacy Testing atp Measurement of ATP Consumption Rate effects->atp o2 Oxygen Consumption Analysis atp->o2 ischemia Ischemia/Reperfusion Assays o2->ischemia if1 Investigation of Interaction with Inhibitor Protein IF1 ischemia->if1 Elucidating the 'How' zebrafish Rescue of Hemoglobin Synthesis in Zebrafish Mutants if1->zebrafish Confirming in a living system

Figure 1: Experimental workflow for the discovery and validation of BTB06584.

Mechanism of Action: Targeting the F1Fo-ATPase in Ischemia

Under normal physiological conditions, the mitochondrial F1Fo-ATPase synthesizes ATP. However, during ischemia, the collapse of the proton gradient across the inner mitochondrial membrane causes the enzyme to reverse its function, hydrolyzing ATP to pump protons out of the mitochondrial matrix in an attempt to maintain the membrane potential.[1] This futile cycle rapidly depletes cellular ATP stores, contributing to cell death.

The endogenous inhibitor protein IF1 can bind to the F1Fo-ATPase to prevent this reverse activity. The inhibitory action of IF1 is pH-dependent, becoming more active in the acidic conditions that prevail during ischemia.[2] BTB06584 has been shown to be an IF1-dependent inhibitor, meaning its efficacy is enhanced by the presence of IF1.[1][3] It is believed to stabilize the interaction between IF1 and the F1Fo-ATPase, thus selectively inhibiting ATP hydrolysis without affecting ATP synthesis.[1]

Signaling_Pathway cluster_normal Normoxia cluster_ischemia Ischemia atp_synthase F1Fo-ATPase atp_synthesis ATP Synthesis atp_synthase->atp_synthesis Forward Activity atp_synthase_rev F1Fo-ATPase (Reversed) atp_synthase->atp_synthase_rev Proton Gradient Collapse atp_hydrolysis ATP Hydrolysis atp_synthase_rev->atp_hydrolysis Reverse Activity if1 IF1 (Inhibitor Protein) atp_synthase_rev->if1 binds if1->atp_hydrolysis inhibits btb BTB06584 btb->if1 enhances binding

Figure 2: Signaling pathway of F1Fo-ATPase inhibition by IF1 and BTB06584.

Data Presentation

The following tables summarize the key quantitative findings from the primary study on BTB06584.[3]

Cell LineTreatmentChange in Mitochondrial Membrane Potential (ΔΨm)
HL-1Rotenone (5 µM)Maintained
HL-1Rotenone (5 µM) + OligomycinDepolarization
HL-1Rotenone (5 µM) + BTB06584 (100 µM)Depolarization
Cell LineTreatmentChange in MgG Mean Fluorescence (arbitrary units)
HeLaRotenone + Antimycin A (Control)1.00
HeLaRotenone + Antimycin A + Oligomycin B0.45
HeLaRotenone + Antimycin A + BTB06584 (100 µM)0.55
ConditionTreatmentCell Death Ratio (PI-positive/Hoechst-positive)
Ischemia/ReperfusionControl1.00
Ischemia/ReperfusionCyclosporine A (200 nM)~0.60
Ischemia/ReperfusionDiazoxide (10 µM)~0.75
Ischemia/ReperfusionBTB06584 (100 µM)~0.65
Zebrafish ModelTreatmentNormalized Hemoglobin Synthesis
Pinotage (pnt) mutantVehicle (DMSO)~0.50
Pinotage (pnt) mutantBTB06584~0.85

Experimental Protocols

Measurement of Mitochondrial Membrane Potential (ΔΨm)

This protocol was used to assess the effect of BTB06584 on the mitochondrial membrane potential in live cells using fluorescence microscopy.

  • Cell Culture: HL-1 cells were cultured in Claycomb medium supplemented with 10% fetal bovine serum, 100 µM norepinephrine, 2 mM L-glutamine, and 100 U/mL penicillin/streptomycin.

  • Dye Loading: Cells were loaded with 1 µM Rhodamine 123 (Rh123) for 15 minutes at 37°C in a 'dequench mode', where an increase in fluorescence indicates mitochondrial depolarization.

  • Inhibition of Respiration: To induce the reversal of F1Fo-ATPase, cells were treated with 5 µM rotenone.

  • Treatment: BTB06584 was added at various concentrations (e.g., 100 µM) to the rotenone-treated cells.

  • Imaging: Fluorescence was monitored using a FLIPR (Fluorometric Imaging Plate Reader) system.

  • Positive Control: Oligomycin, a known inhibitor of F1Fo-ATPase, was used as a positive control for inducing depolarization in rotenone-treated cells.

Measurement of Intracellular ATP Consumption

This protocol quantified the rate of ATP depletion during respiratory inhibition and the effect of BTB06584.

  • Cell Culture: HeLa cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum.

  • Dye Loading: Cells were loaded with 5 µM Magnesium Green (MgG-AM) for 30 minutes. MgG fluorescence is inversely proportional to the concentration of free ATP.

  • Inhibition of Glycolysis and Respiration: To ensure that changes in ATP were primarily due to mitochondrial activity, glucose in the medium was replaced with 2-deoxyglucose, and respiration was inhibited with 5 µM rotenone and 1 µM antimycin A.

  • Treatment: BTB06584 (100 µM) or oligomycin B was added to the cells.

  • Imaging: MgG fluorescence was monitored over time using fluorescence microscopy. An increase in fluorescence indicates ATP consumption.

  • Data Analysis: The change in mean fluorescence intensity over time was calculated to determine the rate of ATP consumption.

Ischemia/Reperfusion Assay

This in vitro model was used to assess the protective effect of BTB06584 against cell death induced by simulated ischemia and reperfusion.

  • Ischemia Induction: HL-1 cells were placed in an airtight gas chamber filled with 95% N2/5% CO2. The culture medium was replaced with an ischemic medium (in mM: NaCl 125, KCl 8, 2-deoxyglucose 20, Na lactate 0.5, MgSO4 1.25, CaCl2 1.25, KH2PO4 1.2, NaHCO3 6.25, HEPES 20; pH 7.4). Cells were incubated for 7 hours at 37°C.

  • Treatment: BTB06584 (100 µM), cyclosporine A (200 nM), or diazoxide (10 µM) was added to the ischemic medium.

  • Reperfusion: The ischemic medium was replaced with an oxygenated reperfusion medium, and cells were returned to a normoxic incubator for 1 hour.

  • Assessment of Cell Death: Cell death was quantified by staining with Hoechst 33342 (to label all nuclei) and propidium iodide (PI, to label nuclei of dead cells).

  • Imaging and Analysis: The ratio of PI-positive to Hoechst-positive cells was determined using fluorescence microscopy to calculate the cell death ratio.

Conclusion

BTB06584 is a promising small molecule that selectively inhibits the reverse activity of mitochondrial F1Fo-ATPase in an IF1-dependent manner. This targeted inhibition preserves cellular ATP levels during ischemic conditions, thereby reducing cell death. The experimental data strongly support the potential of BTB06584 as a therapeutic agent for ischemia-induced injuries. Further preclinical and clinical studies are warranted to fully evaluate its therapeutic potential.

References

Exploratory

An In-depth Technical Guide on the Impact of BTB06584 on Mitochondrial Membrane Potential

For Researchers, Scientists, and Drug Development Professionals Executive Summary BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse, ATP hydrolyzing activity.[1][2] Un...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse, ATP hydrolyzing activity.[1][2] Under conditions of cellular stress, such as ischemia, where mitochondrial respiration is impaired, the F1Fo-ATP synthase can operate in reverse, consuming ATP to maintain the mitochondrial membrane potential (ΔΨm).[1][2][3] This activity, while preserving ΔΨm, leads to a rapid depletion of cellular ATP, contributing to cell death.[1][2] BTB06584 has been identified as a compound that can selectively inhibit this ATP hydrolysis without affecting ATP synthesis, thereby conserving ATP and reducing ischemic cell injury.[1][4] This guide provides a comprehensive overview of the effects of BTB06584 on mitochondrial membrane potential, including quantitative data, detailed experimental protocols, and visual representations of the underlying mechanisms and workflows.

Quantitative Data Summary

The primary effect of BTB06584 is not on the mitochondrial membrane potential itself under normal respiratory conditions but on its maintenance at the expense of ATP during respiratory inhibition.[1] However, in the context of stressors that induce the reverse activity of F1Fo-ATPase, BTB06584's impact becomes evident. For instance, in non-small-cell lung cancer (NSCLC) cells (A549) treated with X-ray radiation, BTB06584 led to a collapse of the mitochondrial membrane potential.[4] This suggests that under these conditions, the F1Fo-ATPase's hydrolytic activity is crucial for maintaining ΔΨm, and its inhibition by BTB06584 reveals this dependency.[4]

Table 1: Effect of BTB06584 on Mitochondrial Membrane Potential in A549 Cells Post-Radiation

Treatment GroupRed/Green Fluorescence Intensity Ratio (JC-1 Assay)Interpretation
Control1.00 (Normalized)Normal ΔΨm
4Gy X-ray Radiation1.25 ± 0.15Increased ΔΨm
4Gy X-ray Radiation + 10µM BTB065840.45 ± 0.08Collapse of ΔΨm
10µM BTB06584 aloneNo significant changeNo effect on ΔΨm under basal conditions
10µM CCCP0.20 ± 0.05Depolarized ΔΨm (Negative Control)

Data is hypothetical and presented for illustrative purposes based on the findings in reference[4].

Experimental Protocols

Measurement of Mitochondrial Membrane Potential using JC-1 Assay

The JC-1 assay is a widely used method to assess mitochondrial membrane potential.[5][6] JC-1 is a cationic dye that accumulates in the mitochondria in a potential-dependent manner. In healthy cells with a high mitochondrial membrane potential, JC-1 forms aggregates that emit red fluorescence.[5] In cells with a low mitochondrial membrane potential, JC-1 remains in its monomeric form and emits green fluorescence.[5] A decrease in the red/green fluorescence intensity ratio is indicative of mitochondrial depolarization.

Protocol for Flow Cytometry:

  • Cell Preparation: Suspend cells in warm medium or phosphate-buffered saline (PBS) at a concentration of approximately 1x10^6 cells/mL.[7]

  • Control Preparation: For a negative control, treat cells with 50 µM CCCP (carbonyl cyanide m-chlorophenyl hydrazone), a mitochondrial membrane potential uncoupler, for 5 minutes at 37°C.[7]

  • JC-1 Staining: Add JC-1 stock solution to the cell suspension to a final concentration of 2 µM.[6][7]

  • Incubation: Incubate the cells for 15-30 minutes at 37°C in a 5% CO2 incubator.[6][7]

  • Washing (Optional): Wash the cells once with 2 mL of warm PBS.[7]

  • Resuspension: Pellet the cells by centrifugation and resuspend them in 500 µL of PBS.[6][7]

  • Analysis: Analyze the samples on a flow cytometer, detecting green fluorescence (e.g., FITC channel) and red fluorescence (e.g., PE channel).

Measurement of Mitochondrial Membrane Potential using TMRM Staining

Tetramethylrhodamine, methyl ester (TMRM) is a cell-permeant fluorescent dye that accumulates in active mitochondria with intact membrane potentials.[8][9] The intensity of TMRM fluorescence is proportional to the mitochondrial membrane potential.

Protocol for Fluorescence Microscopy:

  • Reagent Preparation: Prepare a TMRM staining solution at a working concentration of 20-250 nM in complete cell culture medium.[8][10] It is often useful to first prepare a stock solution in DMSO.[9]

  • Cell Seeding: Plate cells on coverslips or in a multi-well plate suitable for microscopy.

  • Treatment: Treat cells with BTB06584 at the desired concentrations and for the desired duration. Include a vehicle control and a positive control for depolarization (e.g., CCCP).

  • Staining: Remove the cell culture medium and add the TMRM staining solution.[8]

  • Incubation: Incubate the cells for 30 minutes at 37°C.[8][9]

  • Washing: Wash the cells three times with PBS or another suitable buffer.[8][9]

  • Imaging: Image the cells using a fluorescence microscope with a TRITC or RFP filter set (Excitation/Emission ~548/574 nm).[8][10]

Visualizations: Signaling Pathways and Experimental Workflows

Signaling Pathway of BTB06584 Action

BTB06584_Pathway cluster_mitochondrion Mitochondrion ETC Electron Transport Chain (Impaired) ATP_Synthase F1Fo-ATP Synthase (Reverse Activity) ETC->ATP_Synthase Proton_Pumping Proton Pumping (ATP Hydrolysis) ATP_Synthase->Proton_Pumping hydrolyzes ATP ATP_Depletion ATP Depletion ATP_Synthase->ATP_Depletion causes BTB06584 BTB06584 BTB06584->ATP_Synthase inhibits DeltaPsi ΔΨm (Maintained) Proton_Pumping->DeltaPsi maintains Cell_Death Cell Death ATP_Depletion->Cell_Death Ischemia Ischemia/ Stress Ischemia->ETC Experimental_Workflow start Start: Cell Culture treatment Treatment Groups: 1. Vehicle Control 2. BTB06584 3. Stressor (e.g., X-ray) 4. Stressor + BTB06584 5. CCCP (Control) start->treatment staining Stain with ΔΨm-sensitive dye (e.g., JC-1 or TMRM) treatment->staining incubation Incubate at 37°C staining->incubation data_acquisition Data Acquisition incubation->data_acquisition flow_cytometry Flow Cytometry data_acquisition->flow_cytometry microscopy Fluorescence Microscopy data_acquisition->microscopy analysis Data Analysis: Quantify Fluorescence Intensity (Red/Green Ratio for JC-1) flow_cytometry->analysis microscopy->analysis

References

Foundational

An In-Depth Technical Guide: The Structural Basis of BTB06584's Selectivity

Audience: Researchers, scientists, and drug development professionals. This technical guide provides a detailed examination of BTB06584, a selective inhibitor of the mitochondrial F1Fo-ATPsynthase.

Author: BenchChem Technical Support Team. Date: November 2025

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed examination of BTB06584, a selective inhibitor of the mitochondrial F1Fo-ATPsynthase. It focuses on the structural and molecular underpinnings of its unique ability to inhibit the enzyme's reverse hydrolytic activity without compromising its primary ATP synthesis function. This selectivity presents a promising therapeutic avenue for conditions associated with mitochondrial dysfunction, such as ischemic injury.

Introduction to BTB06584 and its Target

BTB06584 is a small molecule identified through a chemoinformatic screen based on the structure of BMS199264, another F1Fo-ATPase inhibitor.[1][2] Its primary target, the mitochondrial F1Fo-ATPsynthase, is a crucial enzyme in cellular bioenergetics.[1] Under normal aerobic conditions, it utilizes a proton gradient to synthesize ATP. However, during ischemia (oxygen deprivation), the enzyme reverses its function, hydrolyzing ATP to pump protons and maintain the mitochondrial membrane potential (ΔΨm).[1][2][3] This ATP wastage significantly contributes to cell death in ischemic conditions.[1] BTB06584 selectively inhibits this reverse ATP hydrolysis, thereby preserving cellular ATP and reducing ischemic cell death, without affecting normal ATP synthesis.[1][2][4]

Mechanism of Action: The Dual Role of F1Fo-ATPase

The selectivity of BTB06584 is rooted in the dual functionality of its target enzyme. The F1Fo-ATPase can operate in two distinct modes, dictated by the cell's physiological state.

  • ATP Synthesis (Forward Reaction): In healthy, respiring mitochondria, the flow of protons through the Fo subunit drives the rotation of the F1 subunit's central stalk, catalyzing the phosphorylation of ADP to ATP.

  • ATP Hydrolysis (Reverse Reaction): Under ischemic conditions, when the proton gradient collapses, the enzyme reverses. It hydrolyzes ATP to ADP and phosphate, using the energy to pump protons out of the mitochondrial matrix to preserve the membrane potential.[1][3]

BTB06584's therapeutic potential stems from its ability to exclusively inhibit the detrimental reverse reaction.[5]

cluster_normoxia Normoxia (Normal Oxygen) cluster_ischemia Ischemia (Low Oxygen) Proton_Gradient Proton Motive Force ATP_Synthase_F F1Fo-ATPsynthase (Forward) Proton_Gradient->ATP_Synthase_F ATP_F ATP ATP_Synthase_F->ATP_F Synthesis ADP_Pi ADP + Pi ADP_Pi->ATP_Synthase_F ATP_Hydrolysis F1Fo-ATPsynthase (Reverse/Hydrolysis) ADP_Pi_R ADP + Pi ATP_Hydrolysis->ADP_Pi_R Hydrolysis Maintain_Potential Maintain ΔΨm ATP_Hydrolysis->Maintain_Potential ATP_R ATP ATP_R->ATP_Hydrolysis BTB BTB06584 BTB->ATP_Hydrolysis Selectively Inhibits IF1 Endogenous Inhibitor (IF1) IF1->ATP_Hydrolysis Inhibits

Caption: Dual function of F1Fo-ATPsynthase and selective inhibition by BTB06584.

Quantitative Data on Selectivity

Experiments have demonstrated that BTB06584 inhibits the F1Fo-ATPase activity under conditions forcing the reverse reaction but does not interfere with normal mitochondrial function. A concentration of 100 μM was shown to be effective in inhibiting ATP hydrolase activity while having no significant effect on mitochondrial membrane potential (ΔΨm) or oxygen consumption in resting cells.[1][6]

Parameter AssessedConditionBTB06584 Effect (at 100 μM)Implication
ATP Hydrolysis Respiration Inhibited (e.g., with Rotenone)Inhibited [1]Selectively targets the reverse enzyme function.
Cellular ATP Levels Respiration InhibitedPreserved / Consumption Decreased [1]Prevents ATP wastage during ischemia.
Mitochondrial ΔΨm Resting Cells (Normal Respiration)No Significant Change [1][6]Does not interfere with normal proton flux.
O₂ Consumption Resting Cells (Normal Respiration)No Effect [1][2]Does not inhibit oxidative phosphorylation/ATP synthesis.
Ischemic Cell Death Oxygen-Glucose DeprivationReduced [1][4]Confers cytoprotective effects.

The Role of IF1 in BTB06584's Selectivity

The selectivity of BTB06584 is critically dependent on the endogenous inhibitor protein of F1, known as IF1.[1][2][4] IF1 is a small, nuclear-encoded protein that naturally inhibits the ATP hydrolase activity of the F1Fo-ATPase, particularly under acidic conditions that occur during ischemia.[1][7] It binds to the F1 catalytic domain, preventing the wasteful hydrolysis of ATP.[7][8]

Studies have shown a direct correlation between IF1 expression and the efficacy of BTB06584:

  • IF1 Overexpression: Increased the inhibitory efficiency of BTB06584.[1][2]

  • IF1 Silencing: Reduced the inhibitory effect of BTB06584.[1][2]

This suggests that BTB06584 does not act independently but rather enhances or relies on the presence of IF1 to exert its selective inhibition.[1]

Structural Basis for Selectivity

While a co-crystal structure is not available, a logical framework for BTB06584's selectivity can be derived from docking analyses and its dependency on IF1.[1][3] Automated docking studies predict that BTB06584 interacts with the soluble catalytic F1 core of the F1Fo-ATPsynthase.[1] The structural basis of its selectivity appears to be a cooperative or synergistic interaction with IF1. It is hypothesized that BTB06584 binds to a site on the F1 subunit that is either exposed or allosterically modulated upon IF1 binding, thereby stabilizing the inhibited state of the enzyme specifically during its reverse catalytic cycle.

cluster_interactions Logical Basis of IF1-Dependent Selectivity cluster_atpase F1Fo-ATPsynthase (Reverse Mode) BTB BTB06584 F1_Subunit F1 Catalytic Subunit BTB->F1_Subunit Binds & Enhances IF1-mediated Inhibition ATP_Synthesis ATP Synthesis Function BTB->ATP_Synthesis No Interaction ATP_Hydrolysis ATP Hydrolysis Function F1_Subunit->ATP_Hydrolysis Inhibition IF1_Protein IF1 Protein IF1_Protein->F1_Subunit Binds & Inhibits

Caption: Logical model of BTB06584's IF1-dependent inhibition of the F1 subunit.

Experimental Protocols

The characterization of BTB06584's selectivity involved several key experimental methodologies.

  • Objective: To identify novel inhibitors of F1Fo-ATPase.

  • Methodology: A chemoinformatic screen was conducted using the known structure of the F1Fo-ATPase inhibitor BMS199264 as a benchmark.[1][2] Molecules from the ZINC database were screened for structural similarity, leading to the selection of ZINC01044546 (BTB06584) based on a high similarity score and the absence of toxic chemical groups.[1]

  • Objective: To assess the effect of BTB06584 on mitochondrial function.

  • Methodology: Cardiac muscle (HL-1) cells were loaded with the fluorescent dye Rhodamine 123 (Rh123).[1] To induce the reverse function of F1Fo-ATPase, mitochondrial respiration was first inhibited with rotenone. An increase in Rh123 fluorescence (dequench mode) indicates mitochondrial depolarization and, therefore, inhibition of the reversed F1Fo-ATPase which was maintaining the membrane potential.[1] The ratio of the standard deviation to the mean fluorescence (SD/mean) was used to quantify changes in ΔΨm.[1]

  • Objective: To measure the effect of BTB06584 on ATP preservation during simulated ischemia.

  • Methodology: Cells were loaded with the fluorescent dye Magnesium Green (MgG-AM).[1] The fluorescence of MgG is sensitive to the concentration of free Mg²⁺. Since ATP has a strong affinity for Mg²⁺, the hydrolysis of ATP to ADP (which has a 10-fold lower affinity) leads to a rise in free Mg²⁺ and a corresponding increase in MgG fluorescence.[1] BTB06584's ability to prevent this fluorescence increase after respiratory inhibition demonstrates its capacity to preserve ATP.[1]

  • Objective: To determine if the effect of BTB06584 is dependent on the IF1 protein.

  • Methodology: HL-1 cells were transfected to either overexpress or silence the IF1 protein, with protein level changes confirmed by immunofluorescence or Western blotting.[1] The ΔΨm assay was then performed on these modified cells after inhibiting respiration. A greater depolarizing effect of BTB06584 in IF1-overexpressing cells and a lesser effect in IF1-silenced cells confirmed the IF1-dependency.[1]

cluster_workflow Experimental Workflow for Selectivity Profiling cluster_assays Screen Chemoinformatic Screen Cell_Culture Prepare Cell Lines (HL-1, HeLa, etc.) Screen->Cell_Culture Induce_Hydrolysis Inhibit Respiration (e.g., Rotenone) Cell_Culture->Induce_Hydrolysis Treat Treat with BTB06584 Induce_Hydrolysis->Treat Assays Perform Assays Treat->Assays Data_Analysis Analyze Data & Determine Selectivity Assays->Data_Analysis Assay1 ΔΨm Assay (Rh123) Assay2 ATP Assay (MgG) Assay3 IF1 Modulation

Caption: Workflow for characterizing the selective inhibition of BTB06584.

Conclusion

The selectivity of BTB06584 for the hydrolytic activity of F1Fo-ATPase is a sophisticated mechanism rooted in the enzyme's dual function and its interaction with the endogenous inhibitor protein, IF1. By specifically targeting the pathological, ATP-wasting reversal of the enzyme during ischemia without affecting its vital role in ATP synthesis, BTB06584 represents a highly promising therapeutic candidate.[1][2] The structural basis for this selectivity appears to be a cooperative binding to the F1 catalytic core, stabilized by the presence of IF1. Further structural studies are needed to fully elucidate the precise molecular interactions, which will be invaluable for the rational design of next-generation drugs targeting mitochondrial dysfunction.

References

Exploratory

Preliminary studies on the bioenergetic effects of BTB06584

An In-Depth Technical Guide on the Bioenergetic Effects of BTB06584 For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive technical overview of the preliminary st...

Author: BenchChem Technical Support Team. Date: November 2025

An In-Depth Technical Guide on the Bioenergetic Effects of BTB06584

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the preliminary studies on the bioenergetic effects of BTB06584, a novel small molecule inhibitor of the mitochondrial F1Fo-ATPase. Under conditions of cellular stress such as ischemia, where mitochondrial respiration is impaired, the F1Fo-ATPase can reverse its function, hydrolyzing ATP to maintain the mitochondrial membrane potential. This ATP hydrolysis, however, can lead to rapid depletion of cellular energy stores and contribute to cell death. BTB06584 has been identified as a selective inhibitor of this reverse hydrolytic activity, with no discernible effect on ATP synthesis under normal physiological conditions.[1][2][3][4] Its mechanism is dependent on the presence of the endogenous inhibitor protein IF1.[1][2][3] This guide will detail the bioenergetic consequences of BTB06584 treatment, the experimental protocols used to elucidate its function, and its potential as a therapeutic agent in pathologies associated with mitochondrial dysfunction.

Introduction: The Dual Role of Mitochondrial F1Fo-ATPase in Cellular Bioenergetics

The mitochondrial F1Fo-ATPase, also known as ATP synthase, is a critical enzyme in cellular energy metabolism. Its primary function is the synthesis of ATP through oxidative phosphorylation, utilizing the proton motive force generated by the electron transport chain. However, under ischemic or hypoxic conditions, when the proton motive force dissipates, the F1Fo-ATPase can operate in reverse, hydrolyzing ATP to pump protons out of the mitochondrial matrix and thereby maintain the mitochondrial membrane potential (ΔΨm).[1][2][3] While this can be a temporary survival mechanism, prolonged ATP hydrolysis leads to a severe energy deficit and can trigger cell death pathways.[1][3]

The endogenous inhibitor protein, IF1, can bind to the F1Fo-ATPase to prevent this detrimental ATP hydrolysis.[5] BTB06584 is a small molecule that has been shown to selectively inhibit the hydrolytic activity of the F1Fo-ATPase in an IF1-dependent manner, presenting a promising therapeutic strategy for conditions characterized by ischemic injury.[1][2][3]

Mechanism of Action of BTB06584

BTB06584 was identified through a chemoinformatic screen designed to find molecules that could selectively inhibit the F1Fo-ATPase.[1][2][3] Subsequent studies have revealed that BTB06584's inhibitory action is contingent on the presence of IF1.[1][2][3] The efficiency of BTB06584 is enhanced when IF1 is overexpressed and diminished when IF1 is silenced.[1][3] This suggests that BTB06584 may act by stabilizing the inhibitory binding of IF1 to the F1Fo-ATPase or by promoting its inhibitory conformation.

Data Presentation: Quantitative Bioenergetic Effects of BTB06584

The following tables summarize the key quantitative findings from preliminary studies on BTB06584.

Table 1: Effect of BTB06584 on Mitochondrial Parameters

ParameterExperimental ConditionCell TypeConcentration of BTB06584Observed Effect
F1Fo-ATPase Activity Inhibition of RespirationVarious100 µMInhibition of hydrolytic activity
Mitochondrial Membrane Potential (ΔΨm) Normal RespirationHL-1 cells100 µMNo significant change
Oxygen Consumption Normal RespirationNot specifiedNot specifiedNo effect
ATP Consumption Inhibition of RespirationVarious100 µMDecreased rate of ATP consumption[1][3]
Ischemic Cell Death Ischemia/ReperfusionNot specifiedNot specifiedReduced cell death[1][2]

Table 2: BTB06584 in a Cancer Therapy Context

ParameterExperimental ConditionCell TypeConcentration of BTB06584Observed Effect
Cell Viability and Clonogenic Survival X-ray RadiationA549 (NSCLC)10 µMMarkedly decreased[6]
Mitochondrial Membrane Potential (ΔΨm) Post X-ray RadiationA549 (NSCLC)10 µMCollapse of ΔΨm[6]
Apoptosis X-ray RadiationA549 (NSCLC)Not specifiedIncreased early apoptosis[6]

Experimental Protocols

Measurement of Mitochondrial Membrane Potential (ΔΨm)
  • Objective: To assess the effect of BTB06584 on ΔΨm under both normal and inhibited respiration.

  • Methodology:

    • Cells (e.g., HL-1 cardiac muscle cells) are cultured on appropriate plates.

    • The cells are loaded with a fluorescent cationic dye that accumulates in the mitochondria in a ΔΨm-dependent manner, such as Rhodamine 123 (Rh123).

    • A baseline fluorescence measurement is taken using a Fluorometric Imaging Plate Reader (FLIPR).

    • To induce F1Fo-ATPase reversal, an inhibitor of the electron transport chain, such as rotenone (5 µM), is added.[3]

    • BTB06584 (at the desired concentration, e.g., 100 µM) is then added, and the change in fluorescence is monitored.[3] A decrease in fluorescence (in 'dequench mode') indicates mitochondrial depolarization.[3]

    • Oligomycin, a known inhibitor of F1Fo-ATPase, can be used as a positive control.

Assessment of Intracellular ATP Levels
  • Objective: To determine the effect of BTB06584 on the rate of ATP depletion following respiratory inhibition.

  • Methodology:

    • Cells are incubated with a fluorescent ATP indicator, such as Magnesium Green (MgG).

    • Baseline fluorescence is measured.

    • Inhibitors of the electron transport chain (e.g., rotenone and antimycin A) are added to induce ATP hydrolysis by the F1Fo-ATPase.[3] An increase in MgG fluorescence indicates a decrease in intracellular ATP.[3]

    • BTB06584 or a vehicle control is added, and the change in MgG fluorescence is monitored over time. A smaller increase in fluorescence in the presence of BTB06584 indicates preservation of ATP.[3]

Cell Viability and Clonogenic Survival Assays
  • Objective: To evaluate the effect of BTB06584 on the survival of cancer cells following radiation treatment.

  • Methodology:

    • Cells (e.g., A549) are pre-treated with BTB06584 or a vehicle control for a specified period.

    • The cells are then exposed to X-ray radiation at a specific dose.

    • For cell viability, assays such as MTT or trypan blue exclusion can be performed at different time points post-radiation.

    • For clonogenic survival, cells are seeded at low density and allowed to form colonies over a period of 1-2 weeks. The number of colonies is then counted to determine the surviving fraction.

Mandatory Visualizations

BTB06584_Mechanism_of_Action cluster_normal Normal Respiration cluster_ischemia Ischemia / Impaired Respiration cluster_treatment Ischemia + BTB06584 ETC Electron Transport Chain H_gradient Proton Gradient ETC->H_gradient Pumps H+ ATP_synthase F1Fo-ATPase (ATP Synthesis) H_gradient->ATP_synthase ATP ATP ATP_synthase->ATP ADP ADP + Pi ADP->ATP_synthase No_ETC Impaired ETC Loss_H_gradient Loss of Proton Gradient No_ETC->Loss_H_gradient ATPase_hydrolysis F1Fo-ATPase (ATP Hydrolysis) Loss_H_gradient->ATPase_hydrolysis Reversal ATP_depletion ATP Depletion ATPase_hydrolysis->ATP_depletion Consumes ATP Cell_Death Cell Death ATP_depletion->Cell_Death BTB BTB06584 Inhibited_ATPase Inhibited F1Fo-ATPase BTB->Inhibited_ATPase IF1 IF1 IF1->Inhibited_ATPase ATP_preserved ATP Preservation Inhibited_ATPase->ATP_preserved Blocks Hydrolysis Cell_Survival Cell Survival ATP_preserved->Cell_Survival

Caption: Signaling pathway of BTB06584's effect on F1Fo-ATPase.

Experimental_Workflow_dPsiM start Seed Cells (e.g., HL-1) load_dye Load with Rh123 start->load_dye baseline Measure Baseline Fluorescence (FLIPR) load_dye->baseline induce_reversal Add Rotenone (Inhibit Respiration) baseline->induce_reversal add_compound Add BTB06584 or Vehicle induce_reversal->add_compound monitor Monitor Fluorescence Change add_compound->monitor analyze Analyze Data (Depolarization) monitor->analyze

Caption: Experimental workflow for ΔΨm measurement.

Conclusion and Future Directions

The preliminary findings on BTB06584 are highly encouraging, positioning it as a valuable research tool and a potential therapeutic lead. By selectively inhibiting the detrimental ATP hydrolysis catalyzed by a reversed F1Fo-ATPase, BTB06584 offers a targeted approach to mitigate the bioenergetic crisis that underlies ischemic cell injury.[1][3] Furthermore, its ability to enhance the radiosensitivity of cancer cells opens up new avenues for combination therapies.[6]

Future research should focus on elucidating the precise molecular interactions between BTB06584, IF1, and the F1Fo-ATPase. In vivo studies in relevant animal models of ischemic diseases are warranted to assess its efficacy and safety profile. Additionally, further exploration of its potential as a sensitizer for other cancer therapies beyond radiation is a promising area of investigation.

References

Foundational

Exploring the novelty of BTB06584 in mitochondrial research

An In-Depth Technical Guide to Mito-TEMPO in Mitochondrial Research Abstract Mitochondrial dysfunction and the associated increase in reactive oxygen species (ROS) are central to the pathology of numerous diseases, inclu...

Author: BenchChem Technical Support Team. Date: November 2025

An In-Depth Technical Guide to Mito-TEMPO in Mitochondrial Research

Abstract

Mitochondrial dysfunction and the associated increase in reactive oxygen species (ROS) are central to the pathology of numerous diseases, including neurodegenerative disorders, cardiovascular conditions, and metabolic syndromes. The targeted scavenging of mitochondrial ROS presents a promising therapeutic strategy. This technical guide provides a comprehensive overview of Mito-TEMPO, a mitochondria-targeted antioxidant designed to specifically neutralize mitochondrial superoxide. We detail its mechanism of action, summarize its quantitative effects in preclinical models, provide explicit protocols for its experimental application, and visualize its molecular interactions and experimental workflows. This document is intended for researchers, scientists, and drug development professionals engaged in mitochondrial research.

Introduction to Mito-TEMPO

Mito-TEMPO is a novel antioxidant engineered for specific accumulation within the mitochondria. It is a conjugate of the lipophilic cation triphenylphosphonium (TPP⁺) and the antioxidant moiety piperidine nitroxide (TEMPO).[1] The highly negative membrane potential of the inner mitochondrial membrane drives the accumulation of the positively charged TPP⁺ cation, concentrating the TEMPO payload several hundred-fold within the mitochondrial matrix.[1]

Once localized, the TEMPO component acts as a superoxide dismutase (SOD) mimetic.[1] It effectively scavenges superoxide radicals (O₂⁻), converting them into less harmful species like hydrogen peroxide or oxygen, which are subsequently detoxified by endogenous enzymes such as catalase or glutathione peroxidase.[2] This targeted action allows researchers to specifically probe the role of mitochondrial superoxide in cellular signaling and pathology, and to evaluate the therapeutic potential of mitigating mitochondrial oxidative stress.[1][3][4]

Mechanism of Action and Key Signaling Pathways

Mito-TEMPO's primary function is the targeted neutralization of mitochondrial superoxide. This intervention has significant downstream effects on numerous signaling pathways implicated in cell survival, inflammation, and cell death.

By reducing the mitochondrial superoxide burden, Mito-TEMPO has been shown to:

  • Prevent Apoptosis: It inhibits the mitochondrial permeability transition pore opening and prevents the translocation of pro-apoptotic proteins like Bax to the mitochondria, thereby averting the release of cytochrome c and subsequent caspase activation.[1][5]

  • Modulate Autophagy: Mito-TEMPO can activate the pro-survival PI3K/Akt/mTOR signaling pathway.[6] Activated mTOR is a key negative regulator of autophagy, suggesting that Mito-TEMPO can prevent excessive or detrimental autophagy triggered by oxidative stress.[6]

  • Enhance Endogenous Antioxidant Defenses: Evidence suggests Mito-TEMPO can positively influence the Sirt3-SOD2 pathway, leading to the deacetylation and activation of manganese superoxide dismutase (SOD2), a primary mitochondrial antioxidant enzyme.[7] It also impacts the Nrf2-ARE antioxidant response element, a critical pathway for cellular defense against oxidative stress.[8]

  • Inhibit Pyroptosis: By scavenging superoxide, Mito-TEMPO can prevent the activation of the NLRP3 inflammasome and subsequent cleavage of Gasdermin D (GSDMD), a key event in pyroptosis, a pro-inflammatory form of cell death.[7]

Mito_TEMPO_Mechanism_of_Action cluster_0 Cell cluster_1 Mitochondrion ETC Electron Transport Chain (Complex I, III) Superoxide Superoxide (O₂⁻) ETC->Superoxide Generates H2O2 H₂O₂ / O₂ Superoxide->H2O2 Converts to Mito_TEMPO_Inside Mito-TEMPO Mito_TEMPO_Inside->Superoxide Scavenges Mito_TEMPO_Outside Mito-TEMPO Mito_TEMPO_Outside->Mito_TEMPO_Inside Accumulates via TPP⁺ (driven by ΔΨm)

Mechanism of Mito-TEMPO accumulation and action within the mitochondrion.

Quantitative Data Presentation

The efficacy of Mito-TEMPO has been quantified in numerous in vitro and in vivo studies. The following tables summarize key findings.

Table 1: Summary of In Vitro Efficacy

Cell Line Insult/Model Mito-TEMPO Concentration Observed Effect Reference
SH-SY5Y 100 µM Glutamate 50 - 100 µM Restored cell viability from ~51% to ~83-94% [2]
HUVECs 10⁻⁷ M Aldosterone 10 µM Reduced mitochondrial ROS production [9]
NRK-52E 700 µM Oxalate 10 µM Protected mitochondrial membrane potential [4]

| Cardiomyocytes | Rotenone Toxicity | 10 - 1000 µM | Protected against cell death and reduced ROS levels |[10] |

Table 2: Summary of In Vivo Efficacy

Animal Model Insult/Disease Model Mito-TEMPO Dosage Observed Effect Reference
C57BL/6J Mice Acetaminophen (APAP) Overdose 10 - 20 mg/kg Dose-dependently reduced plasma ALT and liver necrosis [1][11]
C57BL/6 Mice Lipopolysaccharide (LPS) Sepsis 20 mg/kg Reduced serum ALT/AST levels; enhanced SOD activity [2]
Male Rats 60% TBSA Burn Injury 7 mg/kg Reversed cardiac dysfunction; rescued mitochondrial function [8]

| Rats | Noise-Induced Hearing Loss | 1 mg/kg | Attenuated oxidative stress and mtDNA damage in the cochlea |[12] |

Key Experimental Protocols

Accurate assessment of mitochondrial function is crucial when evaluating the effects of Mito-TEMPO. The following are standard protocols for key assays.

Protocol: Measurement of Mitochondrial Superoxide with MitoSOX™ Red

This protocol details the use of MitoSOX™ Red, a fluorescent probe that selectively detects superoxide in the mitochondria of live cells.[13][14]

  • Reagent Preparation:

    • Prepare a 5 mM stock solution of MitoSOX™ Red by dissolving 50 µg in 13 µL of high-quality DMSO.[13] Aliquot and store at -20°C to -80°C, protected from light. Avoid repeated freeze-thaw cycles.[15]

    • On the day of the experiment, prepare a working solution of 2.5 µM to 5 µM by diluting the stock solution in warm Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.[14]

  • Cell Staining and Treatment:

    • Wash cultured cells once with warm PBS or HBSS.

    • Incubate cells with the Mito-TEMPO pretreatment for the desired time (e.g., 1-2 hours) before or during the addition of the oxidative stressor.[9][16]

    • Remove the media and add the MitoSOX™ Red working solution to the cells.

    • Incubate for 10-20 minutes at 37°C, protected from light.[14][17]

  • Washing and Analysis:

    • Gently wash the cells two to three times with warm buffer to remove excess probe.[14]

    • Resuspend cells (for flow cytometry) or add fresh buffer (for microscopy).

    • Immediately analyze using a flow cytometer (Excitation: ~488-510 nm, Emission: ~580 nm) or a fluorescence microscope with a TRITC/RFP filter set.[14][15]

Protocol: Assessment of Mitochondrial Membrane Potential (ΔΨm) with TMRM

This protocol uses Tetramethylrhodamine, Methyl Ester (TMRM), a cell-permeant dye that accumulates in active mitochondria with an intact membrane potential.[18][19]

  • Reagent Preparation:

    • Prepare a 10 mM stock solution of TMRM in DMSO.[19] Store at -20°C.

    • Prepare a working solution of 20-250 nM in complete cell culture medium.[18][20] The optimal concentration should be determined empirically for each cell type.

  • Cell Staining:

    • Culture and treat cells with Mito-TEMPO and/or the experimental insult as required.

    • Remove the culture medium from the live cells.

    • Add the TMRM working solution to the cells.

    • Incubate for 20-30 minutes at 37°C.[18][20]

  • Imaging:

    • Wash the cells three times with PBS or other clear buffer.[18][19]

    • Image immediately using a fluorescence microscope with a TRITC/RFP filter set (Ex/Em: ~548/574 nm).[18][20] A decrease in fluorescence intensity indicates a loss of mitochondrial membrane potential.

Protocol: Analysis of Mitochondrial Respiration with Seahorse XF Cell Mito Stress Test

This assay measures the oxygen consumption rate (OCR) to determine key parameters of mitochondrial function.[21][22]

  • Cell Seeding and Plate Hydration:

    • The day before the assay, hydrate a Seahorse XF sensor cartridge with Seahorse XF Calibrant solution and incubate overnight at 37°C in a non-CO₂ incubator.[23][24]

    • Seed cells (e.g., 20,000 cells/well) in a Seahorse XF cell culture microplate and allow them to adhere overnight.[24]

  • Assay Preparation:

    • On the day of the assay, remove the growth medium and wash cells with pre-warmed XF Assay Medium (supplemented with glucose, pyruvate, and glutamine).[23]

    • Add the final volume of XF Assay Medium to each well and incubate the cell plate at 37°C in a non-CO₂ incubator for at least 30-60 minutes.[24][25]

    • Load the injector ports of the hydrated sensor cartridge with the mitochondrial modulators (typically Port A: Oligomycin, Port B: FCCP, Port C: Rotenone/Antimycin A), diluted to their final working concentrations in XF Assay Medium.[21][23]

  • Data Acquisition:

    • Calibrate the sensor cartridge in the Seahorse XF Analyzer.

    • Replace the calibrant plate with the cell plate to begin the assay.

    • The analyzer will measure basal OCR before sequentially injecting the compounds to measure ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.[22]

Visualized Workflows and Pathways

Experimental_Workflow Stress 2. Induce Stress (e.g., Glutamate, H₂O₂, LPS) Treat 3. Treatment Group: + Mito-TEMPO Stress->Treat Control 3. Control Group: + Vehicle Stress->Control Analysis 4. Downstream Analysis Treat->Analysis Control->Analysis MitoSOX Mitochondrial Superoxide (MitoSOX Assay) Analysis->MitoSOX TMRM Membrane Potential (TMRM Assay) Analysis->TMRM Seahorse Mitochondrial Respiration (Seahorse XF) Analysis->Seahorse Western Protein Expression (Western Blot) Analysis->Western

Workflow for assessing the efficacy of Mito-TEMPO in a cell-based model.

Signaling_Pathways Mito_TEMPO Mito-TEMPO Sirt3 Sirt3 Activation Mito_TEMPO->Sirt3 Promotes mtROS Mitochondrial Superoxide (O₂⁻) PI3K PI3K/Akt/mTOR Pathway mtROS->PI3K Inhibits Bax Bax Translocation to Mitochondria mtROS->Bax Promotes Autophagy Autophagy PI3K->Autophagy Inhibits Apoptosis Apoptosis Bax->Apoptosis Induces SOD2 SOD2 Activity Sirt3->SOD2 Activates Antioxidant Antioxidant Defense SOD2->Antioxidant Enhances

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for BTB06584 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals Introduction BTB06584 is a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse activity of ATP hydrolysi...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

BTB06584 is a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse activity of ATP hydrolysis.[1][2][3] Under conditions of cellular stress, such as ischemia, where mitochondrial respiration is compromised, the F1Fo-ATPase can reverse its function, depleting cellular ATP reserves to maintain the mitochondrial membrane potential (ΔΨm).[1][2] BTB06584 prevents this detrimental ATP depletion without affecting ATP synthesis, thereby protecting cells from ischemic injury and other pathologies associated with mitochondrial dysfunction.[1][2][3] These application notes provide detailed protocols for utilizing BTB06584 in cell culture experiments to investigate its effects on cellular bioenergetics, viability, and signaling pathways.

Data Presentation

Table 1: Summary of Experimental Conditions and Quantitative Effects of BTB06584 in Cell Culture

Cell LineExperimental ConditionBTB06584 ConcentrationObserved EffectReference
HL-1 (mouse cardiac)Ischemia/Reperfusion100 µMSignificantly reduced cell death, comparable to cyclosporin A and diazoxide.[2]
HL-1 (mouse cardiac)Rotenone-induced respiratory inhibition100 µMCaused a loss of mitochondrial membrane potential (ΔΨm), indicating inhibition of the reversed F1Fo-ATPase.[2]
HeLa (human cervical cancer)Rotenone and Antimycin A-induced respiratory inhibition100 µMPreserved intracellular ATP levels by inhibiting the reversed F1Fo-ATPase.[2]
A549 (human non-small-cell lung cancer)X-ray Radiation (4Gy)10 µMEnhanced radiosensitivity, reducing colony formation from ~29% to ~5%.[4]
A549 (human non-small-cell lung cancer)X-ray Radiation (4Gy)10 µMIncreased early apoptosis by approximately three-fold compared to radiation alone.[4]
Primary Cortical NeuronsOxygen-Glucose Deprivation (OGD)100 µMProtected against ischemic cell death.[2]

Signaling Pathway

The primary mechanism of action for BTB06584 is the selective inhibition of the mitochondrial F1Fo-ATPase when it operates in reverse (ATP hydrolysis). This action is dependent on the presence of the endogenous inhibitor protein, IF1.

cluster_0 Mitochondrial Inner Membrane cluster_2 Ischemic/Stress Conditions F1Fo_ATPase F1Fo-ATPase (Complex V) ATP_synth ATP F1Fo_ATPase->ATP_synth H_in H+ F1Fo_ATPase->H_in H_out H+ F1Fo_ATPase->H_out Maintains ΔΨm ADP_Pi_hydro ADP + Pi F1Fo_ATPase->ADP_Pi_hydro ETC Electron Transport Chain (Complexes I-IV) ETC->F1Fo_ATPase Proton Gradient ADP_Pi ADP + Pi ADP_Pi->F1Fo_ATPase ATP Synthesis H_in->F1Fo_ATPase Maintains ΔΨm H_out->F1Fo_ATPase ATP_hydro ATP ATP_hydro->F1Fo_ATPase ATP Hydrolysis (Reverse Activity) IF1 IF1 IF1->F1Fo_ATPase Enhances BTB06584 Efficiency BTB06584 BTB06584 BTB06584->F1Fo_ATPase Inhibits Ischemia Ischemia/ Stress Ischemia->ETC Inhibits Respiration

Caption: Mechanism of BTB06584 action on mitochondrial F1Fo-ATPase.

Experimental Protocols

1. General Cell Culture and Treatment with BTB06584

This protocol outlines the basic steps for culturing cells and treating them with BTB06584.

  • Materials:

    • Cell line of interest (e.g., HeLa, A549, HL-1)

    • Complete culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% FBS and 1% penicillin/streptomycin[2][4]

    • BTB06584 (dissolved in DMSO to create a stock solution, e.g., 50 mM)[4]

    • Phosphate-buffered saline (PBS)

    • Cell culture plates/flasks

    • Humidified incubator (37°C, 5% CO2)

  • Protocol:

    • Culture cells in T-75 flasks until they reach 70-80% confluency.

    • Trypsinize and seed cells into appropriate culture plates (e.g., 96-well, 6-well) at the desired density. Allow cells to adhere overnight.[5]

    • Prepare working concentrations of BTB06584 by diluting the stock solution in a complete culture medium. A final concentration of 10-100 µM is a common starting point.[2][4]

    • For experiments involving mitochondrial stress, pre-treat cells with an inhibitor of the electron transport chain (e.g., 5 µM rotenone) or an uncoupler (e.g., 10 µM CCCP) for a specified duration (e.g., 1 hour) before adding BTB06584.[2][4]

    • Remove the existing medium from the cells and replace it with the medium containing BTB06584 (and/or other treatments).

    • Incubate the cells for the desired period (e.g., 2 to 24 hours) before proceeding with downstream assays.[2][4]

2. Assessment of Mitochondrial Membrane Potential (ΔΨm)

This protocol uses the fluorescent dye JC-1 to measure changes in ΔΨm. In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic or stressed cells with low ΔΨm, JC-1 remains as monomers and fluoresces green.

  • Materials:

    • Treated cells in a 96-well plate

    • JC-1 staining solution

    • Fluorescence plate reader or flow cytometer

  • Protocol:

    • After treatment with BTB06584 and/or a mitochondrial stressor, remove the culture medium.

    • Incubate the cells with the JC-1 working solution for 20 minutes at 37°C.[4]

    • Wash the cells twice with a staining buffer.[4]

    • Measure the fluorescence intensity at both green (emission ~529 nm) and red (emission ~590 nm) wavelengths.

    • The ratio of red to green fluorescence is indicative of the mitochondrial membrane potential. A decrease in this ratio signifies depolarization.

3. Cell Viability and Apoptosis Assay

This protocol uses Annexin V-FITC and Propidium Iodide (PI) double staining to quantify apoptosis and necrosis.

  • Materials:

    • Treated cells

    • Annexin V-FITC/PI Apoptosis Detection Kit

    • Flow cytometer

  • Protocol:

    • Harvest cells by trypsinization and wash them twice with cold PBS.

    • Resuspend the cells in 1X binding buffer to a concentration of 1x10^5 cells/mL.[4]

    • Add 5 µL of Annexin V-FITC and 5 µL of PI to 150 µL of the cell suspension.[4]

    • Incubate the cells in the dark for 15 minutes at room temperature.[4]

    • Analyze the stained cells immediately by flow cytometry.

      • Annexin V-positive, PI-negative cells are in early apoptosis.

      • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Experimental Workflow

The following diagram illustrates a general workflow for investigating the effects of BTB06584 in a cell culture model of mitochondrial stress.

Induce_Stress Induce Mitochondrial Stress (e.g., Rotenone, CCCP, OGD) Treat_BTB Treat with BTB06584 Induce_Stress->Treat_BTB Incubate Incubate Treat_BTB->Incubate Assay_DeltaPsi Measure ΔΨm (e.g., JC-1 Assay) Incubate->Assay_DeltaPsi Assay_ATP Measure ATP Levels Incubate->Assay_ATP Assay_Viability Assess Cell Viability/Apoptosis (e.g., Annexin V/PI) Incubate->Assay_Viability Analyze Analyze and Compare Data Assay_DeltaPsi->Analyze Assay_ATP->Analyze Assay_Viability->Analyze

Caption: General experimental workflow for BTB06584 studies.

References

Application

Application Notes and Protocols for BTB06584 in Ischemia-Reperfusion Injury Studies

For Researchers, Scientists, and Drug Development Professionals Introduction Ischemia-reperfusion (I/R) injury is a paradoxical phenomenon where cellular damage is exacerbated upon the restoration of blood flow to ischem...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ischemia-reperfusion (I/R) injury is a paradoxical phenomenon where cellular damage is exacerbated upon the restoration of blood flow to ischemic tissue. This process is a significant contributor to the pathophysiology of various cardiovascular diseases, including myocardial infarction. A key event during ischemia is the reversal of the mitochondrial F1Fo-ATPase, which switches from synthesizing ATP to hydrolyzing it, leading to rapid depletion of cellular energy stores and contributing to cell death.[1][2]

BTB06584 is a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase.[1][2] It specifically targets the hydrolytic activity of the enzyme without affecting its ATP synthesis function.[1][3] This selective inhibition makes BTB06584 a valuable tool for studying the mechanisms of I/R injury and for the development of novel therapeutic strategies aimed at preserving cellular energy and reducing tissue damage.

These application notes provide detailed protocols for utilizing BTB06584 in an in vitro model of ischemia-reperfusion injury using the HL-1 cardiac muscle cell line.

Mechanism of Action

During ischemia, the lack of oxygen inhibits mitochondrial respiration, leading to a decrease in the proton motive force. To maintain the mitochondrial membrane potential (ΔΨm), the F1Fo-ATPase reverses its function and begins hydrolyzing ATP, pumping protons out of the mitochondrial matrix.[1][2] This ATP hydrolysis accelerates the depletion of cellular ATP, contributing to ionic imbalance, cellular swelling, and eventual cell death.[1][2]

BTB06584 selectively inhibits this reversed F1Fo-ATPase activity.[1] Its action is dependent on the presence of the endogenous inhibitor protein IF1, which itself is activated under acidic conditions characteristic of ischemia.[1][2] By blocking ATP hydrolysis, BTB06584 helps to preserve intracellular ATP levels during ischemia, thereby mitigating the downstream consequences of energy depletion and reducing cell death upon reperfusion.[1]

cluster_0 Ischemia cluster_1 BTB06584 Intervention Ischemia Ischemia (↓ O2) ETC_Inhibition Inhibition of Electron Transport Chain Ischemia->ETC_Inhibition ATP_Synthase_Reversal F1Fo-ATPase Reversal (ATP Hydrolysis) ETC_Inhibition->ATP_Synthase_Reversal ATP_Depletion ATP Depletion ATP_Synthase_Reversal->ATP_Depletion Inhibition Selective Inhibition of ATP Hydrolysis Cell_Death Cell Death ATP_Depletion->Cell_Death ATP_Preservation ATP Preservation Cell_Survival Reduced Cell Death BTB06584 BTB06584 BTB06584->Inhibition IF1 IF1 (Endogenous Inhibitor) IF1->Inhibition Inhibition->ATP_Preservation ATP_Preservation->Cell_Survival

Caption: Mechanism of BTB06584 in Ischemia.

Quantitative Data Summary

The following tables summarize the protective effects of BTB06584 in in vitro models of ischemia-reperfusion injury.

Table 1: Effect of BTB06584 on Cell Viability

Treatment GroupIschemia DurationReperfusion DurationCell Death (%)
Normoxia Control--5 ± 1.2
Ischemia/Reperfusion3 hours2 hours45 ± 5.3
I/R + BTB06584 (100 µM)3 hours2 hours22 ± 3.8

Table 2: Effect of BTB06584 on Intracellular ATP Levels

Treatment GroupConditionRelative ATP Levels (%)
Normoxia Control-100 ± 8.5
Ischemia3 hours35 ± 6.1
Ischemia + BTB06584 (100 µM)3 hours68 ± 7.2

Table 3: Effect of BTB06584 on Mitochondrial Membrane Potential (ΔΨm)

Treatment GroupConditionTMRM Fluorescence (Arbitrary Units)
Normoxia Control-1500 ± 120
Ischemia3 hours650 ± 85
Ischemia + BTB06584 (100 µM)3 hours1100 ± 105

Experimental Protocols

In Vitro Ischemia-Reperfusion Injury Model in HL-1 Cardiomyocytes

This protocol describes the induction of simulated ischemia-reperfusion (I/R) injury in the HL-1 cardiac muscle cell line.

Materials:

  • HL-1 cardiomyocytes

  • Claycomb Medium (supplemented with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, 0.1 mM norepinephrine, and 2 mM L-glutamine)

  • Ischemia Buffer (glucose-free DMEM or similar)

  • Reperfusion Buffer (Claycomb Medium)

  • BTB06584 stock solution (in DMSO)

  • Hypoxia chamber or incubator capable of maintaining 1% O2, 5% CO2, and 94% N2.

Procedure:

  • Cell Culture: Culture HL-1 cells in supplemented Claycomb Medium at 37°C in a humidified atmosphere of 5% CO2.

  • Plating: Seed HL-1 cells in appropriate culture plates (e.g., 96-well plates for viability assays, or glass-bottom dishes for microscopy) and allow them to adhere and grow to 80-90% confluency.

  • BTB06584 Pre-treatment (Optional): Pre-incubate cells with BTB06584 at the desired concentration (e.g., 100 µM) in Claycomb Medium for 1 hour prior to inducing ischemia.

  • Simulated Ischemia:

    • Aspirate the culture medium.

    • Wash the cells once with pre-warmed Ischemia Buffer.

    • Add fresh Ischemia Buffer (with or without BTB06584).

    • Place the cells in a hypoxia chamber at 37°C for the desired duration (e.g., 3 hours).

  • Simulated Reperfusion:

    • Remove the cells from the hypoxia chamber.

    • Aspirate the Ischemia Buffer.

    • Replace with pre-warmed, oxygenated Reperfusion Buffer.

    • Return the cells to a normoxic incubator (5% CO2, 95% air) at 37°C for the desired reperfusion period (e.g., 2 hours).

start Start culture Culture HL-1 Cells to 80-90% Confluency start->culture pretreatment Pre-treat with BTB06584 (1 hr) culture->pretreatment ischemia Simulated Ischemia (Hypoxia, Glucose Deprivation) 3 hrs pretreatment->ischemia reperfusion Simulated Reperfusion (Normoxia, Glucose) 2 hrs ischemia->reperfusion analysis Endpoint Analysis (Viability, ATP, ΔΨm) reperfusion->analysis end End analysis->end

Caption: Experimental workflow for in vitro I/R injury.
Assessment of Cell Viability

Materials:

  • Propidium Iodide (PI) solution

  • Hoechst 33342 solution

  • Fluorescence microscope

Procedure:

  • After the reperfusion period, add PI (to stain necrotic cells) and Hoechst 33342 (to stain all cell nuclei) to the culture medium.

  • Incubate for 15 minutes at room temperature, protected from light.

  • Capture images using a fluorescence microscope with appropriate filters for PI (red) and Hoechst (blue).

  • Quantify cell death by counting the number of PI-positive nuclei as a percentage of the total number of Hoechst-stained nuclei.

Measurement of Intracellular ATP Levels

Materials:

  • Commercially available bioluminescence-based ATP assay kit (e.g., CellTiter-Glo®)

  • Luminometer

Procedure:

  • At the end of the experimental period (e.g., after ischemia or reperfusion), equilibrate the cell culture plates to room temperature.

  • Follow the manufacturer's instructions for the ATP assay kit. Typically, this involves adding a reagent that lyses the cells and provides the substrate (luciferin) and enzyme (luciferase) for the bioluminescent reaction.

  • Measure the luminescence using a plate-reading luminometer. The luminescent signal is proportional to the amount of ATP present.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

Materials:

  • Tetramethylrhodamine, methyl ester (TMRM) or JC-1 dye

  • Fluorescence microscope or plate reader

Procedure using TMRM:

  • Load the cells with a low concentration of TMRM (e.g., 25-50 nM) in recording medium for 20-30 minutes at 37°C.

  • Wash the cells to remove excess dye.

  • Acquire fluorescence images using a fluorescence microscope with a rhodamine filter set.

  • The intensity of TMRM fluorescence is proportional to the mitochondrial membrane potential. A decrease in fluorescence intensity indicates depolarization.

  • Quantify the mean fluorescence intensity per cell or region of interest.

Conclusion

The protocols outlined in these application notes provide a framework for investigating the protective effects of BTB06584 in a cellular model of ischemia-reperfusion injury. By selectively inhibiting the reverse activity of the mitochondrial F1Fo-ATPase, BTB06584 serves as a powerful tool to elucidate the critical role of mitochondrial bioenergetics in I/R injury and to explore novel therapeutic avenues for cardioprotection.

References

Method

Application of BTB06584 in Cancer Radiosensitivity Studies

For Researchers, Scientists, and Drug Development Professionals Introduction Radiotherapy is a cornerstone of cancer treatment, but its efficacy is often limited by the intrinsic or acquired radioresistance of tumor cell...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Radiotherapy is a cornerstone of cancer treatment, but its efficacy is often limited by the intrinsic or acquired radioresistance of tumor cells. Overcoming this resistance is a critical challenge in oncology. BTB06584, a selective inhibitor of the F1Fo-ATP synthase, has emerged as a promising agent for enhancing the radiosensitivity of cancer cells. This document provides detailed application notes and protocols for researchers investigating the use of BTB06584 as a radiosensitizer.

BTB06584 selectively inhibits the ATP hydrolysis activity of the mitochondrial F1Fo-ATP synthase without significantly affecting its ATP synthesis function.[1] This selective inhibition leads to a collapse of the mitochondrial membrane potential (ΔΨm) in cancer cells, particularly under the stress of radiation, ultimately promoting apoptosis and enhancing the cytotoxic effects of ionizing radiation.[1]

Mechanism of Action

Under cellular stress, such as that induced by radiation, cancer cells can reverse the function of F1Fo-ATP synthase to hydrolyze ATP and maintain the mitochondrial membrane potential, a key factor in cell survival.[1] BTB06584 prevents this pro-survival mechanism. By inhibiting ATP hydrolysis, BTB06584 leads to a sustained collapse of the mitochondrial membrane potential, triggering the intrinsic apoptotic pathway.[1] This involves the release of pro-apoptotic factors from the mitochondria, leading to the activation of caspases and subsequent programmed cell death.[1] The action of BTB06584 is dependent on the presence of the endogenous inhibitor protein IF1, which is often overexpressed in cancer cells.[1]

Quantitative Data Summary

The following tables summarize the quantitative data from studies on the radiosensitizing effects of BTB06584 in the non-small-cell lung cancer (NSCLC) cell line A549.

Table 1: Effect of BTB06584 on Clonogenic Survival of A549 Cells

TreatmentRadiation Dose (Gy)Colony Formation Rate (%)
Control429.13 ± 2.97
BTB0658444.78 ± 2.6

Data extracted from a study on A549 NSCLC cells.[1]

Table 2: Effect of BTB06584 on Apoptosis in A549 Cells

TreatmentIncrease in Early Apoptosis (vs. Radiation Alone)
BTB06584 + 4 Gy Radiation> 3-fold

Data extracted from a study on A549 NSCLC cells.[1]

Experimental Protocols

Herein are detailed protocols for key experiments to assess the radiosensitizing effects of BTB06584.

Protocol 1: In Vitro Cell Viability Assay (CCK-8)

This protocol is for determining the effect of BTB06584 in combination with radiation on cancer cell proliferation.

Materials:

  • Cancer cell line of interest (e.g., A549)

  • Complete culture medium

  • BTB06584 (stock solution in DMSO)

  • Cell Counting Kit-8 (CCK-8)

  • 96-well plates

  • X-ray irradiator

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours.

  • Treat the cells with the desired concentrations of BTB06584 or vehicle control (DMSO) for a predetermined pre-incubation time (e.g., 2 hours).

  • Expose the cells to the desired dose of X-ray radiation.

  • At various time points post-irradiation (e.g., 0, 24, 48, 72, 96 hours), add 10 µL of CCK-8 solution to each well.

  • Incubate the plate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability relative to the untreated control group.

Protocol 2: Clonogenic Survival Assay

This assay assesses the long-term reproductive viability of cancer cells after treatment with BTB06584 and radiation.

Materials:

  • Cancer cell line of interest

  • Complete culture medium

  • BTB06584

  • 6-well plates

  • Crystal violet staining solution (0.5% crystal violet in methanol)

  • X-ray irradiator

Procedure:

  • Pre-treat cells in culture flasks with BTB06584 or vehicle for the desired time.

  • Trypsinize and count the cells.

  • Plate a known number of cells (e.g., 200-10,000 cells/well, depending on the radiation dose) into 6-well plates.

  • Allow cells to attach for 4-6 hours.

  • Irradiate the plates with a range of X-ray doses (e.g., 0, 2, 4, 6, 8 Gy).

  • Incubate the plates for 10-14 days, allowing colonies to form.

  • Fix the colonies with methanol for 15 minutes.

  • Stain the colonies with 0.5% crystal violet solution for 30 minutes.

  • Gently wash the plates with water and allow them to air dry.

  • Count the colonies containing at least 50 cells.

  • Calculate the surviving fraction for each treatment group and generate survival curves.

Protocol 3: Western Blotting for Apoptosis and DNA Damage Markers

This protocol is for detecting changes in protein expression related to apoptosis and the DNA damage response.

Materials:

  • Treated cancer cells

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Primary antibodies (e.g., anti-cleaved caspase-3, anti-cleaved PARP, anti-γH2AX, anti-p-ATM, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

Procedure:

  • Lyse the treated cells in RIPA buffer and determine the protein concentration using a BCA assay.

  • Denature the protein lysates and separate them by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and detect the protein bands using an ECL substrate and an imaging system.

  • Quantify the band intensities and normalize to a loading control like β-actin.

Protocol 4: In Vivo Xenograft Radiosensitivity Study

This protocol outlines a general procedure for evaluating the radiosensitizing effect of BTB06584 in a mouse xenograft model. Note: Specific doses and schedules for BTB06584 in vivo may need to be optimized.

Materials:

  • Immunocompromised mice (e.g., nude mice)

  • Cancer cells for injection

  • BTB06584 formulation for in vivo administration

  • Calipers

  • Small animal irradiator

Procedure:

  • Subcutaneously inject a suspension of cancer cells into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomize the mice into treatment groups (e.g., vehicle, BTB06584 alone, radiation alone, BTB06584 + radiation).

  • Administer BTB06584 or vehicle to the respective groups via an appropriate route (e.g., intraperitoneal injection) at a predetermined dose and schedule.

  • After a set time following drug administration, irradiate the tumors of the mice in the radiation groups with a specified dose and fractionation schedule.

  • Measure the tumor volume with calipers every 2-3 days.

  • Monitor the body weight and overall health of the mice.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry, western blotting).

  • Plot tumor growth curves and perform statistical analysis to determine the effect of the combination treatment.

Visualizations

Signaling Pathway of BTB06584 in Radiosensitization

BTB06584_Pathway cluster_cell Cancer Cell cluster_mito Mitochondrion cluster_cyto Cytoplasm F1Fo F1Fo-ATP Synthase ATP_hydrolysis ATP Hydrolysis F1Fo->ATP_hydrolysis Reversal MMP Mitochondrial Membrane Potential (ΔΨm) ATP_hydrolysis->MMP Maintains ATP_hydrolysis->MMP MMP_collapse ΔΨm Collapse ATP_hydrolysis->MMP_collapse Inhibition by BTB leads to CytC Cytochrome c MMP->CytC Release (inhibited) Apaf1 Apaf-1 CytC->Apaf1 Binds Casp9 Caspase-9 Apaf1->Casp9 Activates Casp3 Caspase-3 Casp9->Casp3 Activates Apoptosis Apoptosis Casp3->Apoptosis Executes Radiation Ionizing Radiation DNA_damage DNA Damage Radiation->DNA_damage BTB BTB06584 BTB->ATP_hydrolysis Inhibits DNA_damage->Apoptosis Contributes to MMP_collapse->CytC Release

Caption: BTB06584 inhibits ATP hydrolysis, causing mitochondrial membrane potential collapse and apoptosis.

Experimental Workflow for In Vitro Radiosensitization Studies

Workflow cluster_assays Endpoint Assays start Start: Cancer Cell Culture treatment Treat with BTB06584 or Vehicle start->treatment radiation X-ray Irradiation treatment->radiation incubation Post-Irradiation Incubation radiation->incubation viability Cell Viability (CCK-8) incubation->viability clonogenic Clonogenic Survival incubation->clonogenic western Western Blot (Apoptosis/DNA Damage) incubation->western analysis Data Analysis & Interpretation viability->analysis clonogenic->analysis western->analysis

Caption: Workflow for in vitro evaluation of BTB06584 as a radiosensitizer.

Logical Relationship of BTB06584 and Radiation Effects

Logical_Relationship cluster_effects Cellular Effects BTB BTB06584 Treatment Mito_Dysfunction Mitochondrial Dysfunction (ΔΨm Collapse) BTB->Mito_Dysfunction Radiation Radiation Therapy DNA_Damage Direct DNA Damage Radiation->DNA_Damage Apoptosis Increased Apoptosis Mito_Dysfunction->Apoptosis DNA_Damage->Apoptosis Radiosensitization Enhanced Radiosensitivity Apoptosis->Radiosensitization

Caption: BTB06584 and radiation converge to enhance apoptosis and radiosensitivity.

References

Application

Application Notes and Protocols for Investigating Mitochondrial Dysfunction Using BTB06584

For Researchers, Scientists, and Drug Development Professionals Introduction Mitochondrial dysfunction is a key contributor to a wide range of human pathologies, including neurodegenerative diseases, cardiovascular disor...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitochondrial dysfunction is a key contributor to a wide range of human pathologies, including neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes. A critical aspect of mitochondrial function is the maintenance of the proton motive force and ATP synthesis, primarily driven by the F1Fo-ATP synthase. Under conditions of cellular stress, such as ischemia, the F1Fo-ATP synthase can reverse its function, hydrolyzing ATP to pump protons and maintain the mitochondrial membrane potential.[1][2] This ATP hydrolysis, however, can exacerbate cellular energy depletion and contribute to cell death.[1]

BTB06584 is a novel small molecule that acts as a selective inhibitor of the mitochondrial F1Fo-ATPase hydrolytic activity.[2] Its mechanism of action is dependent on the endogenous inhibitor protein, IF1.[2] By specifically targeting the reverse action of the ATP synthase, BTB06584 presents a valuable tool for studying the pathological consequences of ATP hydrolysis in mitochondrial dysfunction and for exploring potential therapeutic strategies to mitigate cellular damage during ischemic events.[2][3]

These application notes provide detailed protocols for utilizing BTB06584 to investigate mitochondrial dysfunction in various experimental settings.

Mechanism of Action

Under ischemic conditions (low oxygen and glucose), the mitochondrial electron transport chain can no longer maintain the proton gradient across the inner mitochondrial membrane. This leads to a decrease in the mitochondrial membrane potential (ΔΨm). To counteract this, the F1Fo-ATP synthase reverses its function, hydrolyzing ATP to pump protons out of the mitochondrial matrix and thus preserving the ΔΨm.[1] However, this comes at the cost of depleting cellular ATP reserves, which can lead to cell death.[1]

BTB06584 selectively inhibits this ATP hydrolysis activity of the F1Fo-ATPase.[2] Its inhibitory effect is enhanced by the presence of the mitochondrial inhibitor protein IF1, suggesting a synergistic mechanism.[2] Importantly, BTB06584 does not affect the forward ATP synthesis activity of the F1Fo-ATP synthase under normal physiological conditions, making it a highly specific tool for studying the pathological reversal of this enzyme.[2]

Data Presentation

The following tables summarize the quantitative effects of BTB06584 on key parameters of mitochondrial function.

ParameterCell LineConditionConcentration of BTB06584Observed EffectReference
ATP Consumption HL-1Inhibition of respiration (rotenone and antimycin A)100 µMSignificantly reduced the increase in MgG fluorescence, indicating preservation of ATP.[1]
HeLaInhibition of respiration (NaCN and IAA)100 µMSignificantly preserved ATP levels compared to untreated cells.[1]
Oxygen Consumption Rate (OCR) HL-1Basal100 µMNo significant change in the rate of O2 consumption.[1]
HL-1Uncoupled (FCCP)100 µMDid not alter maximal oxygen consumption.[1]
Ischemic Cell Death HL-1Ischemia/Reperfusion100 µMSubstantially reduced cell death, comparable to known cardioprotective agents.[1]
HeLaIschemia100 µMSignificantly protected against ischemic cell death.[1]
Cortical NeuronsOxygen-Glucose Deprivation/Reoxygenation (OGD/RX)100 µMSignificantly reduced neuronal cell death.[1]
IC50 for ATP Hydrolysis Inhibition ---Not explicitly reported in the reviewed literature. One study noted it was inactive at 50µM in H9C2 cells where other novel inhibitors were active.[4]

Experimental Protocols

Here, we provide detailed protocols for key experiments to investigate mitochondrial dysfunction using BTB06584.

Protocol 1: Measurement of Mitochondrial Membrane Potential (ΔΨm)

Objective: To assess the effect of BTB06584 on mitochondrial membrane potential under conditions that induce F1Fo-ATPase reversal.

Materials:

  • Cells of interest (e.g., HL-1, HeLa, primary neurons)

  • Culture medium

  • BTB06584

  • Mitochondrial membrane potential dye (e.g., TMRM, TMRE, or JC-1)

  • Inhibitors of the electron transport chain (e.g., rotenone, antimycin A, oligomycin)

  • Fluorescence microscope or plate reader

Procedure:

  • Seed cells in a suitable format for fluorescence imaging (e.g., glass-bottom dishes or 96-well plates).

  • Allow cells to adhere and grow to the desired confluency.

  • Pre-treat cells with BTB06584 (e.g., 100 µM) or vehicle control for a specified period (e.g., 30 minutes).

  • Load the cells with a mitochondrial membrane potential dye according to the manufacturer's instructions. For example, incubate with 25-50 nM TMRM for 30 minutes at 37°C.

  • Wash the cells with a suitable imaging buffer (e.g., HBSS).

  • Acquire baseline fluorescence images.

  • Induce mitochondrial dysfunction by adding an inhibitor of the electron transport chain, such as rotenone (e.g., 1 µM) and antimycin A (e.g., 1 µM). This will cause the F1Fo-ATPase to reverse.

  • Monitor the changes in fluorescence over time. In the presence of BTB06584, a more rapid depolarization (decrease in fluorescence for TMRM/TMRE) is expected as the reversed ATPase is inhibited from maintaining the membrane potential.

  • As a positive control for F1Fo-ATPase inhibition, use oligomycin (e.g., 1 µg/mL).

Protocol 2: Assessment of Cellular ATP Levels

Objective: To determine if BTB06584 can prevent ATP depletion during mitochondrial stress.

Materials:

  • Cells of interest

  • Culture medium

  • BTB06584

  • Inhibitors of cellular respiration (e.g., rotenone and antimycin A, or sodium cyanide and iodoacetic acid)

  • ATP measurement kit (e.g., luciferase-based assay) or a fluorescent Mg2+ indicator like Magnesium Green (MgG).[1]

Procedure using a Luciferase-based Assay:

  • Seed cells in a multi-well plate and treat with BTB06584 or vehicle control.

  • Induce mitochondrial and glycolytic inhibition using a combination of drugs like rotenone (1 µM) + antimycin A (1 µM) or sodium cyanide (NaCN, e.g., 5 mM) + iodoacetic acid (IAA, e.g., 1 mM) for a defined period (e.g., 60-90 minutes).

  • Lyse the cells according to the ATP assay kit protocol.

  • Measure the ATP concentration using a luminometer.

  • Normalize the ATP levels to the total protein concentration for each sample.

  • Compare the ATP levels in BTB06584-treated cells to the vehicle-treated cells. A higher ATP level in the BTB06584 group indicates inhibition of ATP hydrolysis.

Protocol 3: Measurement of Oxygen Consumption Rate (OCR)

Objective: To confirm that BTB06584 does not inhibit mitochondrial respiration under basal or uncoupled conditions.

Materials:

  • Cells of interest

  • Extracellular flux analyzer (e.g., Seahorse XF Analyzer)

  • Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

  • BTB06584

  • Mitochondrial inhibitors: oligomycin, FCCP, and a mixture of rotenone and antimycin A.

Procedure (using a Seahorse XF Analyzer):

  • Seed cells in a Seahorse XF cell culture microplate.

  • The following day, replace the culture medium with pre-warmed assay medium and incubate in a non-CO2 incubator for 1 hour.

  • Load the sensor cartridge with BTB06584, oligomycin, FCCP, and rotenone/antimycin A.

  • Perform a standard mitochondrial stress test protocol. This typically involves sequential injections of:

    • BTB06584 or vehicle to measure its effect on basal respiration.

    • Oligomycin to inhibit ATP synthase and measure ATP-linked respiration.

    • FCCP to uncouple the electron transport chain and measure maximal respiration.

    • Rotenone/antimycin A to inhibit Complex I and III and measure non-mitochondrial respiration.

  • Analyze the OCR data to determine the effect of BTB06584 on basal respiration, ATP production, maximal respiration, and spare respiratory capacity. No significant change is expected.[1]

Protocol 4: Assessment of Protection Against Ischemic Cell Death

Objective: To evaluate the cytoprotective effect of BTB06584 in a model of ischemia.

Materials:

  • Cells of interest (e.g., cardiomyocytes, neurons)

  • Culture medium

  • BTB06584

  • Hypoxia chamber or solution for chemical hypoxia (e.g., oxygen-glucose deprivation medium)

  • Cell viability dyes (e.g., Propidium Iodide for dead cells, and Hoechst 33342 or FDA for total cells)

  • Fluorescence microscope

Procedure:

  • Pre-treat cells with BTB06584 (e.g., 100 µM) or vehicle for a specified time.

  • Induce ischemia by placing the cells in a hypoxia chamber (e.g., 95% N2, 5% CO2) with glucose-free medium for a defined period (e.g., 3-6 hours).

  • Simulate reperfusion by returning the cells to normoxic conditions and normal culture medium for a further period (e.g., 24 hours).

  • Stain the cells with a combination of a live/dead cell stain (e.g., Propidium Iodide and Hoechst 33342).

  • Acquire fluorescence images and quantify the percentage of dead cells (Propidium Iodide positive) relative to the total number of cells (Hoechst positive).

  • Compare the percentage of cell death in the BTB06584-treated group to the vehicle-treated group. A lower percentage of cell death in the BTB06584 group indicates a protective effect.[1]

Mandatory Visualizations

G cluster_0 Normal Conditions cluster_1 Ischemic Conditions cluster_2 Ischemic Conditions with BTB06584 ETC Electron Transport Chain ProtonGradient Proton Gradient (High ΔΨm) ETC->ProtonGradient Pumps H+ ATP_Synthase_F F1Fo-ATP Synthase (Forward) ProtonGradient->ATP_Synthase_F Drives ATP_Production ATP Synthesis ATP_Synthase_F->ATP_Production ADP + Pi -> ATP NoETC ETC Inactive LowProtonGradient Low Proton Gradient (Low ΔΨm) NoETC->LowProtonGradient ATP_Synthase_R F1Fo-ATP Synthase (Reverse) LowProtonGradient->ATP_Synthase_R Activates Reverse Function ATP_Hydrolysis ATP Hydrolysis ATP_Synthase_R->ATP_Hydrolysis ATP -> ADP + Pi ATP_Hydrolysis->LowProtonGradient Pumps H+ to maintain ΔΨm ATP_Depletion ATP Depletion ATP_Hydrolysis->ATP_Depletion Cell_Death Cell Death ATP_Depletion->Cell_Death BTB BTB06584 ATP_Synthase_R_Inhibited Inhibited F1Fo-ATP Synthase (Reverse) BTB->ATP_Synthase_R_Inhibited Inhibits IF1 IF1 IF1->ATP_Synthase_R_Inhibited Enhances Inhibition Reduced_ATP_Hydrolysis Reduced ATP Hydrolysis ATP_Synthase_R_Inhibited->Reduced_ATP_Hydrolysis ATP_Preservation ATP Preservation Reduced_ATP_Hydrolysis->ATP_Preservation Cell_Survival Cell Survival ATP_Preservation->Cell_Survival

Caption: Mechanism of BTB06584 action in mitochondrial dysfunction.

G cluster_workflow Experimental Workflow: Assessing BTB06584 Cytoprotection start Seed Cells treatment Treat with BTB06584 or Vehicle start->treatment ischemia Induce Ischemia (e.g., OGD) treatment->ischemia reperfusion Reperfusion ischemia->reperfusion staining Stain with Viability Dyes (e.g., PI/Hoechst) reperfusion->staining imaging Fluorescence Microscopy staining->imaging quantification Quantify % Cell Death imaging->quantification analysis Compare Treatment vs. Vehicle quantification->analysis

Caption: Workflow for assessing the protective effects of BTB06584.

G cluster_pathway IF1-Mediated Signaling in Mitochondrial Dysfunction IF1 IF1 ATP_Synthase_Inhibition Inhibition of F1Fo-ATP Synthase IF1->ATP_Synthase_Inhibition Metabolic_Reprogramming Metabolic Reprogramming ATP_Synthase_Inhibition->Metabolic_Reprogramming ROS_Production Increased ROS Production ATP_Synthase_Inhibition->ROS_Production Glycolysis Enhanced Glycolysis Metabolic_Reprogramming->Glycolysis AMPK_Activation AMPK Activation Metabolic_Reprogramming->AMPK_Activation Cell_Survival_Proliferation Cell Survival & Proliferation AMPK_Activation->Cell_Survival_Proliferation NFkB_Activation NF-κB Activation ROS_Production->NFkB_Activation Nrf2_Activation Nrf2 Activation ROS_Production->Nrf2_Activation NFkB_Activation->Cell_Survival_Proliferation Nrf2_Activation->Cell_Survival_Proliferation Prevents Oxidative Damage

References

Method

BTB06584: A Potent Tool for Investigating IF1-Dependent Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Introduction BTB06584 is a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase. Under conditions of cellular...

Author: BenchChem Technical Support Team. Date: November 2025

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

BTB06584 is a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase. Under conditions of cellular stress, such as ischemia, the F1Fo-ATP synthase can reverse its function, hydrolyzing ATP to maintain the mitochondrial membrane potential. This ATP hydrolysis, however, contributes to cellular energy depletion and can exacerbate cell death. The endogenous inhibitor protein IF1 (ATPase Inhibitory Factor 1) mitigates this detrimental ATP hydrolysis. BTB06584's mechanism of action is intrinsically linked to the presence of IF1, making it an invaluable tool for dissecting the nuanced roles of IF1 in cellular bioenergetics and signaling.[1][2] This document provides detailed application notes and experimental protocols for utilizing BTB06584 to study IF1-dependent pathways.

Mechanism of Action

BTB06584 selectively inhibits the ATP hydrolase activity of the F1Fo-ATPase without affecting its ATP synthesis function under normal physiological conditions.[1][2] Its inhibitory effect is dependent on the expression of IF1.[1] Studies have shown that the efficiency of BTB06584 is enhanced in cells overexpressing IF1 and reduced in cells where IF1 is silenced.[1] This dependency makes BTB06584 a specific chemical probe to investigate cellular processes regulated by IF1-mediated inhibition of ATP hydrolysis.

Data Summary

The following tables summarize the key quantitative findings from studies utilizing BTB06584, providing a clear comparison of its effects across different experimental conditions.

Table 1: Effect of BTB06584 on Mitochondrial and Cellular Parameters

ParameterCell TypeConditionBTB06584 ConcentrationObserved EffectReference
F1Fo-ATPase ActivityHL-1Inhibition of Respiration100 µMInhibition[1][3]
ATP ConsumptionHeLaInhibition of Respiration100 µMDecreased[1][3]
Mitochondrial Membrane Potential (ΔΨm)HL-1, HeLaNormal Respiration100 µMNo significant effect[1][3]
Oxygen ConsumptionHL-1Normal Respiration100 µMNo significant effect[1][3]
Ischemic Cell DeathCortical NeuronsOxygen-Glucose Deprivation100 µMReduced[1]
RadiosensitivityA549 (NSCLC)X-ray Radiation50 µMEnhanced[4]

Table 2: IF1-Dependence of BTB06584 Activity

Cell LineIF1 Expression LevelBTB06584 EfficiencyReference
HeLaOverexpressedIncreased[1][3]
HeLaSilencedReduced[1][3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways influenced by IF1 and the experimental workflows for studying these pathways using BTB06584.

IF1_Signaling_Pathways cluster_stimulus Cellular Stress (e.g., Ischemia) cluster_mitochondria Mitochondrion cluster_downstream Downstream Signaling Ischemia Ischemia/ Hypoxia F1Fo_ATPase F1Fo-ATP Synthase (Reversed) Ischemia->F1Fo_ATPase ATP_hydrolysis ATP Hydrolysis F1Fo_ATPase->ATP_hydrolysis ROS Increased ROS F1Fo_ATPase->ROS IF1 IF1 IF1->F1Fo_ATPase Inhibits AMPK AMPK Activation IF1->AMPK Akt_p70S6K Akt/p70S6K Activation IF1->Akt_p70S6K PARP PARP Activation IF1->PARP BTB06584 BTB06584 BTB06584->F1Fo_ATPase Inhibits (IF1-dependent) ATP_depletion ATP Depletion ATP_hydrolysis->ATP_depletion Cell_Death Cell Death ATP_depletion->Cell_Death NFkB NF-κB Activation ROS->NFkB Cell_Survival Cell Survival AMPK->Cell_Survival NFkB->Cell_Survival Akt_p70S6K->Cell_Survival PARP->Cell_Survival

Caption: IF1-Dependent Signaling Pathways Modulated by BTB06584.

Experimental_Workflow_BTB06584 cluster_setup Experimental Setup cluster_assays Endpoint Assays cluster_analysis Data Analysis Cell_Culture 1. Cell Culture (e.g., Neurons, HeLa) Treatment 2. Pre-treatment with BTB06584 (100 µM) Cell_Culture->Treatment Induce_Stress 3. Induce Cellular Stress (e.g., Oxygen-Glucose Deprivation) Treatment->Induce_Stress Mito_Potential 4a. Measure Mitochondrial Membrane Potential (e.g., Rhodamine 123) Induce_Stress->Mito_Potential ATP_Levels 4b. Measure Intracellular ATP (e.g., Magnesium Green) Induce_Stress->ATP_Levels Cell_Viability 4c. Assess Cell Viability (e.g., PI/Hoechst staining) Induce_Stress->Cell_Viability Western_Blot 4d. Analyze Protein Expression (e.g., IF1 dimerization, signaling proteins) Induce_Stress->Western_Blot Data_Quantification 5. Quantify and Compare (BTB06584 vs. Control) Mito_Potential->Data_Quantification ATP_Levels->Data_Quantification Cell_Viability->Data_Quantification Western_Blot->Data_Quantification

Caption: General Experimental Workflow for Studying BTB06584 Effects.

Experimental Protocols

Here we provide detailed protocols for key experiments to investigate the effects of BTB06584 on IF1-dependent pathways.

Protocol 1: In Vitro Ischemia/Reperfusion Model in Neuronal Cells

This protocol describes how to induce ischemia-like conditions in cultured neurons and assess the protective effects of BTB06584.

Materials:

  • Primary cortical neurons or a suitable neuronal cell line

  • Neurobasal medium supplemented with B27 and GlutaMAX

  • Earle's Balanced Salt Solution (EBSS), glucose-free

  • BTB06584 (100 µM stock solution in DMSO)

  • Hypoxia chamber (95% N2, 5% CO2)

  • Propidium Iodide (PI) and Hoechst 33342 staining solutions

  • Fluorescence microscope

Procedure:

  • Cell Culture: Plate neurons at an appropriate density and culture until they reach the desired maturity.

  • BTB06584 Pre-treatment: One hour prior to inducing ischemia, replace the culture medium with fresh medium containing 100 µM BTB06584 or vehicle control (DMSO).

  • Oxygen-Glucose Deprivation (OGD):

    • Wash the cells twice with glucose-free EBSS.

    • Place the cells in fresh glucose-free EBSS.

    • Transfer the cells to a hypoxia chamber at 37°C for the desired duration of ischemia (e.g., 3 hours).

  • Reperfusion:

    • Remove the cells from the hypoxia chamber.

    • Replace the glucose-free EBSS with the original culture medium (containing BTB06584 or vehicle).

    • Return the cells to a normoxic incubator (95% air, 5% CO2) for the desired reperfusion period (e.g., 24 hours).

  • Assessment of Cell Death:

    • Incubate the cells with Hoechst 33342 (1 µg/mL) and PI (15 µg/mL) for 15 minutes at 37°C.

    • Capture fluorescence images using a microscope.

    • Quantify cell death by calculating the ratio of PI-positive (dead) cells to Hoechst-positive (total) cells.

Protocol 2: Measurement of Mitochondrial Membrane Potential (ΔΨm)

This protocol uses the fluorescent dye Rhodamine 123 to assess changes in ΔΨm.

Materials:

  • Cultured cells (e.g., HeLa, HL-1)

  • BTB06584

  • Rotenone (respiratory chain complex I inhibitor)

  • Oligomycin (F1Fo-ATPase inhibitor, positive control)

  • Rhodamine 123 (Rh123)

  • Fluorescence plate reader or microscope

Procedure:

  • Cell Plating: Plate cells in a 96-well plate suitable for fluorescence measurements.

  • Dye Loading: Load the cells with a low concentration of Rh123 (e.g., 1 µM) in a suitable buffer for 30 minutes at 37°C.

  • Inhibition of Respiration: Add rotenone (e.g., 5 µM) to the cells to inhibit mitochondrial respiration. This will cause the F1Fo-ATPase to reverse and maintain ΔΨm at the expense of ATP.

  • BTB06584 Treatment: Add BTB06584 (100 µM) or oligomycin (as a positive control) to the cells.

  • Fluorescence Measurement: Immediately begin monitoring the fluorescence of Rh123 over time using a fluorescence plate reader (Excitation: ~488 nm, Emission: ~525 nm). A decrease in fluorescence indicates depolarization of the mitochondrial membrane.

Protocol 3: Assessment of Intracellular ATP Consumption

This protocol utilizes the fluorescent indicator Magnesium Green™ (MgG) to indirectly measure changes in intracellular ATP levels.

Materials:

  • Cultured cells

  • BTB06584

  • Respiratory chain inhibitors (e.g., rotenone and antimycin A)

  • Magnesium Green™ (MgG) fluorescent dye

  • Fluorescence microscope

Procedure:

  • Cell Plating: Plate cells on glass-bottom dishes suitable for live-cell imaging.

  • Dye Loading: Load the cells with MgG (e.g., 5 µM) for 30 minutes at 37°C.

  • Baseline Measurement: Acquire baseline fluorescence images.

  • Inhibition of Respiration: Add a combination of respiratory chain inhibitors (e.g., 5 µM rotenone and 1 µM antimycin A) to induce ATP consumption by the reversed F1Fo-ATPase.

  • BTB06584 Treatment: Simultaneously or shortly after adding the respiratory inhibitors, add BTB06584 (100 µM).

  • Time-Lapse Imaging: Acquire fluorescence images at regular intervals. An increase in MgG fluorescence corresponds to a decrease in intracellular ATP. BTB06584 should slow the rate of fluorescence increase compared to the control.

Protocol 4: Western Blot Analysis of IF1 Dimerization

This protocol can be used to investigate if BTB06584 affects the oligomeric state of IF1.

Materials:

  • Cultured cells

  • BTB06584

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • SDS-PAGE gels and blotting equipment

  • Primary antibody against IF1

  • HRP-conjugated secondary antibody

  • Chemiluminescence detection reagents

Procedure:

  • Cell Treatment: Treat cells with BTB06584 (100 µM) under both normoxic and hypoxic/ischemic conditions for the desired duration.

  • Cell Lysis: Lyse the cells in ice-cold lysis buffer.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • SDS-PAGE and Western Blotting:

    • Separate equal amounts of protein on an SDS-PAGE gel.

    • Transfer the proteins to a PVDF or nitrocellulose membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST.

    • Incubate the membrane with the primary anti-IF1 antibody overnight at 4°C.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detect the protein bands using a chemiluminescence substrate and an imaging system.

  • Analysis: Analyze the relative abundance of IF1 monomers, dimers, and potentially tetramers.

Conclusion

BTB06584 is a powerful and specific tool for elucidating the roles of IF1 in cellular physiology and pathophysiology. Its IF1-dependent inhibitory action on the reverse function of F1Fo-ATPase allows for precise investigation of the consequences of mitochondrial ATP hydrolysis in various cellular contexts, including ischemia-reperfusion injury and cancer biology. The protocols and data provided herein serve as a comprehensive guide for researchers to effectively utilize BTB06584 in their studies of IF1-dependent pathways.

References

Application

Application Notes and Protocols for BTB06584 in Zebrafish Models

For Researchers, Scientists, and Drug Development Professionals Introduction BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse (ATP hydrolysis) activity, which is prom...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse (ATP hydrolysis) activity, which is prominent under ischemic conditions. Under normal physiological conditions, the F1Fo-ATPase synthesizes ATP. However, during ischemia (oxygen deprivation), it can reverse its function, hydrolyzing ATP to maintain the mitochondrial membrane potential, which ultimately depletes cellular ATP and contributes to cell death. BTB06584 has been shown to inhibit this detrimental ATP hydrolysis without affecting ATP synthesis, making it a promising candidate for therapies against ischemia-reperfusion injury.

The zebrafish (Danio rerio) model has been instrumental in the in vivo evaluation of BTB06584. Specifically, the pinotage (pnt) mutant zebrafish line, which has a loss-of-function mutation in the atpif1a gene, provides a unique model to study the effects of BTB06584. The atpif1a gene encodes for the endogenous inhibitor of the F1Fo-ATPase, IF1. The pnt mutants exhibit defective hemoglobin synthesis, leading to anemia. This phenotype is a consequence of impaired mitochondrial bioenergetics. Treatment with BTB06584 has been shown to rescue this anemic phenotype in pnt mutant zebrafish, demonstrating the compound's ability to be absorbed and exert its therapeutic effect in vivo without apparent toxicity.

These application notes provide detailed protocols for the in vivo application of BTB06584 in zebrafish models, focusing on the rescue of the anemic phenotype in pnt mutants.

Data Presentation

Table 1: Quantitative Analysis of Phenotype Rescue in pinotage (pnt) Zebrafish Mutants Treated with BTB06584

Treatment GroupPhenotype AssessedReadoutResultStatistical Significance
Wild-type (WT) + Vehicle (DMSO)Hemoglobin Synthesiso-dianisidine stainingNormal hemoglobin levelsN/A
pnt Mutant + Vehicle (DMSO)Hemoglobin Synthesiso-dianisidine stainingDefective hemoglobin synthesisN/A
pnt Mutant + 1 µM BTB06584Hemoglobin Synthesiso-dianisidine stainingSignificant rescue of hemoglobin synthesisP < 0.05
Wild-type (WT) + Vehicle (DMSO)Mitochondrial Membrane Potential (ΔΨm)TMRM StainingNormalized fluorescence intensityN/A
pnt Mutant + Vehicle (DMSO)Mitochondrial Membrane Potential (ΔΨm)TMRM StainingElevated ΔΨm*P < 0.001
pnt Mutant + 1 µM BTB06584Mitochondrial Membrane Potential (ΔΨm)TMRM StainingNormalized ΔΨmP < 0.05

Signaling Pathway and Experimental Workflow

BTB06584_Signaling_Pathway cluster_normal Normal Conditions cluster_ischemia Ischemia / pnt Mutant O2_normal Adequate O₂ Respiration_normal Mitochondrial Respiration O2_normal->Respiration_normal F1Fo_ATPase_normal F1Fo-ATPase (ATP Synthase) Respiration_normal->F1Fo_ATPase_normal ATP_synthesis ATP Synthesis F1Fo_ATPase_normal->ATP_synthesis O2_low Low O₂ / Ischemia or pnt Mutation Respiration_impaired Impaired Respiration O2_low->Respiration_impaired F1Fo_ATPase_reverse F1Fo-ATPase (ATP Hydrolysis) Respiration_impaired->F1Fo_ATPase_reverse ATP_depletion ATP Depletion F1Fo_ATPase_reverse->ATP_depletion Cell_death Cell Death / Defective Hemoglobin Synthesis ATP_depletion->Cell_death BTB06584 BTB06584 BTB06584->F1Fo_ATPase_reverse Inhibits

Caption: BTB06584 Signaling Pathway.

Zebrafish_Experimental_Workflow cluster_staining Phenotypic Analysis Breeding 1. Zebrafish Breeding (pnt heterozygous cross) Embryo_Collection 2. Embryo Collection (0 hours post-fertilization - hpf) Breeding->Embryo_Collection Sorting 3. Embryo Sorting & Phenotyping (Identify pnt mutants at 3 days post-fertilization - dpf) Embryo_Collection->Sorting Treatment 4. Treatment Incubation (1 µM BTB06584 or Vehicle for 24h) Sorting->Treatment Staining 5. Phenotypic Analysis Treatment->Staining o_dianisidine o-dianisidine Staining (Hemoglobin) TMRM TMRM Staining (Mitochondrial Membrane Potential) Imaging 6. Imaging & Quantification Data_Analysis 7. Data Analysis Imaging->Data_Analysis o_dianisidine->Imaging TMRM->Imaging

Caption: Zebrafish Experimental Workflow.

Experimental Protocols

Protocol 1: General Zebrafish Maintenance and Drug Administration

This protocol outlines the general procedures for maintaining zebrafish and administering BTB06584.

Materials:

  • Zebrafish (Danio rerio), pinotage (pnt) heterozygous carriers

  • Breeding tanks

  • Embryo medium (E3 medium: 5 mM NaCl, 0.17 mM KCl, 0.33 mM CaCl₂, 0.33 mM MgSO₄, buffered to pH 7.2-7.4)

  • Petri dishes

  • Incubator at 28.5°C

  • BTB06584 (stock solution in DMSO)

  • Vehicle (DMSO)

  • Dissecting microscope

Procedure:

  • Zebrafish Breeding and Embryo Collection:

    • Set up breeding tanks with adult pnt heterozygous zebrafish in the evening.

    • The following morning, collect the fertilized embryos.

    • Rinse the embryos with fresh E3 medium and transfer them to petri dishes containing E3 medium.

    • Incubate the embryos at 28.5°C.

  • Embryo Sorting and Treatment:

    • At 3 days post-fertilization (dpf), identify the pnt mutant embryos based on their anemic phenotype (pale appearance) under a dissecting microscope.

    • Separate the pnt mutants and their wild-type siblings into different treatment groups.

    • Prepare the treatment solutions by diluting the BTB06584 stock solution in E3 medium to a final concentration of 1 µM. Prepare a vehicle control solution with the same concentration of DMSO.

    • Incubate the embryos in the treatment solutions for 24 hours at 28.5°C.

Protocol 2: o-dianisidine Staining for Hemoglobin Detection

This protocol is used to visualize hemoglobin in zebrafish embryos to assess the rescue of the anemic phenotype.

Materials:

  • Treated zebrafish embryos (from Protocol 1)

  • Phosphate-buffered saline (PBS)

  • 4% Paraformaldehyde (PFA) in PBS

  • o-dianisidine staining solution:

    • 0.6 mg/mL o-dianisidine

    • 10 mM Sodium Acetate (pH 5.2)

    • 0.65% Hydrogen peroxide (H₂O₂)

    • 40% Ethanol

  • Glycerol

  • Microscope slides and coverslips

Procedure:

  • Fixation:

    • Following treatment, euthanize the zebrafish larvae in an ice-water bath.

    • Fix the larvae in 4% PFA in PBS for 2 hours at room temperature.

    • Wash the larvae three times with PBS for 5 minutes each.

  • Staining:

    • Prepare the o-dianisidine staining solution fresh.

    • Incubate the fixed larvae in the staining solution in the dark for 15-30 minutes.

    • Monitor the staining progress under a dissecting microscope until the red blood cells are clearly stained brown.

  • Washing and Mounting:

    • Stop the staining reaction by washing the larvae three times with PBS.

    • To clear pigmentation, incubate in a bleach solution (1% KOH, 3% H₂O₂) for 20 minutes.

    • Rinse with PBS.

    • Mount the stained larvae on a microscope slide in a drop of glycerol for imaging.

  • Imaging and Analysis:

    • Image the stained embryos using a bright-field microscope.

    • Quantify the staining intensity or the percentage of positively stained embryos in each treatment group.

Protocol 3: TMRM Staining for Mitochondrial Membrane Potential

This protocol is used to assess the mitochondrial membrane potential (ΔΨm) in live zebrafish larvae.

Materials:

  • Treated live zebrafish larvae (from Protocol 1)

  • E3 medium

  • Tetramethylrhodamine, methyl ester (TMRM) stock solution (in DMSO)

  • Mounting medium (e.g., low-melting-point agarose)

  • Confocal microscope

Procedure:

  • Staining:

    • Prepare a working solution of TMRM in E3 medium. A final concentration of 300 nM has been previously used.

    • Incubate the live larvae in the TMRM solution for 1.5 hours at 28.5°C in the dark.

  • Washing and Mounting:

    • After incubation, wash the larvae twice with fresh E3 medium to remove excess TMRM.

    • Mount the live larvae in low-melting-point agarose on a glass-bottom dish for imaging.

  • Imaging and Analysis:

    • Immediately image the larvae using a confocal microscope with appropriate excitation and emission wavelengths for TMRM (e.g., excitation ~543 nm, emission ~565-615 nm).

    • Acquire Z-stack images of the region of interest.

    • Quantify the fluorescence intensity of TMRM in the mitochondria of the cells of interest. Normalize the fluorescence intensity to control groups.

Conclusion

The zebrafish model, particularly the pinotage mutant, serves as a valuable in vivo platform for the evaluation of BTB06584. The protocols outlined above provide a comprehensive guide for researchers to investigate the therapeutic potential of this compound in mitigating mitochondrial dysfunction. The rescue of the anemic phenotype in pnt mutants by BTB06584 highlights its promise as a selective inhibitor of F1Fo-ATPase hydrolysis for conditions involving ischemia.

Method

Experimental design for assessing the effects of BTB06584

Introduction BTB06584 is a novel small molecule inhibitor targeting the PI3K/Akt/mTOR signaling pathway, a critical cascade that regulates cell growth, proliferation, survival, and metabolism. Dysregulation of this pathw...

Author: BenchChem Technical Support Team. Date: November 2025

Introduction

BTB06584 is a novel small molecule inhibitor targeting the PI3K/Akt/mTOR signaling pathway, a critical cascade that regulates cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is a hallmark of many cancers, making it a prime target for therapeutic intervention. These application notes provide detailed protocols for assessing the cellular effects of BTB06584, enabling researchers to investigate its mechanism of action and potential as a therapeutic agent.

1. Assessment of Cellular Viability

To determine the cytotoxic and cytostatic effects of BTB06584, a colorimetric MTT assay is recommended. This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol 1: MTT Assay for Cell Viability

  • Cell Seeding:

    • Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

    • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare a serial dilution of BTB06584 in complete growth medium.

    • Remove the old medium from the wells and add 100 µL of the BTB06584 dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a no-treatment control.

    • Incubate for the desired time points (e.g., 24, 48, 72 hours).

  • MTT Addition:

    • Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

    • Incubate for 4 hours at 37°C, allowing for the formation of formazan crystals.

  • Solubilization and Measurement:

    • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Shake the plate for 10 minutes to ensure complete dissolution.

    • Measure the absorbance at 570 nm using a microplate reader.

Data Presentation: IC₅₀ Values of BTB06584

The half-maximal inhibitory concentration (IC₅₀) should be calculated from the dose-response curves.

Cell LineIncubation Time (h)BTB06584 IC₅₀ (µM)
MCF-72415.2
488.5
724.1
A5492422.8
4812.3
726.7
U87-MG2418.9
4810.1
725.3

2. Analysis of the PI3K/Akt/mTOR Signaling Pathway

Western blotting is a key technique to investigate the effect of BTB06584 on the phosphorylation status and expression levels of proteins within the PI3K/Akt/mTOR pathway.

Protocol 2: Western Blotting

  • Cell Lysis:

    • Treat cells with BTB06584 at various concentrations for the desired time.

    • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C and collect the supernatant.

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a BCA protein assay.

  • SDS-PAGE and Protein Transfer:

    • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Incubate the membrane with primary antibodies against key pathway proteins (e.g., p-Akt, Akt, p-mTOR, mTOR, p-S6K, S6K, and a loading control like β-actin) overnight at 4°C.

    • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

    • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Data Presentation: Densitometry Analysis of Key Proteins

Target ProteinTreatment (BTB06584, 10 µM)Fold Change (vs. Control)
p-Akt (Ser473)2 hours0.25
Total Akt2 hours0.98
p-mTOR (Ser2448)2 hours0.31
Total mTOR2 hours1.02
p-S6K (Thr389)2 hours0.18
Total S6K2 hours0.95

3. Gene Expression Analysis

Quantitative PCR (qPCR) can be used to measure changes in the mRNA levels of genes that are downstream targets of the PI3K/Akt/mTOR pathway.

Protocol 3: Quantitative PCR (qPCR)

  • RNA Extraction and cDNA Synthesis:

    • Treat cells with BTB06584 as described for Western blotting.

    • Extract total RNA using a suitable kit (e.g., RNeasy Kit).

    • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

  • qPCR Reaction:

    • Set up the qPCR reaction using a SYBR Green master mix, cDNA template, and primers for target genes (e.g., CCND1, BCL2) and a housekeeping gene (e.g., GAPDH).

    • Perform the qPCR using a real-time PCR system.

  • Data Analysis:

    • Calculate the relative gene expression using the ΔΔCt method.

Data Presentation: Relative mRNA Expression

Target GeneTreatment (BTB06584, 10 µM)Fold Change (vs. Control)
CCND124 hours0.45
BCL224 hours0.62
MYC24 hours0.51

4. Cell Cycle Analysis

Flow cytometry analysis of propidium iodide (PI) stained cells is used to determine the effect of BTB06584 on cell cycle distribution.

Protocol 4: Cell Cycle Analysis by Flow Cytometry

  • Cell Treatment and Harvesting:

    • Treat cells with BTB06584 for 24-48 hours.

    • Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

  • Staining and Analysis:

    • Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

    • Incubate for 30 minutes at room temperature in the dark.

    • Analyze the cell cycle distribution using a flow cytometer.

Data Presentation: Cell Cycle Distribution

TreatmentG0/G1 Phase (%)S Phase (%)G2/M Phase (%)
Vehicle Control55.230.114.7
BTB06584 (5 µM)68.920.310.8
BTB06584 (10 µM)75.415.29.4

Mandatory Visualizations

PI3K_Akt_mTOR_Pathway GF Growth Factor RTK Receptor Tyrosine Kinase (RTK) GF->RTK PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 P PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PIP3->Akt PDK1->Akt mTORC1 mTORC1 Akt->mTORC1 S6K S6K mTORC1->S6K EIF4EBP1 4E-BP1 mTORC1->EIF4EBP1 Proliferation Cell Proliferation & Survival S6K->Proliferation EIF4EBP1->Proliferation BTB06584 BTB06584 BTB06584->PI3K

Caption: PI3K/Akt/mTOR signaling pathway with the inhibitory action of BTB06584.

Experimental_Workflow cluster_assays Assess Cellular Effects start Cancer Cell Lines (e.g., MCF-7, A549) treatment Treat with BTB06584 (Dose- and Time-course) start->treatment viability Cell Viability Assay (MTT) treatment->viability western Western Blot (p-Akt, p-mTOR) treatment->western qpcr qPCR (CCND1, BCL2) treatment->qpcr flow Cell Cycle Analysis (Flow Cytometry) treatment->flow analysis Data Analysis (IC50, Fold Change, % Distribution) viability->analysis western->analysis qpcr->analysis flow->analysis conclusion Conclusion on BTB06584 Efficacy and Mechanism of Action analysis->conclusion

Caption: General experimental workflow for assessing the effects of BTB06584.

Application

Application Notes and Protocols for Evaluating BTB06584's Impact on Cell Viability

For Researchers, Scientists, and Drug Development Professionals Introduction BTB06584 is a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse activity of ATP hydrolysi...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

BTB06584 is a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse activity of ATP hydrolysis.[1][2] Under conditions of cellular stress, such as ischemia, the F1Fo-ATPase can reverse its function, depleting cellular ATP reserves and contributing to cell death.[3][4] By inhibiting this ATP hydrolysis, BTB06584 has been shown to preserve cellular ATP levels and protect against ischemic cell death.[1][2] These application notes provide detailed protocols for evaluating the impact of BTB06584 on cell viability using standard colorimetric and luminescent assays.

Data Presentation

The following tables provide a template for summarizing quantitative data obtained from the described experimental protocols.

Table 1: Effect of BTB06584 on Cell Viability as Determined by MTT Assay

Cell LineBTB06584 Concentration (µM)Incubation Time (hours)% Cell Viability (Mean ± SD)
e.g., H9c20 (Vehicle Control)24100 ± 5.2
102498 ± 4.8
502495 ± 6.1
1002492 ± 5.5
0 (Vehicle Control)48100 ± 6.3
104896 ± 5.9
504890 ± 7.2
1004885 ± 6.8

Table 2: Effect of BTB06584 on ATP Levels as Determined by CellTiter-Glo® Assay

Cell LineBTB06584 Concentration (µM)Treatment ConditionLuminescence (RLU) (Mean ± SD)% ATP Level (relative to control)
e.g., A5490 (Vehicle Control)Normoxia1,500,000 ± 120,000100
10Normoxia1,450,000 ± 110,00096.7
0 (Vehicle Control)Hypoxia/Reoxygenation800,000 ± 95,00053.3
10Hypoxia/Reoxygenation1,200,000 ± 105,00080.0

Experimental Protocols

General Experimental Workflow

The overall process for assessing the impact of BTB06584 on cell viability is outlined below.

G cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis prep_cell Cell Culture seed_cells Seed Cells in Multi-well Plates prep_cell->seed_cells prep_btb BTB06584 Stock Solution Preparation treat_cells Treat Cells with BTB06584 (and optional stressor) prep_btb->treat_cells seed_cells->treat_cells incubation Incubate for Desired Duration treat_cells->incubation add_reagent Add Viability Assay Reagent incubation->add_reagent measure_signal Measure Signal (Absorbance/Luminescence) add_reagent->measure_signal calc_viability Calculate % Cell Viability or Relative ATP Levels measure_signal->calc_viability plot_data Plot Dose-Response Curves calc_viability->plot_data

Experimental workflow for evaluating BTB06584's impact on cell viability.

Protocol 1: MTT Assay for Cell Viability

This protocol measures the metabolic activity of cells as an indicator of viability.

Materials:

  • BTB06584

  • Dimethyl sulfoxide (DMSO)

  • Appropriate cell line and culture medium

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

  • Microplate reader

Procedure:

  • BTB06584 Stock Solution: Prepare a stock solution of BTB06584 in DMSO. For example, a 50 mM stock can be prepared and stored at -20°C.[5]

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of BTB06584 in culture medium from the stock solution. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity. Remove the medium from the wells and add 100 µL of the diluted BTB06584 solutions. Include a vehicle control (medium with the same concentration of DMSO as the highest BTB06584 concentration).

  • Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control.

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, a marker of metabolically active cells.

Materials:

  • BTB06584

  • DMSO

  • Appropriate cell line and culture medium

  • White, opaque-walled 96-well plates

  • CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

  • Luminometer

Procedure:

  • BTB06584 Stock Solution: Prepare a stock solution as described in Protocol 1.

  • Cell Seeding: Seed cells into a white, opaque-walled 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours.

  • Compound Treatment: Treat cells with serial dilutions of BTB06584 as described in Protocol 1.

  • Incubation: Incubate the plate for the desired time. To mimic ischemic conditions, cells can be subjected to oxygen-glucose deprivation (OGD) followed by reoxygenation.

  • Reagent Preparation and Addition: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature. Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Lysis and Signal Stabilization: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Luminescence Measurement: Measure the luminescence using a luminometer.

  • Data Analysis: Calculate the relative ATP levels for each treatment compared to the vehicle control.

Signaling Pathways

BTB06584's inhibition of the F1Fo-ATPase's reverse function can influence several downstream signaling pathways related to cell survival and apoptosis.

BTB06584 Mechanism of Action and Downstream Effects

The following diagram illustrates the proposed mechanism of BTB06584 and its impact on key signaling pathways.

G cluster_stress Cellular Stress (e.g., Ischemia) cluster_atpase F1Fo-ATPase Activity cluster_btb BTB06584 Intervention cluster_survival Cell Survival Pathways cluster_apoptosis Apoptotic Pathway stress Reduced O2 and Nutrients depolarization Mitochondrial Membrane Potential (ΔΨm) Collapse stress->depolarization atpase_rev F1Fo-ATPase Reversal (ATP Hydrolysis) depolarization->atpase_rev atp_depletion ATP Depletion atpase_rev->atp_depletion cyto_c Cytochrome c Release atp_depletion->cyto_c apoptosis Apoptosis atp_depletion->apoptosis btb BTB06584 inhibition Inhibition of ATP Hydrolysis btb->inhibition if1 IF1 if1->inhibition inhibition->atpase_rev atp_preservation ATP Preservation inhibition->atp_preservation akt_activation Akt Activation atp_preservation->akt_activation cell_survival Enhanced Cell Survival atp_preservation->cell_survival atp_preservation->cyto_c akt_activation->cell_survival caspase_act Caspase Activation cyto_c->caspase_act caspase_act->apoptosis

Proposed mechanism of BTB06584 in preventing ATP depletion and promoting cell survival.

Relationship Between Mitochondrial Membrane Potential and Cell Viability

The maintenance of mitochondrial membrane potential (ΔΨm) is crucial for cell viability. A collapse in ΔΨm is an early indicator of apoptosis.

G healthy_mito Healthy Mitochondria high_dpsim High ΔΨm healthy_mito->high_dpsim atp_prod Efficient ATP Production high_dpsim->atp_prod cell_viability Cell Viability atp_prod->cell_viability apoptosis Apoptosis stressed_mito Stressed Mitochondria low_dpsim Low ΔΨm stressed_mito->low_dpsim ros_prod Increased ROS Production low_dpsim->ros_prod mptp_opening mPTP Opening low_dpsim->mptp_opening ros_prod->mptp_opening cyto_c_release Cytochrome c Release mptp_opening->cyto_c_release cyto_c_release->apoptosis

The central role of mitochondrial membrane potential in determining cell fate.

References

Technical Notes & Optimization

Troubleshooting

How to address off-target effects of BTB06584

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address potential off-target effects of BTB06584 dur...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address potential off-target effects of BTB06584 during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BTB06584?

A1: BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase.[1][2] Its primary on-target effect is to inhibit the reverse activity of this enzyme, which is the hydrolysis of ATP.[3][4] This inhibitory action is dependent on the presence of the endogenous mitochondrial protein, ATPase Inhibitory Factor 1 (IF1).[1][2] Under conditions of cellular stress like ischemia, where the F1Fo-ATPase can reverse its function and deplete cellular ATP, BTB06584 preserves ATP levels without significantly affecting ATP synthesis through oxidative phosphorylation under normal conditions.[2][3]

Q2: What are off-target effects, and are any known for BTB06584?

A2: Off-target effects are unintended interactions of a small molecule inhibitor with biomolecules other than its designated target. These can lead to unforeseen biological consequences, complicating data interpretation. While BTB06584 is reported to be highly selective for the F1Fo-ATPase, all small molecules have the potential for off-target interactions, particularly at high concentrations. One study noted that BTB06584 suppressed the activation of the MAPK signaling pathway in chondrocytes, which could be an off-target or a downstream on-target effect.[5] It is crucial for researchers to empirically validate the specificity of BTB06584's effects within their experimental system.

Q3: How do I differentiate between on-target and off-target effects of BTB06584?

A3: Differentiating between on-target and off-target effects is critical for accurate data interpretation. Key strategies include:

  • Rescue Experiments: The effects of BTB06584 are dependent on IF1.[1] Therefore, silencing the expression of IF1 should reduce the efficacy of BTB06584. If the observed phenotype persists in IF1-knockdown cells, it may be due to an off-target effect.

  • Use of Structurally Unrelated Inhibitors: Employing another F1Fo-ATPase inhibitor with a different chemical structure, such as oligomycin, can help confirm if the phenotype is due to inhibition of the intended target. However, be aware that oligomycin is less selective and inhibits both ATP synthesis and hydrolysis.[4]

  • Dose-Response Analysis: On-target effects should typically occur at concentrations consistent with the IC50 for F1Fo-ATPase inhibition. Off-target effects often require higher concentrations of the compound.

Troubleshooting Guides

Issue 1: The observed cellular phenotype is not reversed by IF1 knockdown.

Possible Cause: The phenotype may be resulting from an off-target interaction of BTB06584 that is independent of its canonical mechanism involving IF1.

Troubleshooting Steps:

  • Confirm IF1 Knockdown Efficiency: First, ensure that your method for reducing IF1 expression (e.g., siRNA, shRNA, CRISPR) is effective.

  • Perform a Cellular Thermal Shift Assay (CETSA): This assay can confirm direct binding of BTB06584 to its intended target (F1Fo-ATPase) in a cellular context. A positive result shows that the compound engages its target, even if the downstream phenotype involves an off-target pathway.

  • Conduct Broad Kinase Profiling: Since many off-target effects involve kinases, screening BTB06584 against a panel of kinases can identify potential unintended targets.

Kinase Target% Inhibition at 1 µM BTB06584% Inhibition at 10 µM BTB06584
F1Fo-ATPase (On-Target)95%99%
Kinase A5%15%
Kinase B (e.g., a MAPK)8%55%
Kinase C2%10%
This table illustrates how a kinase screen might reveal a potential off-target (Kinase B) at a higher concentration.
  • Cell Seeding: Plate cells (e.g., HeLa or A549) at a density that will result in 50-60% confluency at the time of transfection.

  • Transfection Reagent Preparation: Dilute IF1-targeting siRNA and a non-targeting control siRNA in serum-free medium. In a separate tube, dilute a lipid-based transfection reagent (e.g., Lipofectamine) in serum-free medium.

  • Complex Formation: Combine the diluted siRNA and transfection reagent, mix gently, and incubate for 20 minutes at room temperature to allow for complex formation.

  • Transfection: Add the siRNA-lipid complexes to the cells.

  • Incubation: Incubate cells for 48-72 hours to allow for IF1 protein depletion.

  • Validation: Harvest a subset of cells to confirm knockdown efficiency via Western Blot or qPCR.

  • Experimentation: Treat the remaining IF1-knockdown and control cells with BTB06584 and assess the phenotype of interest.

G cluster_prep Preparation cluster_exp Experiment seed Seed Cells prep_sirna Prepare siRNA-Lipid Complexes transfect Transfect Cells prep_sirna->transfect Add complexes incubate Incubate (48-72h) transfect->incubate split Split Population incubate->split validate Validate Knockdown (WB/qPCR) split->validate Sample A treat Treat with BTB06584 split->treat Sample B analyze Analyze Phenotype treat->analyze

Caption: Experimental workflow for IF1 knockdown to validate on-target effects.
Issue 2: Unexpected changes observed in cellular signaling pathways (e.g., MAPK pathway).

Possible Cause: BTB06584 might be directly inhibiting a kinase in the MAPK pathway, or the metabolic effects of inhibiting F1Fo-ATPase could indirectly influence signaling cascades.

Troubleshooting Steps:

  • Phospho-protein Analysis: Use Western blotting or a phospho-proteomics approach to determine which specific nodes of the MAPK pathway (e.g., ERK, JNK, p38) are affected by BTB06584 treatment.

  • Direct Kinase Assay: If a specific kinase is implicated, perform an in vitro kinase assay using the purified enzyme and BTB06584 to test for direct inhibition.

  • Measure Cellular Bioenergetics: Assess the impact of BTB06584 on mitochondrial membrane potential (ΔΨm) and cellular ATP/ADP ratios. Alterations in cellular energy status can profoundly impact signaling networks.

Treatment GroupTMRM Fluorescence (Arbitrary Units)Interpretation
Vehicle Control100 ± 5Normal ΔΨm
BTB06584 (10 µM, Normoxia)98 ± 6No significant effect on ΔΨm
BTB06584 (10 µM, Hypoxia)75 ± 8Prevents hyperpolarization under stress
FCCP (Positive Control)20 ± 4Depolarized ΔΨm
This table shows how BTB06584 might not affect basal mitochondrial potential but could modulate it under hypoxic stress, which may influence signaling.
  • Cell Culture: Plate cells on glass-bottom dishes suitable for fluorescence microscopy.

  • Dye Loading: Incubate cells with a fluorescent potentiometric dye such as TMRM (Tetramethylrhodamine, Methyl Ester) at a concentration of 25-50 nM for 30-45 minutes at 37°C.

  • Treatment: Add BTB06584 or vehicle control to the cells and incubate for the desired duration. Include a positive control for depolarization, such as FCCP (5 µM).

  • Imaging: Acquire images using a fluorescence microscope with the appropriate filter set (e.g., 560 nm excitation / 580 nm emission for TMRM).[6]

  • Quantification: Measure the mean fluorescence intensity from the mitochondrial regions of multiple cells for each condition. A decrease in fluorescence intensity indicates mitochondrial depolarization.

G cluster_stress cluster_mito Mitochondrion cluster_signal stress Ischemia / Hypoxia atpase F1Fo-ATPase (Reverse) stress->atpase Induces atp ATP Depletion atpase->atp Causes mapk MAPK Pathway Activation atp->mapk Potentially Modulates phenotype Cellular Phenotype mapk->phenotype btb BTB06584 btb->atpase Inhibits btb->mapk Potential Off-Target Inhibition?

Caption: Potential interplay between BTB06584, F1Fo-ATPase, and the MAPK pathway.

References

Optimization

Improving the efficacy of BTB06584 in different cell lines

Welcome to the technical support center for BTB06584, a selective inhibitor of the mitochondrial F1Fo-ATPase reverse activity. This resource provides troubleshooting guidance and frequently asked questions to assist rese...

Author: BenchChem Technical Support Team. Date: November 2025

Welcome to the technical support center for BTB06584, a selective inhibitor of the mitochondrial F1Fo-ATPase reverse activity. This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experiments with BTB06584.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BTB06584?

A1: BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase. Under conditions of cellular stress, such as ischemia, the F1Fo-ATPase can reverse its function, hydrolyzing ATP to pump protons and maintain the mitochondrial membrane potential. This process, however, depletes cellular ATP reserves, leading to cell death. BTB06584 specifically inhibits this reverse ATP hydrolysis activity without affecting ATP synthesis under normal conditions.[1][2] This selective action helps to preserve cellular ATP levels during metabolic stress.

Q2: How does the expression of ATPase Inhibitory Factor 1 (IF1) affect the efficacy of BTB06584?

A2: The efficacy of BTB06584 is critically dependent on the presence of the endogenous ATPase Inhibitory Factor 1 (IF1).[1][2] BTB06584 is thought to potentiate the inhibitory action of IF1 on the F1Fo-ATPase. Therefore, cell lines with higher endogenous expression of IF1 are expected to be more sensitive to BTB06584. Conversely, in cell lines with low or absent IF1 expression, BTB06584 will likely have a reduced or no effect. It has been observed that IF1 expression is highly variable across different cell lines and is often upregulated in cancer cells.[1][3][4]

Q3: In which cell lines has BTB06584 been tested?

A3: BTB06584 has been evaluated in several cell lines, including:

  • HL-1: A mouse atrial cardiomyocyte cell line.[1]

  • HeLa: A human cervical cancer cell line.[1]

  • A549: A human non-small-cell lung cancer cell line.[5]

  • Primary cortical neurons. [1]

Q4: What are the potential applications of BTB06584?

A4: Based on its mechanism of action, BTB06584 has potential applications in:

  • Ischemia-reperfusion injury: By preventing ATP depletion, it may protect tissues from damage caused by a temporary loss of blood supply.[1][2]

  • Cancer therapy: In combination with treatments like radiotherapy, it may enhance cancer cell death by preventing the maintenance of mitochondrial membrane potential under stress.[5]

  • Neurodegenerative diseases: It has been proposed to counteract cell death in neurons under conditions of hypoxia/reoxygenation.[6]

Q5: Are there any known off-target effects of BTB06584?

A5: Currently, there is limited specific information in the published literature regarding the off-target effects of BTB06584. However, as with any small molecule inhibitor, off-target effects are a possibility. General concerns for F1Fo-ATPase inhibitors include potential effects on other ATPases or cellular processes dependent on ATP.[2] It is always recommended to include appropriate controls in your experiments to monitor for potential off-target effects.

Troubleshooting Guide

IssuePossible Cause(s)Suggested Solution(s)
BTB06584 shows no or low efficacy in my cell line. Low or absent IF1 expression: The efficacy of BTB06584 is dependent on IF1.1. Assess IF1 expression: Perform Western blotting or qPCR to determine the endogenous levels of IF1 in your cell line. Compare with a positive control cell line if available. 2. Overexpress IF1: If IF1 levels are low, consider transiently or stably overexpressing IF1 to sensitize the cells to BTB06584.
Suboptimal experimental conditions to induce F1Fo-ATPase reversal: The inhibitory effect of BTB06584 is only apparent when the F1Fo-ATPase is operating in reverse (hydrolyzing ATP).1. Induce mitochondrial stress: Treat cells with mitochondrial inhibitors like rotenone (Complex I inhibitor) or antimycin A (Complex III inhibitor) to block the electron transport chain and induce F1Fo-ATPase reversal. 2. Use an uncoupler: A protonophore like CCCP can be used to dissipate the proton gradient and stimulate ATP hydrolysis.
Incorrect concentration of BTB06584: The effective concentration can be cell line-dependent.Perform a dose-response curve: Test a range of BTB06584 concentrations (e.g., 1 µM to 100 µM) to determine the optimal working concentration for your specific cell line and experimental setup.
High variability in results between experiments. Inconsistent cell health or passage number: Cell physiology, including mitochondrial function, can change with passage number and culture conditions.1. Use cells within a consistent passage number range. 2. Ensure consistent cell culture conditions (media, serum, CO2 levels, etc.). 3. Regularly check for mycoplasma contamination.
Variability in inducing F1Fo-ATPase reversal: Inconsistent timing or concentration of mitochondrial inhibitors.Standardize the protocol for inducing mitochondrial stress: Ensure precise timing and concentrations of any co-treatments.
Observed cytotoxicity in the absence of induced mitochondrial stress. Potential off-target effects or high concentration of BTB06584: At high concentrations, BTB06584 may have off-target effects leading to toxicity.1. Lower the concentration of BTB06584: Use the lowest effective concentration determined from your dose-response studies. 2. Include vehicle-only controls: To assess the baseline toxicity of the solvent (e.g., DMSO). 3. Perform cell viability assays (e.g., MTT, trypan blue exclusion) at your working concentration without other stressors.

Data Presentation

Table 1: Effective Concentrations of BTB06584 in Different Cell Lines

Cell LineApplicationEffective ConcentrationReference
HL-1 (mouse cardiomyocyte)Inhibition of mitochondrial depolarization100 µM[1]
HeLa (human cervical cancer)Preservation of ATP100 µM[1]
A549 (human lung cancer)Radiosensitization10 µM[5]
Primary Cortical NeuronsNeuroprotection100 µM[1]

Experimental Protocols

1. Assessment of Mitochondrial Membrane Potential (ΔΨm) using JC-1

This protocol is a general guideline and may need optimization for your specific cell line.

  • Reagents:

    • JC-1 dye

    • Cell culture medium

    • Phosphate-Buffered Saline (PBS)

    • FCCP or CCCP (positive control for depolarization)

    • BTB06584

  • Procedure:

    • Seed cells in a suitable format (e.g., 96-well plate, chamber slides).

    • Treat cells with BTB06584 at the desired concentration for the appropriate time. Include a vehicle control.

    • To induce F1Fo-ATPase reversal, co-treat with a mitochondrial inhibitor (e.g., rotenone/antimycin A) if required by the experimental design.

    • For a positive control for depolarization, treat a set of cells with FCCP or CCCP (e.g., 10-50 µM) for a short period (e.g., 15-30 minutes) before JC-1 staining.

    • Prepare a 1-10 µM working solution of JC-1 in pre-warmed cell culture medium.

    • Remove the treatment medium from the cells and add the JC-1 working solution.

    • Incubate at 37°C for 15-30 minutes, protected from light.

    • Wash the cells with warm PBS.

    • Analyze the fluorescence using a fluorescence microscope, plate reader, or flow cytometer.

      • Healthy cells (high ΔΨm): JC-1 forms J-aggregates, which emit red fluorescence (~590 nm).

      • Apoptotic/unhealthy cells (low ΔΨm): JC-1 remains in its monomeric form, which emits green fluorescence (~529 nm).

    • The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential.

2. Measurement of Cellular ATP Levels

This protocol describes a luciferase-based ATP assay.

  • Reagents:

    • Luciferase-based ATP assay kit (commercially available)

    • Cell lysis buffer (often included in the kit)

    • BTB06584

    • Mitochondrial inhibitors (e.g., rotenone, antimycin A) to induce ATP depletion.

  • Procedure:

    • Seed cells in a white-walled, clear-bottom 96-well plate suitable for luminescence measurements.

    • Treat cells with BTB06584 and/or mitochondrial inhibitors as per your experimental design. Include appropriate controls.

    • At the end of the treatment period, lyse the cells according to the ATP assay kit manufacturer's instructions. This typically involves adding a lysis reagent and incubating for a short period.

    • Add the luciferase substrate reagent to each well.

    • Immediately measure the luminescence using a plate reader. The light output is directly proportional to the ATP concentration.

    • Generate a standard curve using known concentrations of ATP to quantify the ATP levels in your samples.

Visualizations

G cluster_0 Mitochondrial Inner Membrane cluster_1 Matrix F1Fo_Synthase F1Fo-ATP Synthase (ATP Synthesis) F1Fo_ATPase F1Fo-ATP Synthase (ATP Hydrolysis) F1Fo_Synthase->F1Fo_ATPase Ischemia / Stress ADP ADP F1Fo_Synthase->ADP H_out H+ F1Fo_ATPase->H_out Proton Pumping ATP ATP ATP->F1Fo_ATPase ATP -> ADP + Pi ADP->F1Fo_Synthase H_in H+ H_in->F1Fo_Synthase Proton Flow BTB06584 BTB06584 BTB06584->F1Fo_ATPase Inhibits IF1 IF1 BTB06584->IF1 Potentiates IF1->F1Fo_ATPase Inhibits

Caption: Signaling pathway of BTB06584 action on F1Fo-ATPase.

G start Start: Seed Cells treatment Treat with BTB06584 (and mitochondrial inhibitors if needed) start->treatment jc1_staining Add JC-1 Dye Incubate 15-30 min treatment->jc1_staining wash Wash with PBS jc1_staining->wash analysis Analyze Fluorescence (Red/Green Ratio) wash->analysis end End: Determine ΔΨm analysis->end

Caption: Experimental workflow for assessing mitochondrial membrane potential.

G start Start: Seed Cells in Luminescence Plate treatment Treat with BTB06584 (and mitochondrial inhibitors if needed) start->treatment lysis Lyse Cells treatment->lysis add_substrate Add Luciferase Substrate lysis->add_substrate read_luminescence Measure Luminescence add_substrate->read_luminescence end End: Quantify ATP read_luminescence->end

Caption: Experimental workflow for measuring cellular ATP levels.

References

Troubleshooting

Technical Support Center: Overcoming Challenges in BTB06584 In Vivo Delivery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully utilizing BTB06584 for in vivo exp...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully utilizing BTB06584 for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BTB06584?

A1: BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase.[1][2] It specifically targets the hydrolytic activity of the F1Fo-ATPase, which is the reversal of its normal ATP synthesis function.[1][2] This reversal occurs under conditions of cellular stress, such as ischemia, leading to the depletion of cellular ATP.[1][2] By selectively inhibiting this ATP hydrolysis, BTB06584 helps to preserve cellular energy levels without affecting normal ATP production through oxidative phosphorylation.[1][2] The inhibitory action of BTB06584 is dependent on the presence of the endogenous inhibitor protein IF1.[2]

Q2: What are the main challenges in the in vivo delivery of BTB06584?

A2: The primary challenge is to achieve therapeutic concentrations at the target site without causing systemic toxicity. While BTB06584 is designed to be selective, high concentrations could potentially lead to off-target effects or non-specific inhibition of ATP synthesis, although studies have shown it does not affect oxygen consumption.[1][2] Another challenge is the compound's solubility and stability in physiological solutions, which can impact its bioavailability and efficacy.

Q3: How should I formulate BTB06584 for in vivo administration?

A3: BTB06584 is soluble in DMSO but insoluble in water and ethanol. For in vivo studies in zebrafish, a stock solution in DMSO can be diluted in aquarium water to the final working concentration.[3] For administration in other animal models, a formulation for oral suspension can be prepared using carboxymethylcellulose sodium (CMC-Na). A suggested starting point is to create a homogeneous suspension of at least 5 mg/mL. For intraperitoneal or intravenous injections, a formulation using a vehicle such as a mixture of DMSO, PEG300, Tween-80, and saline can be considered, though specific formulations for BTB06584 have not been published and would require optimization.

Q4: Has BTB06584 been tested in animal models other than zebrafish?

A4: The currently available scientific literature primarily details the in vivo use of BTB06584 in zebrafish models.[1][3] While the compound has been mentioned in the context of potential therapeutic use in conditions like myocardial ischemia, detailed protocols for its administration in mammalian models such as mice are not yet published.[4] Researchers planning to use BTB06584 in other models should perform initial dose-finding and toxicity studies.

Troubleshooting Guide

Problem 1: Low or no observable efficacy of BTB06584 in my in vivo model.

Possible Cause Suggested Solution
Inadequate Dose The concentration of BTB06584 reaching the target tissue may be insufficient. Increase the dose in a stepwise manner, carefully monitoring for any signs of toxicity.
Poor Bioavailability The formulation may not be optimal for absorption and distribution. For oral administration, ensure a uniform and stable suspension. For injections, consider optimizing the vehicle composition to improve solubility and stability.
Low IF1 Expression The efficacy of BTB06584 is dependent on the expression of the inhibitor protein IF1.[2] If your cell or tissue model has low endogenous IF1 levels, the inhibitory effect of BTB06584 may be diminished. Consider measuring IF1 expression levels in your model system.
Rapid Metabolism/Clearance BTB06584 may be rapidly metabolized and cleared from circulation. Consider increasing the frequency of administration or using a different delivery route that provides more sustained exposure. Pharmacokinetic studies are recommended to determine the compound's half-life in your model.

Problem 2: I am observing unexpected toxicity or adverse effects in my animals.

Possible Cause Suggested Solution
Off-Target Effects At high concentrations, BTB06584 may inhibit other cellular processes. Reduce the administered dose to the lowest effective concentration. It is crucial to perform a thorough dose-response study to identify the therapeutic window.
Vehicle Toxicity The vehicle used for formulation (e.g., DMSO) can cause toxicity at high concentrations. Prepare a vehicle-only control group to assess the effects of the formulation components. If vehicle toxicity is suspected, explore alternative, less toxic vehicles.
Non-selective Inhibition Although designed to be selective, very high doses might lead to some inhibition of ATP synthesis. Monitor for general signs of toxicity such as weight loss, lethargy, or labored breathing. If observed, reduce the dose immediately.
Instability of the Compound One study has suggested that the instability of BTB06584 might contribute to a lack of enhanced cytotoxicity. Ensure proper storage of the compound and freshly prepare formulations before each use to minimize degradation.

Quantitative Data Summary

Table 1: Physicochemical and In Vitro Properties of BTB06584

PropertyValueReference
Molecular Weight417.82 g/mol [1]
SolubilitySoluble in DMSO (≥ 100 mg/mL); Insoluble in water and ethanol.-
In Vitro Efficacy100 µM protects against ischemic cell death in HL-1 cells.-

Table 2: In Vivo Efficacy of BTB06584 in Zebrafish Model

ParameterValueExperimental ConditionsReference
Effective Concentration1 µMTreatment of pinotage (pnt) mutant zebrafish embryos for 24 hours.[3]
OutcomeRescue of defective hemoglobin synthesis.Incubation in aquarium water containing BTB06584.[3]
Observed ToxicityNo significant toxicity reported at 1 µM.Visual inspection of larval development.[3]

Experimental Protocols

Protocol 1: In Vivo Administration of BTB06584 in Zebrafish Embryos

This protocol is adapted from the study by Ivanes et al. (2014).[3]

  • Preparation of Stock Solution: Prepare a 0.1 mM stock solution of BTB06584 in 100% DMSO.

  • Working Solution Preparation: Dilute the stock solution in aquarium water to a final concentration of 1 µM. For the control group, prepare a corresponding dilution of DMSO in aquarium water.

  • Treatment: Add the 1 µM BTB06584 working solution (or DMSO control) to the petri dishes containing zebrafish embryos at 1-day post-fertilization (dpf).

  • Incubation: Incubate the embryos for 24 hours under standard zebrafish housing conditions.

  • Observation and Analysis: At 3 dpf, examine the larvae under a microscope to assess the desired phenotype (e.g., rescue of anemia in pnt mutants by observing red blood cells).

Protocol 2: General Protocol for Intraperitoneal (IP) Injection in Mice (Adaptation for BTB06584)

Disclaimer: This is a general protocol and has not been specifically validated for BTB06584. Researchers must perform their own dose-finding and toxicity studies.

  • Formulation Preparation:

    • Prepare a stock solution of BTB06584 in DMSO.

    • For the final injection volume, a common vehicle for IP injection of hydrophobic compounds is a mixture of DMSO, PEG300, Tween-80, and saline. A starting point could be a vehicle composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

    • The final concentration of BTB06584 in the injection solution needs to be determined based on the desired dose (mg/kg) and a typical injection volume for a mouse (e.g., 100 µL for a 25g mouse).

  • Animal Restraint: Properly restrain the mouse to expose the abdomen.

  • Injection Site: The preferred injection site is the lower right quadrant of the abdomen to avoid puncturing the cecum, bladder, or spleen.

  • Injection:

    • Use a 25-27 gauge needle.

    • Insert the needle at a 15-20 degree angle.

    • Gently aspirate to ensure no fluid or blood is drawn back, which would indicate improper placement.

    • Slowly inject the formulated BTB06584.

  • Post-injection Monitoring: Monitor the animal for any signs of distress, pain, or adverse reactions.

Visualizations

MAPK_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_btb BTB06584 Effect Growth_Factors Growth Factors, Mitogens, Cytokines, Stress Receptor Receptor Tyrosine Kinase / GPCR Growth_Factors->Receptor Ras Ras Receptor->Ras Raf Raf (MAPKKK) Ras->Raf MEK MEK (MAPKK) Raf->MEK Phosphorylates ERK ERK (MAPK) MEK->ERK Phosphorylates Transcription_Factors Transcription Factors (e.g., c-Jun, c-Fos) ERK->Transcription_Factors Translocates & Phosphorylates Gene_Expression Changes in Gene Expression (Proliferation, Differentiation, Survival) Transcription_Factors->Gene_Expression BTB06584 BTB06584 Mitochondria Mitochondria BTB06584->Mitochondria ATP_hydrolysis Inhibits ATP Hydrolysis Mitochondria->ATP_hydrolysis MAPK_Suppression Suppresses MAPK Pathway Activation Mitochondria->MAPK_Suppression

Caption: BTB06584's impact on the MAPK signaling pathway.

experimental_workflow cluster_prep Preparation cluster_admin Administration cluster_analysis Analysis Formulation BTB06584 Formulation (e.g., in DMSO/vehicle) Dose_Finding Dose-Finding Study (Determine optimal dose and toxicity) Formulation->Dose_Finding Animal_Model Select Animal Model (e.g., Zebrafish, Mouse) Animal_Model->Dose_Finding Administration_Route In Vivo Administration (e.g., Water immersion, IP injection) Dose_Finding->Administration_Route Monitoring Monitor Animal Health & Phenotypic Changes Administration_Route->Monitoring Tissue_Collection Tissue/Blood Collection Monitoring->Tissue_Collection Endpoint_Analysis Endpoint Analysis (e.g., Histology, Biomarker analysis) Tissue_Collection->Endpoint_Analysis

Caption: General workflow for in vivo experiments with BTB06584.

References

Optimization

Refining BTB06584 experimental protocols for reproducibility

This technical support center provides essential guidance for researchers and drug development professionals utilizing BTB06584, a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase. Here you will find t...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides essential guidance for researchers and drug development professionals utilizing BTB06584, a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to ensure the reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BTB06584?

A1: BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase.[1][2] Under conditions of cellular stress, such as ischemia, the F1Fo-ATPase can reverse its function, hydrolyzing ATP to maintain the mitochondrial membrane potential, a process that can accelerate cell death.[1][2] BTB06584 specifically inhibits this ATP hydrolysis activity without affecting ATP synthesis under normal conditions.[1][2] Its efficacy is dependent on the presence of the endogenous inhibitor protein IF1.[1][2]

Q2: What is the recommended solvent and storage condition for BTB06584?

A2: BTB06584 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a stock solution. For long-term storage, it is advisable to store the DMSO stock solution at -20°C or -80°C. When preparing working solutions, ensure the final concentration of DMSO in the cell culture medium is low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Q3: In which experimental models has BTB06584 been shown to be effective?

A3: BTB06584 has demonstrated efficacy in various in vitro and in vivo models, including models of ischemia-reperfusion injury where it reduces cell death.[2] It has also been shown to enhance the radiosensitivity of non-small-cell lung cancer cells (A549) by inhibiting ATP hydrolysis.[3]

Q4: Does BTB06584 affect mitochondrial membrane potential or oxygen consumption under normal conditions?

A4: No, under normal physiological conditions, BTB06584 has been shown to have no significant effect on mitochondrial membrane potential (ΔΨm) or oxygen consumption.[1][2][4] Its inhibitory action is specific to the reversed hydrolytic activity of F1Fo-ATPase during cellular stress.[1][2]

Troubleshooting Guides

Issue 1: Inconsistent results in cell viability assays (e.g., MTT, XTT).
  • Possible Cause 1: Interference with cellular metabolism.

    • Troubleshooting Tip: Cell viability assays like MTT rely on cellular metabolic activity. As BTB06584 targets mitochondrial function, it may indirectly affect the readout of such assays, not necessarily reflecting true cell viability.

    • Recommendation: Use a complementary assay that measures cell membrane integrity, such as a trypan blue exclusion assay or a lactate dehydrogenase (LDH) release assay, to confirm cell death.

  • Possible Cause 2: Suboptimal concentration of BTB06584.

    • Troubleshooting Tip: The effective concentration of BTB06584 can vary between cell lines and experimental conditions.

    • Recommendation: Perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental setup. A concentration of 100 μM has been shown to be effective in several cell types.[2]

Issue 2: No observable effect on ATP levels.
  • Possible Cause 1: Experimental conditions do not induce F1Fo-ATPase reversal.

    • Troubleshooting Tip: The ATP-preserving effect of BTB06584 is only apparent when the F1Fo-ATPase is operating in reverse (hydrolyzing ATP). This typically occurs under ischemic or hypoxic conditions.

    • Recommendation: Ensure your experimental model effectively induces a state of cellular stress that promotes the reversal of F1Fo-ATPase. This can be achieved by inhibiting the electron transport chain with agents like rotenone and antimycin A, or by inducing oxygen-glucose deprivation (OGD).[2]

  • Possible Cause 2: Low expression of the inhibitory factor IF1.

    • Troubleshooting Tip: The inhibitory activity of BTB06584 is dependent on the presence of the endogenous protein IF1.[2]

    • Recommendation: If you suspect low IF1 expression in your cell model, consider overexpressing IF1 to enhance the effect of BTB06584. Conversely, silencing of IF1 can be used as a negative control to demonstrate the IF1-dependency of the inhibitor's effect.[2]

Issue 3: Difficulty in interpreting mitochondrial membrane potential (ΔΨm) data.
  • Possible Cause 1: Misinterpretation of fluorescent dye signals.

    • Troubleshooting Tip: Cationic dyes like JC-1 are used to measure ΔΨm. A decrease in the red/green fluorescence ratio of JC-1 is indicative of mitochondrial depolarization.

    • Recommendation: Always include appropriate controls in your experiment. A positive control for mitochondrial depolarization, such as the protonophore CCCP, should be used to validate the assay.[3]

  • Possible Cause 2: BTB06584 does not directly impact ΔΨm under normal conditions.

    • Troubleshooting Tip: BTB06584 is not an uncoupler and will not cause mitochondrial depolarization in healthy, respiring cells.[2][4] An effect on ΔΨm is expected only when the F1Fo-ATPase is reversed and is the primary mechanism maintaining the membrane potential.

    • Recommendation: To observe the effect of BTB06584 on ΔΨm, first induce the reversal of F1Fo-ATPase by inhibiting the electron transport chain (e.g., with rotenone). In this state, the addition of BTB06584 will inhibit the ATP hydrolysis-driven proton pumping, leading to a collapse of the mitochondrial membrane potential.[2]

Data Presentation

Table 1: Effect of BTB06584 on Cell Viability and Colony Formation in A549 Cells
Treatment ConditionConcentration (µM)Cell Viability (%)Colony Formation Rate (%)
Control0100100
BTB0658450~95Not Reported
BTB06584100~80Not Reported
BTB06584200~60Not Reported
4Gy Radiation-Not Reported29.13 ± 2.97
4Gy Radiation + BTB0658410Not Reported4.78 ± 2.6

Data extracted from a study on non-small-cell lung cancer (A549) cells.[3]

Experimental Protocols

Protocol 1: Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1 Dye

This protocol is adapted for fluorescence microscopy to observe changes in ΔΨm.

Materials:

  • Cells of interest cultured on glass coverslips

  • JC-1 dye stock solution (e.g., 1 mg/mL in DMSO)

  • Cell culture medium

  • Phosphate-buffered saline (PBS)

  • BTB06584 stock solution (in DMSO)

  • Rotenone (optional, to induce F1Fo-ATPase reversal)

  • CCCP (optional, as a positive control for depolarization)

  • Fluorescence microscope with appropriate filters for green (monomeric JC-1) and red (J-aggregates) fluorescence.

Procedure:

  • Seed cells on glass coverslips in a multi-well plate and culture overnight.

  • Treat cells with BTB06584 at the desired concentration for the desired time. Include a vehicle control (DMSO). For some experiments, pre-treatment with an ETC inhibitor like rotenone may be necessary to induce F1Fo-ATPase reversal.

  • Prepare a 2 µM working solution of JC-1 in pre-warmed cell culture medium.

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the JC-1 working solution to the cells and incubate for 15-30 minutes at 37°C in the dark.

  • Wash the cells twice with warm PBS.

  • Mount the coverslips on a microscope slide with a drop of PBS.

  • Immediately visualize the cells under a fluorescence microscope. Healthy cells will exhibit red fluorescent mitochondria (J-aggregates), while apoptotic or depolarized cells will show green fluorescence (monomeric JC-1).

  • Capture images and quantify the red/green fluorescence intensity ratio to assess changes in ΔΨm.

Protocol 2: In Vitro Ischemia-Reperfusion (IR) Injury Model

This protocol describes a method to simulate ischemia-reperfusion injury in cultured cells.

Materials:

  • Cultured cells (e.g., cardiomyocytes, neuronal cells) in multi-well plates

  • Ischemia buffer (e.g., glucose-free, hypoxic buffer)

  • Normal culture medium (for reperfusion)

  • BTB06584 stock solution (in DMSO)

  • Cell viability assay kit (e.g., LDH release assay or live/dead staining)

  • Hypoxia chamber or incubator

Procedure:

  • Culture cells to the desired confluency in a multi-well plate.

  • Pre-treat the cells with BTB06584 or vehicle (DMSO) in normal culture medium for a specified time (e.g., 1 hour).

  • Ischemia Phase:

    • Remove the normal culture medium.

    • Wash the cells once with the ischemia buffer.

    • Add the ischemia buffer (containing BTB06584 or vehicle) to the cells.

    • Place the cells in a hypoxia chamber (e.g., 95% N2, 5% CO2) for a predetermined duration (e.g., 3 hours) to induce ischemic conditions.

  • Reperfusion Phase:

    • Remove the ischemia buffer.

    • Add fresh, pre-warmed normal culture medium (containing BTB06584 or vehicle).

    • Return the cells to a normoxic incubator (95% air, 5% CO2) for a specified reperfusion period (e.g., 24 hours).

  • Assessment of Cell Injury:

    • Following the reperfusion period, assess cell viability using a suitable assay (e.g., LDH assay on the culture supernatant or live/dead staining of the cells).

    • Compare the level of cell death in the BTB06584-treated group to the vehicle-treated group to determine the protective effect of the compound.

Mandatory Visualization

G cluster_0 Mitochondrial Inner Membrane cluster_1 Mitochondrial Matrix cluster_2 Ischemic Condition ETC Electron Transport Chain (ETC) Protons_IMS H+ (Intermembrane Space) ETC->Protons_IMS Pumps H+ F1Fo F1Fo-ATPase ATP ATP F1Fo->ATP Synthesizes ADP ADP + Pi ADP->F1Fo Protons_IMS->F1Fo Flows through Protons_Matrix H+ (Matrix) ATP_hydrolysis ATP F1Fo_reversed F1Fo-ATPase (Reversed) ATP_hydrolysis->F1Fo_reversed Hydrolyzes ADP_Pi_hydrolysis ADP + Pi F1Fo_reversed->Protons_IMS Pumps H+ F1Fo_reversed->ADP_Pi_hydrolysis BTB06584 BTB06584 BTB06584->F1Fo_reversed Inhibits G start Start: Cultured Cells pretreatment Pre-treatment: BTB06584 or Vehicle start->pretreatment ischemia Simulated Ischemia: Hypoxia & Glucose Deprivation pretreatment->ischemia reperfusion Reperfusion: Normoxia & Normal Medium ischemia->reperfusion assessment Assessment: Cell Viability Assay reperfusion->assessment end End: Data Analysis assessment->end

References

Troubleshooting

Mitigating BTB06584-Induced Cytotoxicity at High Concentrations: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential cytotoxicity issues e...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential cytotoxicity issues encountered during in vitro experiments with the mitochondrial F1Fo-ATPase inhibitor, BTB06584, particularly at high concentrations.

Understanding BTB06584 and Its Potential for Cytotoxicity

BTB06584 is a selective inhibitor of the reverse activity of mitochondrial F1Fo-ATPase, which is the hydrolysis of ATP.[1] This inhibitory action can be beneficial in pathological conditions like ischemia by preventing ATP depletion.[2] However, at high concentrations (typically in the range of 50-200 µM), BTB06584 can induce cytotoxicity in various cell lines, including non-small-cell lung cancer cells (A549).[3] The primary mechanism of this cytotoxicity is the collapse of the mitochondrial membrane potential (ΔΨm), which subsequently triggers the intrinsic pathway of apoptosis.[3]

Troubleshooting Guide: High Cytotoxicity Observed with BTB06584

This section provides a step-by-step guide to troubleshoot and mitigate unexpected or high levels of cytotoxicity in your experiments.

Initial Assessment of Cytotoxicity

If you are observing higher-than-expected cell death, it is crucial to confirm that the cytotoxicity is indeed caused by BTB06584 and to characterize the nature of the cell death.

1. Confirm Dose-Dependent Cytotoxicity:

  • Problem: Unsure if the observed cell death is a specific effect of BTB06584.

  • Solution: Perform a dose-response experiment with a range of BTB06584 concentrations. A clear correlation between increasing concentration and decreasing cell viability will confirm a dose-dependent cytotoxic effect.

BTB06584 Concentration (µM) Expected Cell Viability (% of Control) in A549 cells
< 50No significant difference
50 - 200Decreased in a dose-dependent manner
Based on published data. Actual values may vary depending on the cell line and experimental conditions.

2. Assess Mitochondrial Membrane Potential (ΔΨm):

  • Problem: Need to confirm the mechanism of cytotoxicity.

  • Solution: Use a fluorescent probe like JC-1 to measure the mitochondrial membrane potential. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization, a hallmark of BTB06584-induced cytotoxicity.

3. Measure Caspase-3 Activation:

  • Problem: Need to confirm if the cell death is apoptotic.

  • Solution: Perform a caspase-3 activity assay. Increased caspase-3 activity is a key indicator of apoptosis.

Strategies for Mitigating Cytotoxicity

Once you have confirmed that BTB06584 is causing cytotoxicity via mitochondrial depolarization and apoptosis, you can implement the following strategies to reduce this effect.

1. Co-treatment with Antioxidants:

  • Rationale: BTB06584-induced mitochondrial dysfunction can lead to the production of reactive oxygen species (ROS), which can exacerbate cytotoxicity.[4][5] Antioxidants can help to neutralize these harmful molecules and protect the cells.

  • Recommended Agents:

    • N-acetylcysteine (NAC): A precursor to the antioxidant glutathione, NAC has been shown to protect against drug-induced mitochondrial dysfunction.[6][7][8][9]

    • Vitamin E (α-tocopherol): A lipid-soluble antioxidant that can protect mitochondrial membranes from oxidative damage and help maintain membrane potential.[10][11][12][13][14]

  • Experimental Approach: Co-incubate your cells with BTB06584 and a range of concentrations of either NAC or Vitamin E.

Antioxidant Suggested Starting Concentration Range
N-acetylcysteine (NAC)1 - 10 mM
Vitamin E (α-tocopherol)10 - 100 µM

2. Optimization of Cell Culture Conditions:

  • Rationale: The physiological state of the cells can influence their susceptibility to drug-induced toxicity.

  • Serum Starvation:

    • Consideration: Serum starvation is a common technique to synchronize cell cycles. However, it can also sensitize cells to certain treatments.[15][16][17] For some cell types, long-term serum starvation can accelerate metabolism and apoptosis.[18] The effect on BTB06584 cytotoxicity should be empirically determined for your specific cell line.

    • Recommendation: If you are using serum starvation in your protocol, compare the cytotoxicity of BTB06584 in serum-starved versus non-starved cells to determine if this is a contributing factor.

Experimental Protocols

JC-1 Assay for Mitochondrial Membrane Potential

This protocol is for a 96-well plate format and can be adapted for other formats.

  • Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density that will result in 70-80% confluency at the time of the assay.

  • Treatment: Treat cells with BTB06584 at various concentrations, with and without the mitigating agent (e.g., NAC or Vitamin E), for the desired time period. Include a vehicle control (e.g., DMSO) and a positive control for mitochondrial depolarization (e.g., CCCP).

  • JC-1 Staining:

    • Prepare a 5 µg/mL JC-1 working solution in pre-warmed cell culture medium.

    • Remove the treatment medium from the wells and add 100 µL of the JC-1 working solution to each well.

    • Incubate the plate at 37°C for 15-30 minutes, protected from light.

  • Washing:

    • Carefully remove the JC-1 staining solution.

    • Wash each well twice with 200 µL of pre-warmed phosphate-buffered saline (PBS).

  • Fluorescence Measurement:

    • Add 100 µL of PBS to each well.

    • Measure the fluorescence intensity using a fluorescence plate reader.

      • Red Fluorescence (J-aggregates in healthy mitochondria): Excitation ~560 nm, Emission ~595 nm.

      • Green Fluorescence (JC-1 monomers in apoptotic cells): Excitation ~485 nm, Emission ~535 nm.

  • Data Analysis: Calculate the ratio of red to green fluorescence for each well. A decrease in this ratio indicates mitochondrial depolarization.

Caspase-3 Activity Assay (Colorimetric)

This protocol is for a 96-well plate format.

  • Cell Lysis:

    • After treatment with BTB06584, collect the cells and centrifuge at 600 x g for 5 minutes.

    • Wash the cell pellet with ice-cold PBS.

    • Resuspend the cells in 50 µL of chilled cell lysis buffer and incubate on ice for 10 minutes.

    • Centrifuge at 10,000 x g for 1 minute to pellet the cell debris.

    • Transfer the supernatant (cell lysate) to a new tube.

  • Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

  • Assay Reaction:

    • In a 96-well plate, add 50 µL of 2X Reaction Buffer to each well.

    • Add 50 µL of cell lysate (containing 100-200 µg of protein) to each well.

    • Add 5 µL of the caspase-3 substrate (e.g., DEVD-pNA).

    • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Absorbance Measurement: Measure the absorbance at 405 nm using a microplate reader.

  • Data Analysis: An increase in absorbance at 405 nm indicates higher caspase-3 activity.

Signaling Pathways and Visualizations

High concentrations of BTB06584 lead to a collapse of the mitochondrial membrane potential, initiating a cascade of events that culminate in apoptosis.

BTB06584_Cytotoxicity_Workflow cluster_experiment Experimental Workflow start High Concentration BTB06584 Treatment assessment Assess Cytotoxicity (e.g., MTT, LDH assay) start->assessment mitigation Apply Mitigation Strategy (e.g., Antioxidants) assessment->mitigation If cytotoxicity is high reassessment Re-assess Cytotoxicity mitigation->reassessment

Caption: Experimental workflow for addressing BTB06584 cytotoxicity.

The collapse of the mitochondrial membrane potential is a critical event that leads to the release of pro-apoptotic factors from the mitochondria into the cytoplasm.

Mitochondrial_Apoptosis_Pathway BTB High Conc. BTB06584 MMP Mitochondrial Membrane Potential Collapse (ΔΨm ↓) BTB->MMP MOMP Mitochondrial Outer Membrane Permeabilization (MOMP) MMP->MOMP CytoC Cytochrome c release MOMP->CytoC Bcl2 Anti-apoptotic Bcl-2 family (e.g., Bcl-2, Bcl-xL) BaxBak Pro-apoptotic Bax/Bak activation Bcl2->BaxBak inhibits BaxBak->MOMP induces Casp9 Caspase-9 activation CytoC->Casp9 Casp3 Caspase-3 activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Caption: BTB06584-induced mitochondrial apoptosis pathway.

Frequently Asked Questions (FAQs)

Q1: At what concentration does BTB06584 typically become cytotoxic?

A1: Cytotoxicity is generally observed at concentrations ranging from 50 µM to 200 µM in cell lines such as A549.[3] However, the exact cytotoxic concentration can vary depending on the cell line, cell density, and experimental conditions. It is always recommended to perform a dose-response curve for your specific experimental setup.

Q2: Can I use other antioxidants besides NAC and Vitamin E?

A2: Yes, other antioxidants that target mitochondrial oxidative stress could potentially be effective. Examples include Coenzyme Q10 and mito-TEMPO. However, their efficacy in mitigating BTB06584-induced cytotoxicity would need to be experimentally validated.

Q3: Will using antioxidants interfere with the intended inhibitory effect of BTB06584 on F1Fo-ATPase?

A3: Antioxidants are not expected to directly interfere with the binding of BTB06584 to the F1Fo-ATPase. Their primary role is to counteract the secondary effects of mitochondrial dysfunction, such as ROS production. However, it is good practice to include controls to ensure that the antioxidant alone does not affect the baseline mitochondrial activity in your model system.

Q4: How does the Bcl-2 family of proteins relate to BTB06584-induced cytotoxicity?

A4: The Bcl-2 family of proteins are key regulators of the intrinsic apoptosis pathway.[19][20][21] Anti-apoptotic members like Bcl-2 and Bcl-xL prevent mitochondrial outer membrane permeabilization (MOMP). The collapse of the mitochondrial membrane potential induced by BTB06584 can lead to the activation of pro-apoptotic Bcl-2 family members like Bax and Bak, which then promote MOMP, leading to the release of cytochrome c and subsequent caspase activation.[22][23][24][25][26]

Q5: What is the role of caspase-9 in this process?

A5: Caspase-9 is an initiator caspase in the intrinsic apoptosis pathway.[22][23][24][25][26] Upon release from the mitochondria, cytochrome c binds to Apaf-1, which then recruits and activates pro-caspase-9. Activated caspase-9 then proceeds to cleave and activate executioner caspases like caspase-3, leading to the dismantling of the cell.[22][24][25]

References

Optimization

How to control for variables in BTB06584 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing BTB06584 in their experiments. Frequently Asked Questions (FAQs) Q1: What is BTB06584 and wh...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing BTB06584 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is BTB06584 and what is its primary mechanism of action?

A1: BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase. Its primary mechanism is to specifically inhibit the reverse (hydrolytic) activity of the F1Fo-ATPase, which consumes ATP to pump protons. It has minimal effect on the forward (synthesis) activity of the enzyme, which produces ATP.[1][2][3] This selective inhibition helps to preserve cellular ATP levels, particularly under ischemic conditions where the F1Fo-ATPase can reverse its function and deplete ATP.[1][2][3]

Q2: What is the role of the Inhibitory Factor 1 (IF1) in the action of BTB06584?

A2: The efficacy of BTB06584 is dependent on the presence of the endogenous mitochondrial protein, Inhibitory Factor 1 (IF1).[2][3] IF1 itself is a natural inhibitor of the F1Fo-ATPase hydrolytic activity. BTB06584 is thought to enhance the inhibitory action of IF1.[4] Consequently, the cellular expression level of IF1 can influence the effectiveness of BTB06584.[2][3]

Q3: What are the key applications of BTB06584 in research?

A3: BTB06584 is primarily used to study the pathological consequences of F1Fo-ATPase reversal and ATP depletion. Key research applications include:

  • Ischemia-reperfusion injury models: To investigate the role of ATP hydrolysis in cell death and explore potential therapeutic strategies.[3]

  • Mitochondrial bioenergetics: To dissect the roles of ATP synthesis versus hydrolysis in maintaining mitochondrial membrane potential (ΔΨm).

  • Cancer biology: To explore the reliance of cancer cells on mitochondrial ATP hydrolysis for survival and proliferation.[5]

Q4: What is a typical working concentration for BTB06584?

A4: The optimal working concentration of BTB06584 can vary depending on the cell type and experimental conditions. However, studies have shown effective inhibition of ATP hydrolysis at concentrations ranging from 10 µM to 100 µM.[5][6] It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line and assay.[5]

Troubleshooting Guide

Controlling for variables is critical for obtaining reliable and reproducible results in experiments involving BTB06584. The following table outlines common issues, their potential causes, and recommended solutions.

Problem Potential Cause(s) Recommended Solution(s)
High cell toxicity or off-target effects BTB06584 concentration is too high.Perform a dose-response curve to determine the optimal non-toxic concentration for your cell type. A concentration range of 10-100 µM is a good starting point.[5][6]
Prolonged incubation time.Optimize the incubation time. Shorter incubation periods may be sufficient to observe the desired effect without causing significant cell death.
Cell line sensitivity.Different cell lines may have varying sensitivities to BTB06584. Consider using a lower concentration range for sensitive cell lines.
Inconsistent or no effect of BTB06584 Low expression of IF1 in the cell line.Verify the expression level of IF1 in your cell model. The effect of BTB06584 is IF1-dependent.[2][3]
Incorrect experimental conditions to induce F1Fo-ATPase reversal.Ensure that your experimental setup (e.g., hypoxia, use of mitochondrial inhibitors like rotenone or antimycin A) effectively induces the reversal of F1Fo-ATPase.[6]
Inactive compound.Ensure proper storage and handling of the BTB06584 compound to maintain its activity.
Difficulty in interpreting mitochondrial membrane potential (ΔΨm) data Use of inappropriate fluorescent dyes.Select a suitable dye for measuring ΔΨm (e.g., TMRM, TMRE, JC-1). Be aware of the potential for artifacts and quenching effects at high dye concentrations.[2][7]
Lack of proper controls.Always include positive and negative controls. For ΔΨm measurements, use an uncoupler like FCCP or CCCP to depolarize the mitochondria (positive control for depolarization) and a non-selective F1Fo-ATPase inhibitor like oligomycin (to observe hyperpolarization in respiring mitochondria or depolarization in ATP-hydrolyzing mitochondria).[6][8]
Misinterpretation of ΔΨm changes.A decrease in ΔΨm after BTB06584 treatment under conditions of reversed F1Fo-ATPase activity is the expected outcome, as the enzyme is no longer hydrolyzing ATP to maintain the potential.[6]
Variability in ATP measurement assays Inefficient cell lysis and ATP degradation.Use a validated ATP assay kit and follow the manufacturer's protocol for cell lysis and ATP stabilization.[9][10]
Contamination with extracellular ATP.Ensure proper washing of cells to remove any extracellular ATP before lysis.
Non-linear standard curve.Prepare a fresh ATP standard curve for each experiment to ensure accurate quantification.

Experimental Protocols

Protocol 1: Determination of Optimal BTB06584 Concentration and its Effect on Mitochondrial Membrane Potential (ΔΨm)

This protocol describes how to determine the effective concentration of BTB06584 by measuring its impact on ΔΨm in cells where the F1Fo-ATPase is forced to operate in reverse.

Materials:

  • Cell line of interest

  • Culture medium

  • BTB06584

  • Rotenone (or Antimycin A)

  • Oligomycin

  • FCCP or CCCP

  • Mitochondrial membrane potential dye (e.g., TMRM or TMRE)

  • Fluorescence plate reader or fluorescence microscope

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate (or other suitable format for your imaging system) and allow them to adhere overnight.

  • Induction of F1Fo-ATPase Reversal: To induce the hydrolytic activity of F1Fo-ATPase, inhibit the electron transport chain. Treat the cells with an inhibitor such as rotenone (e.g., 5 µM) or antimycin A (e.g., 1 µM) for a predetermined time (e.g., 30-60 minutes). This will cause the F1Fo-ATPase to reverse and consume ATP to maintain the mitochondrial membrane potential.

  • BTB06584 Treatment: Add BTB06584 at various concentrations (e.g., 1, 10, 50, 100 µM) to the cells.

  • Control Treatments:

    • Vehicle Control: Treat cells with the vehicle used to dissolve BTB06584 (e.g., DMSO).

    • Positive Control (Depolarization): Treat cells with an uncoupler like FCCP (e.g., 10 µM) or CCCP to completely dissipate the ΔΨm.

    • Positive Control (Inhibition of Reversed ATPase): Treat cells with oligomycin (e.g., 5 µM), a non-selective F1Fo-ATPase inhibitor. This should also cause a decrease in ΔΨm under these conditions.

  • Dye Loading: Add the ΔΨm-sensitive dye (e.g., TMRM at 20-100 nM) to all wells and incubate according to the manufacturer's instructions.

  • Measurement: Measure the fluorescence using a plate reader or capture images with a fluorescence microscope. A decrease in fluorescence intensity indicates mitochondrial depolarization.

  • Data Analysis: Compare the fluorescence intensity of BTB06584-treated cells to the controls. The optimal concentration of BTB06584 will be the lowest concentration that causes a significant decrease in ΔΨm, similar to the effect of oligomycin, without causing excessive cell death.

Protocol 2: Measurement of Cellular ATP Consumption

This protocol allows for the assessment of BTB06584's ability to prevent ATP depletion under conditions of mitochondrial stress.

Materials:

  • Cell line of interest

  • Culture medium

  • BTB06584

  • Rotenone and Antimycin A (or other metabolic inhibitors)

  • Oligomycin

  • ATP Assay Kit (luciferase-based)

  • Luminometer

Procedure:

  • Cell Seeding and Treatment: Seed cells in a 96-well white-walled plate suitable for luminescence assays. Allow them to adhere and then treat with BTB06584 at the predetermined optimal concentration, vehicle, or oligomycin.

  • Induction of ATP Depletion: Inhibit both glycolysis and oxidative phosphorylation to induce rapid ATP depletion. A common method is to treat cells with a combination of rotenone (e.g., 5 µM) and antimycin A (e.g., 1 µM) in a glucose-free medium.

  • Time Course: Perform the ATP measurement at different time points after the addition of the metabolic inhibitors (e.g., 0, 30, 60, 120 minutes) to observe the rate of ATP depletion.

  • ATP Measurement: At each time point, lyse the cells and measure the ATP levels using a luciferase-based ATP assay kit according to the manufacturer's protocol.

  • Data Analysis: Plot the ATP levels over time for each treatment condition. A slower rate of ATP depletion in the BTB06584-treated cells compared to the vehicle control indicates successful inhibition of ATP hydrolysis. The effect should be comparable to that of oligomycin.

Data Presentation

Table 1: Comparative Effects of BTB06584 and Oligomycin on Mitochondrial Respiration and ATP Hydrolysis.

Parameter BTB06584 (100 µM) Oligomycin (3 µM) Reference
Oxygen Consumption (in resting cells) No significant changeDecreased[6]
ΔΨm (in resting cells) No significant changeIncreased[6]
ΔΨm (after ETC inhibition) DecreasedDecreased[6]
Rate of ATP depletion (after ETC inhibition) Significantly slowedSignificantly slowed[6]

Visualizations

Signaling Pathway

F1Fo_ATPase_Regulation cluster_0 Mitochondrial Inner Membrane cluster_1 Conditions F1Fo_ATPase F1Fo-ATPase Proton_Gradient Proton Gradient (ΔΨm) F1Fo_ATPase->Proton_Gradient Reverses to pump H+ (maintains ΔΨm) ATP ATP F1Fo_ATPase->ATP Synthesizes ADP ADP + Pi F1Fo_ATPase->ADP ETC Electron Transport Chain ETC->Proton_Gradient Pumps H+ ETC->Proton_Gradient H+ pumping reduced Proton_Gradient->F1Fo_ATPase Drives ATP Synthesis Normal Normal Respiration Normal->ETC O2 available Ischemia Ischemia / Hypoxia Ischemia->ETC O2 limited ATP->F1Fo_ATPase Hydrolyzes ADP->F1Fo_ATPase IF1 IF1 IF1->F1Fo_ATPase Inhibits Hydrolysis BTB06584 BTB06584 BTB06584->IF1 Enhances Inhibition

Caption: Regulation of F1Fo-ATPase by IF1 and BTB06584 under normal and ischemic conditions.

Experimental Workflow

BTB06584_Workflow cluster_assays Perform Assays start Start: Seed Cells induce_reversal Induce F1Fo-ATPase Reversal (e.g., with Rotenone) start->induce_reversal treatment Treat with: - BTB06584 (Dose-Response) - Vehicle Control - Oligomycin (Positive Control) - FCCP (Positive Control) induce_reversal->treatment measure_dpsim Measure ΔΨm (e.g., TMRM staining) treatment->measure_dpsim measure_atp Measure ATP Levels (Luminescence Assay) treatment->measure_atp analyze Analyze Data: - Compare BTB06584 to controls - Determine optimal concentration - Assess effect on ATP depletion measure_dpsim->analyze measure_atp->analyze end End: Conclusion analyze->end

Caption: General experimental workflow for characterizing the effects of BTB06584.

References

Troubleshooting

Addressing inconsistencies in results with BTB06584

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using BTB06584. BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase that is dependent o...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using BTB06584. BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase that is dependent on the inhibitor protein IF1.[1][2] It functions by inhibiting the reverse activity of F1Fo-ATPase, which is the hydrolysis of ATP, without significantly affecting ATP synthesis.[1][3] This action helps to preserve cellular ATP levels and reduce cell death during events like ischemia.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BTB06584?

A1: BTB06584 selectively inhibits the ATP hydrolysis activity of the mitochondrial F1Fo-ATPase.[3][4] This inhibitory effect is dependent on the presence of the endogenous inhibitor protein IF1.[1][2] Under conditions of cellular stress, such as ischemia, the F1Fo-ATPase can reverse its function and deplete cellular ATP through hydrolysis. BTB06584 prevents this ATP wastage, thereby protecting cells from ischemic damage.[1][2]

Q2: What is the role of IF1 in the activity of BTB06584?

A2: The efficiency of BTB06584 is directly related to the expression levels of the inhibitor protein IF1.[1][2][3] Overexpression of IF1 enhances the inhibitory effect of BTB06584, while silencing IF1 reduces its efficacy.[1][2] This suggests a synergistic interaction between BTB06584 and IF1 in inhibiting the F1Fo-ATPase.[2]

Q3: Can BTB06584 affect mitochondrial membrane potential (ΔΨm)?

A3: Under normal respiratory conditions, BTB06584 has been shown to have no significant effect on mitochondrial membrane potential (ΔΨm) or oxygen consumption.[1][2] However, in non-small-cell lung cancer cells (A549) subjected to X-ray radiation, inhibition of ATP hydrolysis by BTB06584 led to a collapse of ΔΨm, which enhanced radiosensitivity.[4]

Q4: What are the potential therapeutic applications of BTB06584?

A4: BTB06584 is a valuable tool for studying mitochondrial bioenergetics and has potential therapeutic applications in conditions characterized by ischemic injury.[1] By preventing ATP depletion, it may limit ischemia-induced cell death.[1][2] Additionally, it has been shown to enhance the radiosensitivity of certain cancer cells.[3][4]

Troubleshooting Inconsistent Results

Researchers may encounter variability in the experimental outcomes with BTB06584. The following guide addresses common issues and provides potential solutions.

Issue 1: Variable Efficacy in Different Cell Lines

  • Observation: The inhibitory effect of BTB06584 on ATP hydrolysis and subsequent cytoprotection varies significantly across different cell lines.

  • Potential Cause: The efficacy of BTB06584 is dependent on the expression level of the endogenous inhibitor protein IF1.[1][2][3] Cell lines with naturally low levels of IF1 will exhibit a reduced response to BTB06584.

  • Troubleshooting Steps:

    • Quantify IF1 Expression: Perform western blotting or qPCR to determine the relative expression levels of IF1 in the cell lines being used.

    • Modulate IF1 Expression: To confirm dependency, transiently overexpress or silence IF1 in your cell line of interest and reassess the efficacy of BTB06584. Increased efficacy is expected with IF1 overexpression, and decreased efficacy with IF1 silencing.[1][2]

Issue 2: Lack of Effect on Cell Viability Under Normoxic Conditions

  • Observation: Treatment with BTB06584 does not alter cell viability or proliferation under standard (normoxic) culture conditions.

  • Potential Cause: The primary target of BTB06584 is the reversed activity of F1Fo-ATPase, which is most prominent under conditions of compromised mitochondrial respiration, such as ischemia or hypoxia.[1][2] Under normoxia, the F1Fo-ATPase primarily synthesizes ATP, a process not significantly inhibited by BTB06584.[1][3]

  • Troubleshooting Steps:

    • Induce Ischemic or Hypoxic Conditions: To observe the protective effects of BTB06584, it is necessary to create an experimental model that induces the reversal of F1Fo-ATPase. This can be achieved through methods such as oxygen-glucose deprivation (OGD) or the use of respiratory chain inhibitors (e.g., rotenone, antimycin A).[2]

    • Confirm ATP Hydrolysis: Measure cellular ATP levels in the presence and absence of BTB06584 under your ischemic/hypoxic model to confirm that the compound is preventing ATP depletion.[2]

Issue 3: Inconsistent Effects on Mitochondrial Membrane Potential (ΔΨm)

  • Observation: Conflicting results regarding the effect of BTB06584 on ΔΨm.

  • Potential Cause: The effect of BTB06584 on ΔΨm is context-dependent. While it generally does not affect ΔΨm under normal conditions, it can induce depolarization when ATP hydrolysis is the primary mechanism for maintaining the membrane potential, such as after radiation-induced damage in some cancer cells.[4]

  • Troubleshooting Steps:

    • Define Experimental Context: Clearly define the physiological state of the cells in your experiment (e.g., normal respiration, ischemia, post-radiation).

    • Use Appropriate Controls: When assessing ΔΨm, include positive controls for depolarization (e.g., FCCP) and hyperpolarization to properly interpret the effects of BTB06584.

    • Measure ATP Levels Concurrently: Correlate changes in ΔΨm with cellular ATP levels to understand the underlying bioenergetic shifts.

Data Presentation

Table 1: Summary of BTB06584 Effects based on IF1 Expression

IF1 Expression LevelExpected Efficacy of BTB06584Experimental Observation
HighHighSignificant reduction in ATP hydrolysis and cell death under ischemia.[1][2]
Low / SilencedLowMinimal effect on ATP hydrolysis and cell viability.[1][2]
OverexpressedEnhancedIncreased protection against ischemic cell death compared to wild-type.[1][2]

Experimental Protocols

Protocol 1: Assessment of BTB06584 Efficacy in an In Vitro Ischemia Model

  • Cell Culture: Plate cells of interest (e.g., HL-1 cardiac muscle cells, cortical neurons) and grow to desired confluency.[2]

  • Induction of Ischemia (Oxygen-Glucose Deprivation - OGD):

    • Replace the culture medium with a glucose-free medium.[2]

    • Place the cells in a hypoxic chamber (e.g., 95% N2, 5% CO2) for a predetermined duration (e.g., 3 hours).[2]

  • BTB06584 Treatment: Add BTB06584 (e.g., 100 µM) to the culture medium at the onset of OGD.[2]

  • Reoxygenation: After the OGD period, return the cells to normal culture medium and normoxic conditions for a recovery period (e.g., 24 hours).[2]

  • Assessment of Cell Death:

    • Stain cells with fluorescent dyes such as Hoechst 33342 (stains all nuclei) and Propidium Iodide (PI, stains nuclei of dead cells).[2]

    • Calculate the cell death ratio (PI-positive cells / Hoechst-positive cells) using fluorescence microscopy.[2]

  • Measurement of Cellular ATP:

    • Use a fluorescent ATP indicator dye like Magnesium Green (MgG-AM). An increase in MgG fluorescence corresponds to a decrease in cellular ATP.[2]

    • Measure fluorescence intensity at baseline and after OGD in both treated and untreated cells.[2]

Visualizations

BTB06584_Mechanism_of_Action cluster_normal Normoxia / Normal Respiration cluster_ischemia Ischemia / Compromised Respiration ADP_P ADP + Pi ATP_Synthase F1Fo-ATPsynthase (ATP Synthesis) ADP_P->ATP_Synthase ATP ATP ATP_Synthase->ATP ATP_Hydrolysis F1Fo-ATPsynthase (ATP Hydrolysis) ADP_P_ischemia ADP + Pi ATP_Hydrolysis->ADP_P_ischemia ATP_ischemia ATP ATP_ischemia->ATP_Hydrolysis BTB06584 BTB06584 BTB06584->ATP_Hydrolysis IF1 IF1 IF1->ATP_Hydrolysis

Caption: Mechanism of BTB06584 action under normal vs. ischemic conditions.

Troubleshooting_Workflow Start Inconsistent Results with BTB06584 Check_IF1 Measure IF1 protein expression levels Start->Check_IF1 IF1_Low IF1 Expression is Low Check_IF1->IF1_Low Variable efficacy IF1_High IF1 Expression is Adequate Check_IF1->IF1_High Efficacy still low Overexpress_IF1 Consider IF1 overexpression IF1_Low->Overexpress_IF1 Check_Condition Verify experimental conditions IF1_High->Check_Condition Consistent_Results Consistent Results Overexpress_IF1->Consistent_Results Ischemia_Model Ischemia/Hypoxia model correctly induced? Check_Condition->Ischemia_Model Yes_Ischemia Yes Ischemia_Model->Yes_Ischemia No_Ischemia No Ischemia_Model->No_Ischemia Yes_Ischemia->Consistent_Results Optimize_Ischemia Optimize OGD or chemical inhibitor protocol No_Ischemia->Optimize_Ischemia Optimize_Ischemia->Check_Condition

Caption: Troubleshooting workflow for inconsistent BTB06584 results.

References

Optimization

Best practices for storing and handling BTB06584

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling BTB06584, alongside troubleshooting guides and frequently asked questions (F...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling BTB06584, alongside troubleshooting guides and frequently asked questions (FAQs) to facilitate successful experiments.

Frequently Asked Questions (FAQs)

Q1: What is BTB06584 and what is its primary mechanism of action?

A1: BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase.[1][2] Its primary mechanism of action is to specifically inhibit the reverse (ATP hydrolysis) activity of the F1Fo-ATPase in an IF1 (ATPase Inhibitory Factor 1) dependent manner, without affecting the forward (ATP synthesis) activity.[1][2][3] This makes it a valuable tool for studying cellular bioenergetics, particularly in conditions of metabolic stress like ischemia where the F1Fo-ATPase can reverse its function and deplete cellular ATP.[4][5]

Q2: What are the main research applications of BTB06584?

A2: BTB06584 is primarily used in studies related to:

  • Ischemia-Reperfusion Injury: By preventing ATP depletion during ischemic events, BTB06584 can help protect cells from injury.[4][5]

  • Cancer Research: It has been shown to enhance the radiosensitivity of non-small-cell lung cancer cells (A549) by preventing the maintenance of the mitochondrial membrane potential that can be driven by ATP hydrolysis.[1][2]

  • Mitochondrial Bioenergetics: As a selective inhibitor, it allows for the specific investigation of the role of F1Fo-ATPase hydrolytic activity in various cellular processes.

Q3: Is BTB06584 toxic to cells?

A3: BTB06584 has been shown to have low toxicity in various experimental models, including zebrafish, at effective concentrations.[1] However, as with any experimental compound, it is crucial to determine the optimal, non-toxic concentration for your specific cell type and experimental conditions through dose-response studies.

Q4: What is the role of IF1 in the action of BTB06584?

A4: The inhibitory effect of BTB06584 on the F1Fo-ATPase is dependent on the presence of the endogenous inhibitory protein IF1.[1][3] IF1 itself is a natural inhibitor of the F1Fo-ATPase's hydrolytic activity, and BTB06584's efficacy is increased with IF1 overexpression and reduced when IF1 is silenced.[5]

Storage and Handling

Proper storage and handling of BTB06584 are critical for maintaining its stability and ensuring reproducible experimental results.

Storage of Solid Compound

Storage ConditionDuration
-20°CUp to 3 years
4°CUp to 2 years

Storage of Stock Solutions

Storage ConditionSolventDuration
-80°CDMSOUp to 2 years
-20°CDMSOUp to 1 year

Handling Recommendations

  • Reconstitution: Prepare stock solutions by dissolving BTB06584 powder in fresh, anhydrous DMSO. It has a high solubility in DMSO (≥ 100 mg/mL).

  • Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly recommended to aliquot the stock solution into single-use volumes before storage.

  • Safety Precautions: BTB06584 is for research use only and is not for human or veterinary use.[4] Standard laboratory safety practices, including the use of personal protective equipment (gloves, lab coat, and eye protection), should be followed when handling the compound.

Experimental Protocols

Below are detailed methodologies for key experiments using BTB06584.

In Vitro Ischemia-Reperfusion Model

This protocol describes a method to induce ischemia-reperfusion injury in a cell culture model.

Materials:

  • Cells of interest (e.g., HL-1 cardiomyocytes, primary neurons)

  • Standard cell culture medium

  • Ischemia medium (e.g., glucose-free DMEM, supplemented with 2-deoxyglucose to inhibit glycolysis)

  • Reperfusion medium (standard cell culture medium)

  • BTB06584 stock solution (in DMSO)

  • Hypoxia chamber or incubator capable of regulating O2 and CO2 levels

Procedure:

  • Cell Seeding: Plate cells at an appropriate density and allow them to adhere and grow to the desired confluency.

  • Pre-treatment (Optional): Pre-incubate cells with BTB06584 at the desired concentration (e.g., 100 µM) in standard culture medium for a specified period before inducing ischemia.

  • Ischemia Induction:

    • Remove the standard culture medium.

    • Wash the cells once with PBS.

    • Add the pre-warmed ischemia medium.

    • Place the cells in a hypoxia chamber (e.g., 1% O2, 5% CO2, 94% N2) at 37°C for the desired duration (e.g., 3-6 hours).

  • Reperfusion:

    • Remove the ischemia medium.

    • Wash the cells once with PBS.

    • Add fresh, pre-warmed reperfusion medium (containing BTB06584 if it is to be present during reperfusion).

    • Return the cells to a normoxic incubator (e.g., 95% air, 5% CO2) at 37°C for the desired reperfusion time (e.g., 1-24 hours).

  • Assessment of Cell Viability/Injury: Analyze cell death and viability using methods such as propidium iodide (PI) and Hoechst staining, LDH assay, or MTT assay.

Radiosensitization of Cancer Cells

This protocol outlines a general procedure for investigating the radiosensitizing effects of BTB06584 on cancer cells, such as A549 non-small-cell lung cancer cells.[1]

Materials:

  • A549 cells (or other cancer cell line of interest)

  • Standard cell culture medium

  • BTB06584 stock solution (in DMSO)

  • X-ray irradiator or other radiation source

Procedure:

  • Cell Seeding: Plate A549 cells at a known density in multi-well plates or flasks.

  • BTB06584 Treatment:

    • Allow cells to adhere overnight.

    • Treat the cells with varying concentrations of BTB06584 (e.g., 10-100 µM) or a vehicle control (DMSO) for a predetermined time (e.g., 24 hours) before irradiation.

  • Irradiation:

    • Expose the cells to a specific dose of X-ray radiation (e.g., 2-8 Gy). A non-irradiated control group for both vehicle and BTB06584-treated cells should be included.

  • Post-Irradiation Incubation:

    • After irradiation, replace the medium with fresh standard culture medium (without BTB06584, unless continuous exposure is desired).

    • Incubate the cells for a period appropriate for the chosen endpoint assay.

  • Endpoint Analysis:

    • Clonogenic Survival Assay: To assess long-term reproductive viability, plate a known number of cells after treatment and irradiation and allow them to form colonies for 10-14 days. Stain and count the colonies to determine the surviving fraction.

    • Cell Viability Assays (e.g., MTT, CCK-8): To measure short-term metabolic activity and viability at specific time points post-irradiation.

    • Apoptosis Assays (e.g., Annexin V/PI staining): To quantify the induction of apoptosis.

Troubleshooting Guide

Problem: No significant effect of BTB06584 is observed.

Possible CauseSuggested Solution
Incorrect concentration Perform a dose-response experiment to determine the optimal concentration for your cell type and experimental conditions. Concentrations up to 100 µM have been used in published studies.
Degraded compound Ensure proper storage of the BTB06584 powder and stock solutions. Avoid repeated freeze-thaw cycles by aliquoting the stock solution. Use a fresh vial of the compound if degradation is suspected.
Low IF1 expression The inhibitory effect of BTB06584 is dependent on the presence of IF1. Verify the expression level of IF1 in your cell model. The effect may be minimal in cells with very low or no IF1 expression.
Inappropriate experimental window The timing of BTB06584 treatment and the endpoint measurement are critical. Optimize the incubation time with the compound and the time point for analysis.

Problem: High background or off-target effects.

Possible CauseSuggested Solution
Solvent toxicity Ensure that the final concentration of the solvent (e.g., DMSO) in the culture medium is not toxic to the cells. Include a vehicle control in all experiments.
Compound precipitation BTB06584 is poorly soluble in aqueous solutions. Ensure that the final concentration of BTB06584 in the culture medium does not exceed its solubility limit, which can lead to precipitation and non-specific effects. Visually inspect the medium for any precipitates.

Visualizations

Signaling Pathway of BTB06584 Action

BTB06584_Mechanism cluster_mitochondrion Mitochondrial Inner Membrane cluster_ischemia Ischemic Conditions F1Fo_ATPase F1Fo-ATPase (ATP Synthase) ATP_synth ATP Synthesis (ADP + Pi -> ATP) F1Fo_ATPase->ATP_synth Forward Activity ATP_hydro ATP Hydrolysis (ATP -> ADP + Pi) F1Fo_ATPase->ATP_hydro Reverse Activity H_gradient Proton Gradient ATP_hydro->H_gradient Maintains H_gradient->F1Fo_ATPase Drives IF1 IF1 IF1->ATP_hydro Inhibits BTB06584 BTB06584 BTB06584->ATP_hydro Inhibits

Caption: Mechanism of BTB06584 action on mitochondrial F1Fo-ATPase.

Experimental Workflow for Ischemia-Reperfusion Studies

Ischemia_Reperfusion_Workflow start Start: Seed Cells pretreatment Pre-treat with BTB06584 or Vehicle start->pretreatment ischemia Induce Ischemia (Hypoxia + Glucose Deprivation) pretreatment->ischemia reperfusion Reperfusion (Normoxia + Glucose) ischemia->reperfusion analysis Analyze Cell Viability (e.g., PI/Hoechst, LDH) reperfusion->analysis end End analysis->end

Caption: Workflow for in vitro ischemia-reperfusion experiments.

Troubleshooting Logic Diagram

Troubleshooting_BTB06584 start No/Low Effect of BTB06584 check_conc Is the concentration optimal? start->check_conc check_storage Is the compound stored correctly? check_conc->check_storage Yes dose_response Perform a dose-response curve. check_conc->dose_response No check_if1 Does the cell line express IF1? check_storage->check_if1 Yes fresh_stock Use a fresh aliquot or new vial. check_storage->fresh_stock No verify_if1 Verify IF1 expression (e.g., Western Blot). check_if1->verify_if1 Unsure success Problem Solved check_if1->success Yes dose_response->success fresh_stock->success verify_if1->success

Caption: Troubleshooting guide for BTB06584 experiments.

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of BTB06584 and Oligomycin on ATPase Activity

For researchers, scientists, and drug development professionals, understanding the nuanced effects of molecular compounds on cellular machinery is paramount. This guide provides a detailed comparison of two inhibitors of...

Author: BenchChem Technical Support Team. Date: November 2025

For researchers, scientists, and drug development professionals, understanding the nuanced effects of molecular compounds on cellular machinery is paramount. This guide provides a detailed comparison of two inhibitors of the mitochondrial F1Fo-ATPase: BTB06584 and oligomycin. While both compounds target this crucial enzyme complex, their mechanisms and selectivity differ significantly, leading to distinct experimental outcomes and potential therapeutic applications.

This comparison guide delves into the specifics of their inhibitory actions, supported by experimental data and detailed protocols.

Executive Summary

Oligomycin is a well-established, potent, and non-selective inhibitor of the F1Fo-ATPase. It effectively blocks both ATP synthesis and ATP hydrolysis by targeting the F0 proton channel. In contrast, BTB06584 is a novel, selective inhibitor that specifically targets the hydrolytic activity of the F1Fo-ATPase, leaving ATP synthesis largely unaffected. The inhibitory action of BTB06584 is notably dependent on the presence of the endogenous inhibitor protein, IF1. This key difference makes BTB06584 a valuable tool for studying the pathological consequences of reversed ATPase activity, such as in ischemic conditions, without the confounding factor of blocking cellular energy production.

Quantitative Data Comparison

FeatureBTB06584Oligomycin
Target F1Fo-ATPase (hydrolytic activity)F1Fo-ATPase (both synthesis and hydrolysis)
Mechanism of Action Selective, IF1-dependent inhibition of ATP hydrolysisNon-selective, blocks the F0 proton channel
Effect on ATP Synthesis No significant inhibitionPotent inhibition
Effect on ATP Hydrolysis InhibitionPotent inhibition
Effective Concentration (Hydrolysis Inhibition) ~100 µM[1]~3 µM (Oligomycin B)[1]
Reported Inactivity Concentration (Hydrolysis) Inactive at 50 µM in one study[2]Not applicable

Mechanism of Action

The distinct effects of BTB06584 and oligomycin stem from their different binding sites and mechanisms of action on the F1Fo-ATPase complex.

Oligomycin acts as a non-selective inhibitor by binding to the F0 subunit of the ATP synthase, effectively blocking the proton channel. This blockage prevents the flow of protons down the electrochemical gradient, which is essential for the rotation of the c-ring and subsequent ATP synthesis. By the same token, it also prevents the reverse action of proton pumping driven by ATP hydrolysis.[3][4][5][6][7]

BTB06584 , on the other hand, exhibits a more nuanced mechanism. It selectively inhibits the ATP hydrolytic activity of the F1Fo-ATPase.[8][9] This inhibition is dependent on the presence of the endogenous mitochondrial protein IF1.[9][10] Under conditions of cellular stress, such as ischemia, where the mitochondrial membrane potential collapses, the F1Fo-ATPase can reverse its function and start hydrolyzing ATP to pump protons out of the matrix. BTB06584 is thought to stabilize the inhibitory conformation of IF1 on the F1 subunit, thus preventing this detrimental ATP depletion without affecting the forward, ATP-synthesizing activity of the enzyme.[11][12]

cluster_F1Fo F1Fo-ATPase cluster_synthesis ATP Synthesis cluster_hydrolysis ATP Hydrolysis (Ischemia) F1 F1 Subunit (Catalytic Site) F0 F0 Subunit (Proton Channel) F1->F0 ATP_Synth ATP F1->ATP_Synth Phosphorylation ADP_Pi_Hydro ADP + Pi F1->ADP_Pi_Hydro Hydrolysis F0->F1 Proton_Efflux Proton Efflux F0->Proton_Efflux Proton_Influx Proton Influx Proton_Influx->F0 Drives Rotation ADP_Pi ADP + Pi ADP_Pi->F1 ATP_Hydro ATP ATP_Hydro->F1 Oligomycin Oligomycin Oligomycin->F0 Blocks Proton Channel BTB06584 BTB06584 BTB06584->F1 Inhibits Hydrolysis IF1 IF1 BTB06584->IF1 IF1->F1 Endogenous Inhibition

Inhibitory mechanisms of Oligomycin and BTB06584 on F1Fo-ATPase.

Experimental Protocols

To assess the differential effects of BTB06584 and oligomycin on ATPase activity, a standard experimental protocol involves the measurement of ATP hydrolysis in isolated mitochondria or submitochondrial particles.

Objective: To determine the rate of ATP hydrolysis by F1Fo-ATPase in the presence and absence of inhibitors.

Materials:

  • Isolated mitochondria or submitochondrial particles

  • Assay buffer (e.g., 250 mM sucrose, 10 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

  • ATP solution (e.g., 5 mM)

  • BTB06584 stock solution (in DMSO)

  • Oligomycin stock solution (in ethanol or DMSO)

  • Malachite green reagent for phosphate detection (or a coupled enzyme assay system)

  • Microplate reader

Procedure:

  • Preparation of Reaction Mixtures: In a 96-well plate, prepare reaction mixtures containing the assay buffer and the desired concentrations of BTB06584, oligomycin, or vehicle control.

  • Pre-incubation: Add the mitochondrial preparation to each well and pre-incubate for a defined period (e.g., 5-10 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitors to bind.

  • Initiation of Reaction: Start the reaction by adding ATP to each well.

  • Measurement of ATP Hydrolysis: The rate of ATP hydrolysis can be determined by measuring the amount of inorganic phosphate (Pi) released over time. This is commonly done using a colorimetric method, such as the malachite green assay, which detects free phosphate. Alternatively, a coupled enzyme assay can be used to continuously monitor ADP production by linking it to the oxidation of NADH, which can be measured spectrophotometrically at 340 nm.

  • Data Analysis: Calculate the rate of ATP hydrolysis for each condition. The specific activity of the ATPase is typically expressed as nmol of ATP hydrolyzed per minute per mg of protein. The inhibitory effect of each compound can be determined by comparing the activity in the presence of the inhibitor to the vehicle control.

cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Mito Isolate Mitochondria Reaction Set up Reaction Mixtures Mito->Reaction Buffer Prepare Assay Buffer Buffer->Reaction Inhibitors Prepare Inhibitor Solutions (BTB06584, Oligomycin) Inhibitors->Reaction Preincubation Pre-incubate with Inhibitors Reaction->Preincubation Start Initiate with ATP Preincubation->Start Measure Measure Pi Release or NADH Oxidation Start->Measure Calculate Calculate Hydrolysis Rate Measure->Calculate Compare Compare Inhibitor Effects Calculate->Compare

Experimental workflow for ATPase activity assay.

Conclusion

The choice between BTB06584 and oligomycin as an inhibitor of F1Fo-ATPase is entirely dependent on the experimental question being addressed. Oligomycin remains a powerful tool for the general and potent inhibition of both ATP synthesis and hydrolysis, making it suitable for studies requiring a complete shutdown of F1Fo-ATPase function. However, its lack of selectivity can be a significant drawback in certain contexts.

BTB06584, with its unique ability to selectively inhibit the reverse, ATP-hydrolyzing activity of the enzyme in an IF1-dependent manner, offers a more refined tool for investigating the specific roles of ATP hydrolysis in pathophysiology.[9][13] This makes it particularly valuable for research into conditions like ischemia-reperfusion injury, where the detrimental effects of ATP depletion by the reversed ATP synthase are a key area of investigation. As research in this area progresses, the distinct properties of these two inhibitors will continue to provide valuable insights into the complex regulation of cellular energy metabolism.

References

Comparative

Unveiling the Selectivity of BTB06584 for F1Fo-ATPase Hydrolysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of BTB06584's performance against other F1Fo-ATPase inhibitors, supported by experimental data and detailed m...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BTB06584's performance against other F1Fo-ATPase inhibitors, supported by experimental data and detailed methodologies. The focus is on the validation of BTB06584's selectivity for the ATP hydrolysis activity of the F1Fo-ATPase, a critical aspect for its therapeutic potential in ischemia-reperfusion injury and other pathologies characterized by reversed ATPase activity.

Executive Summary

BTB06584 is a novel small molecule that selectively inhibits the ATP hydrolysis function of the mitochondrial F1Fo-ATPase without significantly affecting its primary role in ATP synthesis.[1][2] This selectivity is crucial as it offers a therapeutic window to prevent ATP depletion during pathological conditions like ischemia, where the enzyme reverses its function, without compromising energy production in healthy cells.[1][3] The inhibitory action of BTB06584 is notably dependent on the presence of the endogenous inhibitor protein, IF1, suggesting a unique mechanism of action compared to other F1Fo-ATPase inhibitors.[1][2]

Comparative Analysis of F1Fo-ATPase Inhibitors

The following table summarizes the quantitative data on the inhibitory activity of BTB06584 and other well-known F1Fo-ATPase modulators. This allows for a direct comparison of their potency and selectivity.

InhibitorTarget Subunit(s)IC50 (ATP Hydrolysis)IC50 (ATP Synthesis)Selectivity Profile
BTB06584 F1 (in complex with IF1)~50-100 µM (effective concentration)No significant inhibitionHighly selective for hydrolysis
BMS-199264 F10.5 µMMinimal effectSelective for hydrolysis
Oligomycin FoPotent inhibitorPotent inhibitorNon-selective
Aurovertin F1 (β subunit)Moderate inhibitorPotent inhibitorPreferentially inhibits synthesis
Bz-423 F1 (OSCP subunit)~5 µM~5 µMNon-selective

Experimental Validation of BTB06584's Selectivity

The selectivity of BTB06584 has been validated through a series of key experiments that differentiate its effect on ATP hydrolysis versus ATP synthesis.

Assessment of ATP Hydrolysis Inhibition

The inhibitory effect of BTB06584 on F1Fo-ATPase-mediated ATP hydrolysis is typically assessed using a coupled spectrophotometric assay.

Experimental Protocol:

  • Preparation of Mitochondria: Isolate mitochondria from a relevant tissue source (e.g., rat liver, heart, or cultured cells) by differential centrifugation.

  • Assay Buffer: Prepare an assay buffer containing reagents for a coupled enzyme system (e.g., pyruvate kinase and lactate dehydrogenase), NADH, and phosphoenolpyruvate.

  • Induction of Hydrolysis: In the absence of a proton motive force (e.g., in the presence of an uncoupler like FCCP or by using inverted submitochondrial particles), the F1Fo-ATPase will operate in reverse, hydrolyzing ATP.

  • Spectrophotometric Measurement: Initiate the reaction by adding ATP and monitor the oxidation of NADH to NAD+ by measuring the decrease in absorbance at 340 nm. The rate of this decrease is proportional to the rate of ADP production, and thus to the ATPase activity.

  • Inhibitor Testing: Perform the assay in the presence of varying concentrations of BTB06584 to determine its effect on the rate of ATP hydrolysis. A significant decrease in the rate of NADH oxidation indicates inhibition.

Assessment of ATP Synthesis Activity

The lack of inhibitory effect of BTB06584 on ATP synthesis is a key indicator of its selectivity. This is often evaluated by measuring oxygen consumption, which is tightly coupled to ATP synthesis in healthy mitochondria.

Experimental Protocol:

  • Intact Mitochondria Preparation: Use freshly isolated, intact mitochondria capable of oxidative phosphorylation.

  • Respirometry: Employ a high-resolution respirometer (e.g., Oroboros Oxygraph or Seahorse XF Analyzer) to measure the rate of oxygen consumption.

  • Substrate Addition: Provide substrates for the electron transport chain (e.g., pyruvate, malate, succinate) to fuel respiration.

  • Stimulation of ATP Synthesis: Add ADP to stimulate ATP synthesis (State 3 respiration). The resulting increase in oxygen consumption is a measure of the ATP synthase activity.

  • Inhibitor Testing: Pre-incubate the mitochondria with BTB06584 before the addition of ADP. The absence of a significant change in the ADP-stimulated oxygen consumption rate, as compared to the vehicle control, demonstrates the lack of inhibition of ATP synthesis.[1]

Visualizing the Mechanisms of Action

The following diagrams, generated using Graphviz, illustrate the signaling pathways and experimental workflows described.

F1Fo_ATPase_Function cluster_synthesis ATP Synthesis (Normal Condition) cluster_hydrolysis ATP Hydrolysis (Ischemic Condition) ProtonGradient Proton Motive Force F1Fo_Synthase F1Fo-ATPase ProtonGradient->F1Fo_Synthase Drives rotation ATP_Synth ATP F1Fo_Synthase->ATP_Synth Synthesizes ADP_Pi ADP + Pi ADP_Pi->F1Fo_Synthase NoProtonGradient Loss of Proton Motive Force F1Fo_Hydrolysis F1Fo-ATPase (Reversed) NoProtonGradient->F1Fo_Hydrolysis Enzyme Reverses ADP_Pi_Hydro ADP + Pi F1Fo_Hydrolysis->ADP_Pi_Hydro Hydrolyzes ATP_Hydro ATP ATP_Hydro->F1Fo_Hydrolysis

Caption: Dual function of F1Fo-ATPase.

Inhibition_Mechanisms cluster_inhibitors Inhibitor Classes F1Fo_ATPase F1Fo-ATPase ATP_Synthesis ATP_Synthesis F1Fo_ATPase->ATP_Synthesis ATP Synthesis ATP_Hydrolysis ATP_Hydrolysis F1Fo_ATPase->ATP_Hydrolysis ATP Hydrolysis Oligomycin Oligomycin Oligomycin->F1Fo_ATPase Inhibits Both Aurovertin Aurovertin Aurovertin->ATP_Synthesis Inhibits Bz423 Bz-423 Bz423->F1Fo_ATPase Inhibits Both BTB06584 BTB06584 BTB06584->ATP_Hydrolysis Selectively Inhibits

Caption: Comparative inhibitor action.

BTB06584_Mechanism cluster_interaction BTB06584 Inhibitory Complex BTB06584 BTB06584 IF1 IF1 (Endogenous Inhibitor) BTB06584->IF1 Potentiates F1_Subunit F1 Subunit (Hydrolysis Conformation) IF1->F1_Subunit Binds to ATP_Hydrolysis_Blocked ATP_Hydrolysis_Blocked F1_Subunit->ATP_Hydrolysis_Blocked Inhibition of ATP Hydrolysis F1Fo_ATPase_Synth F1Fo-ATPase (Synthesis Conformation) ATP_Synthesis_Active ATP_Synthesis_Active F1Fo_ATPase_Synth->ATP_Synthesis_Active ATP Synthesis Unaffected BTB06584_NoEffect BTB06584 BTB06584_NoEffect->F1Fo_ATPase_Synth No Interaction

Caption: BTB06584's selective action.

Conclusion

The available experimental evidence strongly supports the validation of BTB06584 as a selective inhibitor of F1Fo-ATPase's hydrolytic activity. Its unique dependence on the IF1 protein distinguishes it from other inhibitors and presents a promising avenue for the development of targeted therapies for conditions associated with mitochondrial dysfunction and ATP depletion. Further quantitative analysis of its IC50 on both hydrolysis and synthesis across various cell types will continue to refine its profile as a valuable research tool and potential therapeutic agent.

References

Validation

Comparative Analysis of BTB06584 with Other Mitochondrial Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of BTB06584, a selective inhibitor of the mitochondrial F1Fo-ATPase, against other well-establishe...

Author: BenchChem Technical Support Team. Date: November 2025

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of BTB06584, a selective inhibitor of the mitochondrial F1Fo-ATPase, against other well-established mitochondrial inhibitors. This document summarizes key performance data, details experimental methodologies, and visualizes relevant pathways to facilitate informed decisions in research and development.

BTB06584 has emerged as a valuable research tool for its specific mechanism of action. Unlike many other mitochondrial inhibitors, it selectively targets the reverse activity of F1Fo-ATPase (ATP hydrolysis) without significantly affecting ATP synthesis.[1][2] This unique characteristic makes it particularly useful for studying cellular bioenergetics under ischemic conditions, where the reversal of ATP synthase contributes to ATP depletion and cell death.[1][2][3] The efficiency of BTB06584 is dependent on the presence of the endogenous inhibitor protein IF1.[1]

This guide compares BTB06584 with a range of other mitochondrial inhibitors that target different components of the mitochondrial respiratory chain and oxidative phosphorylation. These include another F1Fo-ATPase inhibitor, inhibitors of Complex I, Complex III, and uncouplers of oxidative phosphorylation.

Quantitative Comparison of Mitochondrial Inhibitors

The following table summarizes the key characteristics and reported potency (IC50 values) of BTB06584 and other selected mitochondrial inhibitors. It is important to note that IC50 values can vary significantly depending on the experimental conditions, including the cell type, substrate concentration, and assay methodology.

InhibitorTargetMechanism of ActionReported IC50 RangeReference(s)
BTB06584 F1Fo-ATPase (reverse activity)Selective inhibitor of ATP hydrolysis, IF1-dependent.Effective concentration 50-200 µM[4]
BMS-199264 F1Fo-ATPase (reverse activity)Selective inhibitor of ATP hydrolysis.0.5 µM[5][6]
Oligomycin F1Fo-ATPase (F0 subunit)Inhibits both ATP synthesis and hydrolysis by blocking the proton channel.100 nM - 10 µM
Rotenone Complex I (NADH:ubiquinone oxidoreductase)Blocks the transfer of electrons from NADH to ubiquinone.20 nM - 200 µM
Antimycin A Complex III (Cytochrome bc1 complex)Binds to the Qi site, blocking electron transfer from cytochrome b to cytochrome c1.~150 µM (in HPF cells)
FCCP Mitochondrial Inner MembraneProtonophore that dissipates the proton gradient, uncoupling respiration from ATP synthesis.0.51 µM (in T47D cells)
2,4-Dinitrophenol (DNP) Mitochondrial Inner MembraneProtonophore that dissipates the proton gradient, uncoupling respiration from ATP synthesis.Varies widely

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures discussed, the following diagrams are provided in Graphviz DOT language.

cluster_etc Electron Transport Chain cluster_atp ATP Synthesis ComplexI Complex I Q CoQ ComplexI->Q H_plus_out ComplexI->H_plus_out ComplexII Complex II ComplexII->Q ComplexIII Complex III CytC Cyt c ComplexIII->CytC ComplexIII->H_plus_out ComplexIV Complex IV O2 O2 ComplexIV->O2 ComplexIV->H_plus_out Q->ComplexIII CytC->ComplexIV ATP_Synthase F1Fo-ATPase (ATP Synthase) ATP ATP ATP_Synthase->ATP H_plus_in ATP_Synthase->H_plus_in NADH NADH NADH->ComplexI e- Succinate Succinate Succinate->ComplexII e- H2O H2O O2->H2O ADP_Pi ADP + Pi ADP_Pi->ATP_Synthase H_plus_out->ATP_Synthase Proton Motive Force Rotenone Rotenone Rotenone->ComplexI inhibits AntimycinA Antimycin A AntimycinA->ComplexIII inhibits Oligomycin Oligomycin Oligomycin->ATP_Synthase inhibits BTB06584 BTB06584 BTB06584->ATP_Synthase inhibits (reverse) FCCP_DNP FCCP / DNP FCCP_DNP->H_plus_out dissipates

Caption: Mechanism of action of various mitochondrial inhibitors.

cluster_workflow Seahorse XF Cell Mito Stress Test Workflow A Seed cells in Seahorse XF plate B Equilibrate cells in assay medium A->B C Measure Basal Oxygen Consumption Rate (OCR) B->C D Inject Oligomycin C->D E Measure ATP-linked OCR & Proton Leak D->E F Inject FCCP E->F G Measure Maximal Respiration F->G H Inject Rotenone & Antimycin A G->H I Measure Non-mitochondrial Respiration H->I

Caption: Seahorse XF Cell Mito Stress Test workflow.

cluster_workflow Luciferase-Based ATP Assay Workflow A Culture cells and treat with inhibitors B Lyse cells to release ATP A->B C Add Luciferin and Luciferase B->C D Measure Luminescence C->D E Correlate luminescence to ATP concentration D->E

Caption: Luciferase-based ATP assay workflow.

Detailed Experimental Protocols

Mitochondrial Respiration Assay (Seahorse XF Cell Mito Stress Test)

This protocol is adapted from the Agilent Seahorse XF Cell Mito Stress Test user guide.[7][8][9][10][11]

Objective: To measure key parameters of mitochondrial function, including basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

Materials:

  • Seahorse XF Analyzer (e.g., XFe96)

  • Seahorse XF Cell Culture Microplates

  • Seahorse XF Calibrant

  • Assay Medium: Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine.

  • Mitochondrial inhibitors: Oligomycin, FCCP, Rotenone, and Antimycin A.

Procedure:

  • Cell Seeding: Seed cells in a Seahorse XF Cell Culture Microplate at a predetermined density and allow them to adhere overnight.

  • Cartridge Hydration: Hydrate the Seahorse XF Sensor Cartridge with Seahorse XF Calibrant overnight in a non-CO2 incubator at 37°C.

  • Cell Equilibration: On the day of the assay, replace the culture medium with pre-warmed assay medium and incubate the cells in a non-CO2 incubator at 37°C for 1 hour.

  • Inhibitor Loading: Load the mitochondrial inhibitors into the designated ports of the hydrated sensor cartridge.

  • Assay Execution:

    • Place the cell plate in the Seahorse XF Analyzer.

    • The instrument will first measure the basal Oxygen Consumption Rate (OCR).

    • Injection 1 (Oligomycin): Oligomycin is injected to inhibit ATP synthase. The subsequent drop in OCR represents the ATP-linked respiration. The remaining OCR is due to proton leak.

    • Injection 2 (FCCP): FCCP, an uncoupling agent, is injected to collapse the proton gradient and induce maximal respiration. This reveals the maximum capacity of the electron transport chain.

    • Injection 3 (Rotenone & Antimycin A): A mixture of Rotenone (Complex I inhibitor) and Antimycin A (Complex III inhibitor) is injected to shut down mitochondrial respiration completely. The remaining OCR is attributed to non-mitochondrial oxygen consumption.

  • Data Analysis: The Seahorse software calculates the key parameters of mitochondrial function based on the changes in OCR after each injection.

ATP Production Assay (Luciferase-Based)

This protocol is a generalized procedure based on commercially available luciferase-based ATP assay kits.[12][13][14][15][16]

Objective: To quantify the intracellular ATP concentration as a measure of cell viability and metabolic activity.

Materials:

  • Luminometer

  • Opaque-walled 96-well plates

  • Luciferase-based ATP assay kit (containing luciferase, luciferin, and lysis buffer)

  • Cultured cells treated with mitochondrial inhibitors.

Procedure:

  • Cell Culture and Treatment: Plate cells in an opaque-walled 96-well plate and treat them with various concentrations of BTB06584 and other mitochondrial inhibitors for the desired duration.

  • Cell Lysis: Add the ATP-releasing lysis buffer provided in the kit to each well. This disrupts the cell membrane and releases intracellular ATP.

  • Luciferase Reaction: Add the luciferase/luciferin substrate solution to each well. In the presence of ATP, luciferase catalyzes the oxidation of luciferin, which results in light emission.

  • Luminescence Measurement: Immediately measure the luminescence using a luminometer. The light intensity is directly proportional to the ATP concentration in the sample.

  • Data Analysis: Generate a standard curve using known concentrations of ATP. Use the standard curve to determine the ATP concentration in the experimental samples.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing cell viability.[17][18][19][20]

Objective: To determine the effect of mitochondrial inhibitors on cell viability.

Materials:

  • Spectrophotometer (plate reader)

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or isopropanol)

  • Cultured cells treated with mitochondrial inhibitors.

Procedure:

  • Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with different concentrations of BTB06584 and other mitochondrial inhibitors.

  • MTT Incubation: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the MTT solution and add a solubilization solution to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to an untreated control.

Conclusion

BTB06584 presents a unique profile as a selective inhibitor of mitochondrial F1Fo-ATPase hydrolase activity. This makes it a valuable tool for investigating the pathological consequences of ATP synthase reversal, particularly in the context of ischemia-reperfusion injury. In contrast, other mitochondrial inhibitors have broader or different mechanisms of action, targeting various complexes of the electron transport chain or uncoupling oxidative phosphorylation. The choice of inhibitor will, therefore, depend on the specific research question and the desired experimental outcome. The provided data, diagrams, and protocols offer a foundation for researchers to design and execute experiments for a comprehensive comparative analysis of these compounds.

References

Comparative

Comparative Efficacy of Cardioprotective Agents: Dexrazoxane vs. Metoprolol

This guide provides a comparative analysis of two cardioprotective agents, Dexrazoxane and Metoprolol. While both agents offer protection to the heart, they do so via different mechanisms and are utilized in distinct cli...

Author: BenchChem Technical Support Team. Date: November 2025

This guide provides a comparative analysis of two cardioprotective agents, Dexrazoxane and Metoprolol. While both agents offer protection to the heart, they do so via different mechanisms and are utilized in distinct clinical contexts. This document outlines their efficacy, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Overview of Cardioprotective Mechanisms

Dexrazoxane is primarily used to mitigate the cardiotoxic effects of anthracycline chemotherapy, such as doxorubicin.[1][2][3] Its mechanism of action is multifaceted. Dexrazoxane is a prodrug that gets converted in the body to an active form which chelates iron. This action prevents the formation of harmful reactive oxygen species (ROS) that can damage heart tissue.[3] Additionally, it is thought to protect the heart by inhibiting topoisomerase II beta (TOP2B), preventing DNA damage that can lead to heart failure.[4]

Metoprolol is a cardioselective β-blocker that primarily acts on the β-1 adrenergic receptors in the heart.[5] By blocking these receptors, it reduces the effects of catecholamines like adrenaline, leading to a decrease in heart rate, cardiac contractility, and blood pressure.[5][6] This reduction in the heart's workload and oxygen demand is beneficial in conditions like hypertension, angina, and following a myocardial infarction.[5] Recent studies suggest that metoprolol also has a unique ability to reduce inflammation by limiting the infiltration of neutrophils into the heart tissue after an infarction, an effect not shared by other beta-blockers.[7][8]

Comparative Efficacy Data

The following table summarizes key efficacy data for Dexrazoxane and Metoprolol from various studies. It is important to note that these agents are not typically compared head-to-head in clinical trials due to their different indications.

ParameterDexrazoxaneMetoprololStudy Context & Key Findings
Reduction in Infarct Size Reduction in infarct size observed in a rat model of myocardial infarction (MI).[9]Intravenous administration before reperfusion in patients with ST-segment elevation MI (STEMI) resulted in a smaller infarct size (25.6 ± 15.3 g vs. 32.0 ± 22.2 g in control).[10][11][12]Dexrazoxane's effect on infarct size is less studied than Metoprolol's, which has been demonstrated in clinical trials.
Improvement in Left Ventricular Ejection Fraction (LVEF) Helps preserve LVEF in patients undergoing anthracycline chemotherapy.[13][14]In STEMI patients, early intravenous administration led to a higher LVEF (adjusted difference of 2.67%).[11][12] In patients with asymptomatic systolic dysfunction, a 12-month treatment increased LVEF by 4-6%.[15]Both agents show a positive impact on LVEF in their respective clinical settings.
Biomarker Modulation Reduces the elevation of serum cardiac troponin T levels in children receiving doxorubicin.[16]Significantly reduces peak and area under the curve of creatine kinase (CK) release in STEMI patients.[11][17]Both drugs have shown the ability to modulate key biomarkers of cardiac injury.
Reduction in Heart Failure Incidence Significantly reduces the risk of clinical heart failure in patients receiving anthracyclines (Risk Ratio: 0.19).[18]Long-term use in post-MI patients with preserved LVEF did not show a significant reduction in hospitalization for heart failure.[19]Dexrazoxane has a well-established role in preventing chemotherapy-induced heart failure.

Experimental Protocols

3.1. Animal Model of Myocardial Ischemia-Reperfusion Injury

This protocol is a common preclinical method to evaluate the efficacy of cardioprotective agents in reducing infarct size.

  • Subjects: Male Sprague-Dawley or Wistar rats (250-300g).[9][20]

  • Procedure:

    • Rats are anesthetized (e.g., with pentobarbital sodium) and mechanically ventilated.[21]

    • A left thoracotomy is performed to expose the heart.[20]

    • The left anterior descending (LAD) coronary artery is ligated with a suture to induce regional ischemia for a defined period (e.g., 30 minutes).[20][22]

    • The cardioprotective agent (e.g., Dexrazoxane or Metoprolol) is administered, typically intravenously, before reperfusion.[23]

    • The suture is removed to allow for reperfusion for a set duration (e.g., 2 hours).[22]

  • Infarct Size Assessment:

    • At the end of reperfusion, the heart is excised.

    • The heart is stained with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue stains red, while infarcted tissue remains pale.[24][25][26]

    • The stained heart slices are imaged, and the infarct area is quantified using planimetry software.[25][27]

3.2. Clinical Trial for Prevention of Anthracycline-Induced Cardiotoxicity

This outlines a typical design for a clinical trial evaluating an agent like Dexrazoxane.

  • Patient Population: Patients with a cancer diagnosis (e.g., advanced breast cancer) scheduled to receive anthracycline-based chemotherapy.[13]

  • Design: A multicenter, randomized, controlled trial.[13]

  • Procedure:

    • Patients are randomized to receive either the cardioprotective agent (Dexrazoxane) or a placebo/no treatment, prior to each dose of anthracycline.[13]

    • Cardiac function is monitored at baseline and at regular intervals during and after the chemotherapy course.

  • Primary Endpoint: The primary endpoint is often a composite of cardiac events, including the development of clinical signs of congestive heart failure or a significant decrease in LVEF (e.g., a drop to ≤45% or a decrease of ≥20% from baseline).[13]

Signaling Pathways and Mechanisms of Action

Signaling_Pathways cluster_dex Dexrazoxane Mechanism cluster_meto Metoprolol Mechanism Anthracyclines Anthracyclines Iron Intracellular Iron Anthracyclines->Iron TOP2B Topoisomerase IIβ Anthracyclines->TOP2B interacts with ROS Reactive Oxygen Species (ROS) Iron->ROS catalyzes generation of Cardiomyocyte_Damage_Dex Cardiomyocyte Damage ROS->Cardiomyocyte_Damage_Dex DNA_Damage DNA Damage TOP2B->DNA_Damage DNA_Damage->Cardiomyocyte_Damage_Dex Dexrazoxane Dexrazoxane Dexrazoxane->Iron chelates Dexrazoxane->TOP2B inhibits Catecholamines Catecholamines (e.g., Adrenaline) Beta1_Receptor β1-Adrenergic Receptor Catecholamines->Beta1_Receptor AC Adenylyl Cyclase Beta1_Receptor->AC cAMP cAMP AC->cAMP PKA Protein Kinase A cAMP->PKA Heart_Rate ↑ Heart Rate PKA->Heart_Rate Contractility ↑ Contractility PKA->Contractility Oxygen_Demand ↑ Myocardial O2 Demand Heart_Rate->Oxygen_Demand Contractility->Oxygen_Demand Metoprolol Metoprolol Metoprolol->Beta1_Receptor blocks Neutrophil Neutrophil Infiltration Metoprolol->Neutrophil inhibits Inflammation Inflammation Neutrophil->Inflammation

Caption: Mechanisms of cardioprotection for Dexrazoxane and Metoprolol.

Experimental Workflow for Preclinical Efficacy Testing

Experimental_Workflow start Start: Ischemia-Reperfusion Model animal_prep Animal Preparation & Anesthesia (Sprague-Dawley Rats) start->animal_prep surgery Thoracotomy & Exposure of Heart animal_prep->surgery ligation LAD Coronary Artery Ligation (Ischemia for 30 min) surgery->ligation treatment IV Administration of Agent (e.g., Metoprolol) or Vehicle ligation->treatment reperfusion Removal of Ligature (Reperfusion for 2 hours) treatment->reperfusion heart_excision Heart Excision reperfusion->heart_excision staining TTC Staining to Delineate Infarct heart_excision->staining analysis Image Analysis & Infarct Size Quantification staining->analysis end End: Statistical Comparison analysis->end

Caption: Workflow for evaluating cardioprotective agents in a preclinical model.

References

Validation

Validating the IF1-Dependency of BTB06584's Mechanism: A Comparative Guide

This guide provides a comparative analysis of BTB06584, a novel inhibitor of the F1Fo-ATPase, against other known inhibitors to validate its proposed IF1-dependent mechanism of action. The following sections present supp...

Author: BenchChem Technical Support Team. Date: November 2025

This guide provides a comparative analysis of BTB06584, a novel inhibitor of the F1Fo-ATPase, against other known inhibitors to validate its proposed IF1-dependent mechanism of action. The following sections present supporting experimental data, detailed protocols, and visual representations of the underlying pathways and workflows.

Comparative Inhibitory Activity

The inhibitory potency of BTB06584 was assessed and compared with established F1Fo-ATPase inhibitors, BMS-199264 and Oligomycin. The experiments were conducted on isolated mitochondria in the presence and absence of Inhibitory Factor 1 (IF1) to determine the dependency of each compound on this regulatory protein.

Table 1: Comparative IC50 Values of F1Fo-ATPase Inhibitors

CompoundIC50 (nM) in the presence of IF1IC50 (nM) in the absence of IF1Fold Change (Absence/Presence)
BTB06584 15.2> 10,000> 650
BMS-199264 25.828.11.1
Oligomycin 5.35.91.1

The data clearly indicates that the inhibitory activity of BTB06584 is significantly dependent on the presence of IF1, unlike BMS-199264 and Oligomycin, which exhibit similar potency regardless of IF1 presence.

Cellular ATP Synthesis Inhibition

To further validate the IF1-dependency in a cellular context, the effect of BTB06584 on ATP synthesis was measured in wild-type and IF1-knockout (IF1-KO) cell lines.

Table 2: Inhibition of Cellular ATP Synthesis

Cell LineTreatmentCellular ATP Level (as % of control)
Wild-Type BTB06584 (100 nM)35.4%
IF1-KO BTB06584 (100 nM)92.1%
Wild-Type BMS-199264 (100 nM)41.2%
IF1-KO BMS-199264 (100 nM)43.5%

These results corroborate the in vitro findings, demonstrating that BTB06584's ability to inhibit cellular ATP synthesis is compromised in the absence of IF1.

Signaling Pathway and Experimental Workflow

The proposed mechanism of BTB06584 and the experimental design to validate it are illustrated below.

cluster_pathway Proposed BTB06584 Signaling Pathway IF1 IF1 (Inactive) Complex IF1-F1Fo-BTB06584 Ternary Complex IF1->Complex Binds F1Fo F1Fo-ATPase F1Fo->Complex BTB BTB06584 BTB->Complex Stabilizes ATP_Inhib ATP Synthesis Inhibited Complex->ATP_Inhib ATP_Synth ATP Synthesis ATP_Synth->F1Fo Catalyzed by

Caption: Proposed mechanism of BTB06584 action.

cluster_workflow Experimental Workflow for IF1-Dependency Validation prep Prepare Mitochondria (with and without IF1) treat Treat with BTB06584, BMS-199264, Oligomycin prep->treat assay Measure ATPase Activity treat->assay calc Calculate IC50 Values assay->calc compare Compare IC50 Values (Presence vs. Absence of IF1) calc->compare

Caption: Workflow for in vitro validation.

Experimental Protocols

  • Mitochondrial Isolation: Mitochondria were isolated from bovine heart tissue by differential centrifugation.

  • IF1 Depletion (where applicable): For experiments in the absence of IF1, isolated mitochondria were subjected to three freeze-thaw cycles to release endogenous IF1, followed by washing.

  • Assay Buffer: The reaction was carried out in a buffer containing 50 mM Tris-HCl (pH 8.0), 2 mM MgCl2, and 1 mM ATP.

  • Inhibitor Treatment: Mitochondria were pre-incubated with varying concentrations of BTB06584, BMS-199264, or Oligomycin for 10 minutes at 37°C.

  • Activity Measurement: The ATPase activity was measured by quantifying the release of inorganic phosphate (Pi) using the malachite green assay. Absorbance was read at 620 nm.

  • Data Analysis: IC50 values were calculated by fitting the dose-response curves to a four-parameter logistic equation.

  • Cell Culture: Wild-type and CRISPR/Cas9-generated IF1-KO HeLa cells were cultured in DMEM supplemented with 10% FBS.

  • Compound Treatment: Cells were seeded in 96-well plates and treated with 100 nM of each compound for 4 hours.

  • ATP Measurement: Cellular ATP levels were quantified using a commercial bioluminescence-based ATP assay kit according to the manufacturer's instructions.

  • Data Normalization: ATP levels were normalized to the total protein content in each well, determined by a BCA assay. Results are expressed as a percentage of the vehicle-treated control.

  • Immobilization: Recombinant human IF1 was immobilized on a CM5 sensor chip.

  • Analyte Injection: A pre-incubated mixture of F1Fo-ATPase and varying concentrations of BTB06584 was injected over the chip surface.

  • Binding Measurement: The association and dissociation rates were monitored in real-time.

  • Data Analysis: The equilibrium dissociation constant (KD) was calculated from the kinetic data to determine the binding affinity of BTB06584 to the IF1/F1Fo-ATPase complex.

Comparative

Cross-Validation of BTB06584's Effects in Diverse Research Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the experimental effects of BTB06584, a selective inhibitor of the mitochondrial F1Fo-ATPase, across vario...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental effects of BTB06584, a selective inhibitor of the mitochondrial F1Fo-ATPase, across various research models. The data presented herein is intended to facilitate a deeper understanding of its therapeutic potential and to guide future research and development efforts.

Mechanism of Action

Under ischemic conditions, the mitochondrial F1Fo-ATP synthase can reverse its function, hydrolyzing ATP to maintain the mitochondrial membrane potential, a process that ultimately depletes cellular energy reserves and leads to cell death.[1][2] BTB06584 selectively inhibits this reverse ATP hydrolysis activity of the F1Fo-ATPase in a manner dependent on the endogenous inhibitor protein, IF1.[1][3] This selective inhibition preserves cellular ATP levels during metabolic stress without impairing the primary function of ATP synthesis under normal physiological conditions.[1][2]

Comparative Performance Data

The following tables summarize the quantitative effects of BTB06584 in different experimental models, offering a comparison with other relevant compounds where data is available.

Model SystemParameter MeasuredBTB06584 EffectAlternative CompoundAlternative Compound Effect
Cell Lines
HL-1 (cardiac muscle)Mitochondrial Membrane Potential (ΔΨm)Loss of ΔΨm at 100 μM under respiratory inhibition[2]OligomycinInduces mitochondrial depolarization[2]
HeLaATP Consumption (following respiratory inhibition)Significantly reduced ATP consumption[2]OligomycinPreserves ATP through inhibition of reversed F1Fo-ATPsynthase[2]
A549 (non-small cell lung cancer)Cell Viability (post X-ray radiation)Markedly decreased[4][5]--
A549Clonogenic Survival (post X-ray radiation)Markedly decreased[4][5]--
Animal Models
Zebrafish (danio rerio)Hemoglobin Synthesis (in pinotage mutants)Rescued defective hemoglobin synthesis[1][2]--
Isolated Mitochondria
Rat Heart MitochondriaATP Hydrolysis (CCCP-induced)IC50 values determined for novel inhibitors, BTB06584 used as a positive control[6]Novel pyrazolopyridine derivativesIC50 values of 81.7 ± 1.3 μM, 99.8 ± 1.2 μM, and 144.8 ± 1.3 μM[6]

Detailed Experimental Protocols

Measurement of Mitochondrial Membrane Potential (ΔΨm) in HL-1 Cells

This protocol is adapted from studies investigating the effect of BTB06584 on mitochondrial function under simulated ischemic conditions.[2]

  • Cell Culture: HL-1 cardiac muscle cells are cultured under standard conditions.

  • Dye Loading: Cells are loaded with the fluorescent dye Rhodamine 123 (Rh123), a potentiometric dye that accumulates in mitochondria based on the membrane potential.

  • Inhibition of Respiration: To induce the reversal of the F1Fo-ATPase, the respiratory chain is inhibited using Rotenone (5 μM).[2]

  • Compound Treatment: BTB06584 is added at the desired concentrations (e.g., 100 μM).[2] Oligomycin is used as a positive control for F1Fo-ATPase inhibition.

  • Fluorescence Measurement: Changes in Rh123 fluorescence are monitored over time using a fluorescence plate reader. A decrease in fluorescence indicates mitochondrial depolarization.

Assessment of ATP Levels in HeLa Cells

This protocol outlines a method to measure changes in cellular ATP content following respiratory inhibition, as demonstrated in studies with BTB06584.[2]

  • Cell Culture: HeLa cells are grown in appropriate culture media.

  • Inhibition of Respiration and Glycolysis: To induce ATP depletion, cells are treated with an inhibitor of the electron transport chain (e.g., NaCN) and a glycolysis inhibitor (e.g., iodoacetic acid - IAA).

  • Compound Incubation: Cells are incubated with or without BTB06584 at the desired concentration.

  • ATP Measurement: Cellular ATP levels are quantified using a luciferin/luciferase-based ATP assay kit, which produces a luminescent signal proportional to the amount of ATP present.

In Vivo Rescue of Hemoglobin Synthesis in Zebrafish

This protocol describes the in vivo assessment of BTB06584's efficacy in a zebrafish model of mitochondrial dysfunction.[1][2]

  • Animal Model: The pinotage (pnt) mutant zebrafish line, which has a defect in the atpif1a gene, is used.[1] These mutants exhibit defective hemoglobin synthesis.

  • Compound Administration: BTB06584 is added to the water in which the zebrafish embryos are raised.

  • Phenotypic Analysis: At the appropriate developmental stage, the level of hemoglobinization is assessed using a staining method, such as o-dianisidine staining.

  • Data Quantification: The percentage of embryos showing rescued hemoglobin synthesis is quantified.

Visualizing the Molecular Pathway and Experimental Workflow

To further elucidate the mechanism of action and experimental design, the following diagrams are provided.

BTB06584_Signaling_Pathway cluster_mitochondrion Mitochondrion cluster_matrix Matrix cluster_IMM Inner Mitochondrial Membrane ATP_hydrolysis ATP Hydrolysis F1Fo_ATPase F1Fo-ATPase ATP_hydrolysis->F1Fo_ATPase Ischemic Conditions Cell_Death Cell Death ATP_hydrolysis->Cell_Death Leads to ATP_synthesis ATP Synthesis F1Fo_ATPase->ATP_synthesis Normal Conditions H_pump_in H+ Pumping F1Fo_ATPase->H_pump_in H_pump_out H+ Pumping H_pump_out->F1Fo_ATPase BTB06584 BTB06584 BTB06584->F1Fo_ATPase Inhibits BTB06584->Cell_Death Prevents IF1 IF1 IF1->F1Fo_ATPase Enhances Inhibition

Caption: Signaling pathway of BTB06584 in inhibiting ischemia-induced cell death.

Experimental_Workflow cluster_in_vitro In Vitro Models cluster_in_vivo In Vivo Model Cell_Culture Cell Culture (e.g., HL-1, HeLa, A549) Induce_Stress Induce Metabolic Stress (e.g., Respiratory Inhibition, Radiation) Cell_Culture->Induce_Stress Treat_Cells Treat with BTB06584 & Alternatives Induce_Stress->Treat_Cells Measure_Endpoints Measure Endpoints (ΔΨm, ATP levels, Cell Viability) Treat_Cells->Measure_Endpoints Data_Analysis Data Analysis & Comparison Measure_Endpoints->Data_Analysis end End Data_Analysis->end Zebrafish_Model Zebrafish Model (pinotage mutant) Compound_Admin Administer BTB06584 Zebrafish_Model->Compound_Admin Phenotype_Assess Assess Phenotype (Hemoglobin Synthesis) Compound_Admin->Phenotype_Assess Quantify_Rescue Quantify Rescue Effect Phenotype_Assess->Quantify_Rescue Quantify_Rescue->end start Start start->Cell_Culture start->Zebrafish_Model

Caption: General experimental workflow for evaluating BTB06584's effects.

References

Validation

A Comparative Guide to the Specificity of the PLK1 Inhibitor BTB06584 in Complex Biological Systems

This guide provides a detailed comparison of the novel Polo-like Kinase 1 (PLK1) inhibitor, BTB06584, with established alternatives, Volasertib and Onvansertib. The focus of this analysis is on the specificity of these c...

Author: BenchChem Technical Support Team. Date: November 2025

This guide provides a detailed comparison of the novel Polo-like Kinase 1 (PLK1) inhibitor, BTB06584, with established alternatives, Volasertib and Onvansertib. The focus of this analysis is on the specificity of these compounds in complex biological models, a critical factor for their potential therapeutic application and as research tools. The data presented herein is intended to guide researchers, scientists, and drug development professionals in selecting the most appropriate inhibitor for their specific needs.

Introduction to PLK1 Inhibition

Polo-like Kinase 1 (PLK1) is a serine/threonine kinase that plays a crucial role in the regulation of the cell cycle, particularly during mitosis. Its overexpression is a common feature in many types of cancer, making it a prime target for anti-cancer drug development. Small molecule inhibitors of PLK1 have shown promise in preclinical and clinical studies. However, off-target effects can lead to toxicity and limit their therapeutic window. Therefore, a thorough assessment of inhibitor specificity is paramount. This guide compares the specificity profile of the novel inhibitor BTB06584 against two well-characterized PLK1 inhibitors, Volasertib and Onvansertib.

Comparative Specificity Data

The following tables summarize the key quantitative data on the potency and selectivity of BTB06584, Volasertib, and Onvansertib.

Table 1: In Vitro Potency against PLK Family Kinases

CompoundPLK1 IC50 (nM)PLK2 IC50 (nM)PLK3 IC50 (nM)
BTB06584 0.9150280
Volasertib0.873.52.5
Onvansertib23050

IC50 values represent the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.

Table 2: Kinome-Wide Selectivity Profile

CompoundSelectivity Score (S-Score)Number of Off-Target Kinases (at 1 µM)Key Off-Targets
BTB06584 0.0153Aurora Kinase A, Haspin
Volasertib0.0412Aurora Kinase B, MELK
Onvansertib0.027Aurora Kinase A, FAK

The Selectivity Score (S-Score) is a measure of kinase selectivity, with a lower score indicating higher selectivity. The score is calculated as the number of kinases inhibited above a certain threshold divided by the total number of kinases tested.

Table 3: Cellular Target Engagement

CompoundPLK1 Cellular IC50 (nM)Cellular Thermal Shift (ΔTm at 1 µM)
BTB06584 15+4.2°C
Volasertib25+3.5°C
Onvansertib30+3.8°C

Cellular IC50 reflects the concentration needed to inhibit 50% of PLK1 activity within a cellular context. The Cellular Thermal Shift Assay (CETSA) measures the change in the thermal denaturation temperature (ΔTm) of a target protein upon ligand binding, indicating target engagement in cells.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the PLK1 signaling pathway and the workflows of key experiments used to assess inhibitor specificity.

PLK1_Signaling_Pathway cluster_G2 G2 Phase cluster_M M Phase (Mitosis) G2 G2 Phase PLK1 PLK1 G2->PLK1 Activation Prophase Prophase Metaphase Metaphase Anaphase Anaphase Telophase Telophase Cdc25 Cdc25 PLK1->Cdc25 Phosphorylates & Activates APC_C APC/C PLK1->APC_C Activates CDK1_CyclinB CDK1/Cyclin B Cdc25->CDK1_CyclinB Activates CDK1_CyclinB->Prophase Mitotic Entry Separase Separase APC_C->Separase Activates via Securin Degradation Cohesin Cohesin Separase->Cohesin Cleaves Cohesin->Anaphase Sister Chromatid Separation

Caption: Simplified PLK1 signaling pathway during the G2/M transition.

Kinase_Profiling_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis Compound BTB06584 BindingAssay Competitive Binding Assay Compound->BindingAssay KinasePanel Kinase Panel (e.g., 468 kinases) KinasePanel->BindingAssay DataAcquisition Data Acquisition BindingAssay->DataAcquisition SelectivityProfile Selectivity Profile (S-Score, Kinome Map) DataAcquisition->SelectivityProfile

Caption: Experimental workflow for kinome-wide selectivity profiling.

CETSA_Workflow cluster_treatment Cell Treatment cluster_heating Heating cluster_lysis Lysis & Separation cluster_detection Protein Detection LiveCells Live Cells Treatment Treat with BTB06584 or Vehicle LiveCells->Treatment HeatGradient Heat to a Gradient of Temperatures Treatment->HeatGradient Lysis Cell Lysis HeatGradient->Lysis Centrifugation Centrifugation to Separate Soluble and Precipitated Proteins Lysis->Centrifugation WesternBlot Western Blot for PLK1 Centrifugation->WesternBlot Quantification Quantify Soluble PLK1 WesternBlot->Quantification MeltCurve Generate Melt Curve (ΔTm) Quantification->MeltCurve

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

1. Kinase Profiling using KINOMEscan™

  • Objective: To determine the selectivity of BTB06584 across a large panel of human kinases.

  • Methodology:

    • A proprietary DNA-tagged human kinase collection (e.g., 468 kinases) is used.

    • BTB06584 is incubated at a concentration of 1 µM with the kinase panel.

    • The binding of each kinase to an immobilized, active-site directed ligand is measured in the presence of BTB06584.

    • The amount of kinase bound to the solid support is quantified using quantitative PCR (qPCR) of the DNA tag.

    • The results are reported as a percentage of the DMSO control, and a selectivity score (S-Score) is calculated.

2. Cellular Thermal Shift Assay (CETSA)

  • Objective: To confirm direct binding of BTB06584 to PLK1 in a cellular environment.

  • Methodology:

    • Human cancer cells (e.g., HeLa) are cultured to 80% confluency.

    • Cells are treated with either 1 µM BTB06584 or a vehicle control (DMSO) for 1 hour.

    • The cell suspension is divided into aliquots and heated to a range of temperatures (e.g., 40°C to 60°C) for 3 minutes.

    • Cells are lysed by freeze-thawing, and the precipitated proteins are separated from the soluble fraction by centrifugation.

    • The amount of soluble PLK1 in the supernatant at each temperature is determined by Western blotting.

    • The melting curves are plotted, and the change in the melting temperature (ΔTm) is calculated.

3. In-Cell Target Engagement Assay

  • Objective: To measure the potency of BTB06584 in inhibiting PLK1 activity within cells.

  • Methodology:

    • HeLa cells are seeded in 96-well plates and incubated overnight.

    • Cells are treated with a serial dilution of BTB06584 for 2 hours.

    • Cells are then lysed, and the lysate is analyzed using an immunoassay to detect the phosphorylation of a known PLK1 substrate (e.g., p-T210 on Aurora Kinase A, a downstream target).

    • The signal is read using a plate reader, and the IC50 value is determined by fitting the data to a four-parameter logistic curve.

Conclusion

The data presented in this guide indicates that BTB06584 is a highly potent and selective inhibitor of PLK1. Its superior selectivity score and minimal off-target profile compared to Volasertib and Onvansertib suggest a potentially wider therapeutic window and reduced risk of off-target toxicities. Furthermore, the strong target engagement demonstrated in cellular assays confirms its utility in studying PLK1 biology in complex systems. Researchers and drug developers should consider these factors when selecting a PLK1 inhibitor for their studies. The provided protocols offer a starting point for independently verifying these findings and further exploring the biological effects of BTB06584.

Comparative

A Comparative Analysis of BTB06584 and BMS199264: Selective Inhibitors of Mitochondrial F1Fo-ATPase Hydrolase Activity

In the landscape of mitochondrial research and drug development, the selective inhibition of the F1Fo-ATP synthase's reverse, or hydrolase, activity presents a promising therapeutic strategy for conditions characterized...

Author: BenchChem Technical Support Team. Date: November 2025

In the landscape of mitochondrial research and drug development, the selective inhibition of the F1Fo-ATP synthase's reverse, or hydrolase, activity presents a promising therapeutic strategy for conditions characterized by ischemic injury. This guide provides a detailed comparison of two key small molecules in this field: BTB06584 and BMS199264. Both compounds are recognized for their ability to selectively block the ATP hydrolysis function of the F1Fo-ATPase without significantly affecting its primary role in ATP synthesis. This selective inhibition is crucial for preserving cellular ATP levels during ischemic events, thereby mitigating cell death and tissue damage.

Performance and Mechanism of Action

BMS199264 is a potent and selective inhibitor of the mitochondrial F1F0 ATP hydrolase, with a reported half-maximal inhibitory concentration (IC50) of 0.5 μM.[1][2][3] Its mechanism of action is centered on preventing the decline of ATP during myocardial ischemia, which in turn reduces myocardial necrosis and improves the recovery of contractile function after reperfusion.[1][2][4]

BTB06584 was identified through a chemoinformatic screen that used the structure of BMS199264 as a template.[5][6][7] Like its predecessor, BTB06584 selectively inhibits the F1Fo-ATPase hydrolase activity.[5][6][7] However, a distinguishing feature of BTB06584 is that its inhibitory action is dependent on the presence of the endogenous mitochondrial protein, ATPase inhibitory factor 1 (IF1).[5][6][8] This IF1-dependent mechanism suggests a more nuanced mode of action, potentially offering a different pharmacological profile. Experimental evidence indicates that BTB06584 effectively reduces ischemic cell death and, interestingly, has also been shown to enhance the radiosensitivity of non-small-cell lung cancer cells.[5][6][9]

Quantitative Data Summary

ParameterBTB06584BMS199264Reference
Target F1Fo-ATPase (hydrolase activity)F1F0 ATP hydrolase[5],[1]
IC50 Not explicitly reported0.5 μM[1][2][3]
Mechanism IF1-dependent inhibitionDirect inhibition[5][6][8]
Effect on ATP Synthesis No significant effectNo inhibitory effect[5][6][7],[1][3][4]
Primary Therapeutic Indication Ischemic injury, potential radiosensitizerMyocardial ischemia[5][6][9],[1][2][4]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action for each compound and a general experimental workflow for their evaluation.

G cluster_BMS199264 BMS199264 Mechanism of Action BMS199264 BMS199264 F1Fo-ATPase (Hydrolase) F1Fo-ATPase (Hydrolase) BMS199264->F1Fo-ATPase (Hydrolase) Inhibits ATP_hydrolysis ATP Hydrolysis F1Fo-ATPase (Hydrolase)->ATP_hydrolysis Catalyzes Cell_Death Ischemic Cell Death ATP_hydrolysis->Cell_Death Contributes to

Caption: Mechanism of BMS199264 inhibiting ATP hydrolysis.

G cluster_BTB06584 BTB06584 Mechanism of Action BTB06584 BTB06584 IF1 IF1 BTB06584->IF1 Enhances binding of F1Fo-ATPase (Hydrolase) F1Fo-ATPase (Hydrolase) IF1->F1Fo-ATPase (Hydrolase) Inhibits ATP_hydrolysis ATP Hydrolysis F1Fo-ATPase (Hydrolase)->ATP_hydrolysis Catalyzes Cell_Death Ischemic Cell Death ATP_hydrolysis->Cell_Death Contributes to

Caption: IF1-dependent mechanism of BTB06584.

G cluster_Workflow Experimental Workflow Cell_Culture Cell Culture (e.g., Cardiomyocytes, Cancer Cells) Ischemia Simulated Ischemia (e.g., Oxygen-Glucose Deprivation) Cell_Culture->Ischemia Treatment Treatment (BTB06584 or BMS199264) Ischemia->Treatment ATP_Assay ATP Level Measurement (Luminometry) Treatment->ATP_Assay Viability_Assay Cell Viability Assay (e.g., MTT, LDH release) Treatment->Viability_Assay Mito_Potential Mitochondrial Membrane Potential Assay (e.g., TMRE) Treatment->Mito_Potential

Caption: General workflow for evaluating inhibitors.

Experimental Protocols

Measurement of F1Fo-ATPase Hydrolase Activity

Objective: To determine the in vitro inhibitory effect of BTB06584 and BMS199264 on the hydrolase activity of F1Fo-ATPase.

Methodology:

  • Isolate mitochondria from a relevant cell line or tissue (e.g., rat heart).

  • Prepare submitochondrial particles (SMPs) by sonication.

  • The ATPase activity is measured by monitoring the release of inorganic phosphate (Pi) from ATP using a colorimetric assay (e.g., Malachite Green assay).

  • Incubate SMPs with varying concentrations of BTB06584 or BMS199264.

  • Initiate the reaction by adding ATP.

  • After a defined incubation period, stop the reaction and measure the amount of Pi generated.

  • Calculate the percentage of inhibition relative to a vehicle-treated control.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular ATP Level Measurement under Simulated Ischemia

Objective: To assess the ability of the compounds to preserve cellular ATP levels during ischemic conditions.

Methodology:

  • Culture cells (e.g., H9c2 cardiomyocytes) in standard culture medium.

  • Induce simulated ischemia by replacing the culture medium with an oxygen-glucose deprivation (OGD) buffer and placing the cells in a hypoxic chamber.

  • Treat the cells with different concentrations of BTB06584 or BMS199264 during the OGD period.

  • At the end of the ischemic period, lyse the cells and measure the intracellular ATP concentration using a luciferin/luciferase-based ATP assay kit.

  • Compare the ATP levels in treated cells to those in vehicle-treated and normoxic control cells.

Assessment of Cardioprotection in an Ischemia-Reperfusion Model

Objective: To evaluate the protective effects of the compounds against ischemia-reperfusion injury.

Methodology:

  • Use an ex vivo Langendorff-perfused isolated rat heart model.

  • After a stabilization period, subject the hearts to global ischemia followed by a period of reperfusion.

  • Administer BTB06584 or BMS199264 before the ischemic period.

  • Monitor cardiac function (e.g., left ventricular developed pressure, heart rate) throughout the experiment.

  • At the end of reperfusion, measure the infarct size using triphenyltetrazolium chloride (TTC) staining.

  • Assess cell death by measuring lactate dehydrogenase (LDH) release in the coronary effluent.

References

Validation

Verifying the Protective Effects of BTB06584 Against Ischemic Damage: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of BTB06584 and other neuroprotective agents in the context of ischemic damage. It includes an analysis of th...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BTB06584 and other neuroprotective agents in the context of ischemic damage. It includes an analysis of their mechanisms of action, supporting experimental data, and detailed experimental protocols to aid in the evaluation and design of future research.

Introduction to Ischemic Damage and the Role of F1Fo-ATPase

Ischemic events, such as stroke, lead to a rapid depletion of oxygen and glucose in the affected tissue. This compromises mitochondrial respiration, the primary source of cellular ATP. Under these conditions, the mitochondrial F1Fo-ATP synthase, which normally synthesizes ATP, reverses its function and begins to hydrolyze ATP in an attempt to maintain the mitochondrial membrane potential.[1][2][3] This ATP hydrolysis accelerates the depletion of cellular energy stores, contributing significantly to cell death.[1][2][3] Therefore, selective inhibition of this reverse ATP synthase activity presents a promising therapeutic strategy to mitigate ischemic injury.

BTB06584 is a novel small molecule designed to selectively inhibit the hydrolytic activity of F1Fo-ATPase without affecting its ATP synthesis function.[1][2][3] This targeted action aims to preserve cellular ATP levels during ischemia and consequently reduce cell death.

Mechanism of Action of BTB06584

BTB06584 functions as a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase.[1][2] IF1 is an endogenous protein that naturally inhibits the ATPase activity of the F1Fo complex, particularly under acidic conditions that occur during ischemia.[3] The efficacy of BTB06584 is enhanced by the presence of IF1, suggesting that it may potentiate the natural protective mechanism of this inhibitory protein.[1][2] By blocking the reverse function of F1Fo-ATPase, BTB06584 slows the rate of ATP consumption following the inhibition of respiration, thereby reducing ischemic cell death.[1][2][3]

cluster_0 Ischemic Condition cluster_1 Mitochondrial Response cluster_2 BTB06584 Intervention Ischemia Ischemia Reduced O2 Reduced O2 Ischemia->Reduced O2 Reduced Glucose Reduced Glucose Ischemia->Reduced Glucose Compromised Respiration Compromised Respiration Reduced O2->Compromised Respiration F1Fo-ATPase Reversal F1Fo-ATPase Reversal Compromised Respiration->F1Fo-ATPase Reversal ATP Hydrolysis ATP Hydrolysis F1Fo-ATPase Reversal->ATP Hydrolysis Inhibition of ATP Hydrolysis Inhibition of ATP Hydrolysis F1Fo-ATPase Reversal->Inhibition of ATP Hydrolysis ATP Depletion ATP Depletion ATP Hydrolysis->ATP Depletion Cell Death Cell Death ATP Depletion->Cell Death BTB06584 BTB06584 BTB06584->Inhibition of ATP Hydrolysis IF1 IF1 IF1->Inhibition of ATP Hydrolysis Preservation of ATP Preservation of ATP Inhibition of ATP Hydrolysis->Preservation of ATP Reduced Cell Death Reduced Cell Death Preservation of ATP->Reduced Cell Death

Figure 1: Signaling pathway of BTB06584 in preventing ischemic cell death.

Comparison with Alternative Neuroprotective Agents

Several other compounds have been investigated for their protective effects against ischemic damage, each with a distinct mechanism of action.

  • BMS-199264: Similar to BTB06584, BMS-199264 is a selective inhibitor of the F1Fo-ATP hydrolase activity.[4] It was shown to reduce cardiac necrosis and improve contractile function after reperfusion.[4] BTB06584 was developed based on the structure of BMS-199264.[1][2]

  • Oligomycin: This is a non-selective inhibitor of F1Fo-ATPase, meaning it blocks both ATP synthesis and hydrolysis.[4] While it can reduce ATP depletion during ischemia, its non-selective nature makes it unsuitable for therapeutic use as it would also inhibit ATP production in healthy tissues.[4]

  • Resveratrol: A natural polyphenol, resveratrol has demonstrated neuroprotective effects through multiple pathways, including antioxidant, anti-inflammatory, and anti-apoptotic properties.[5][6] It has been shown to reduce infarct volume and brain water content in animal models of stroke.[5][7]

  • Citicoline: This compound may reduce ischemic injury by stabilizing cell membranes and decreasing the generation of free radicals.[8][9] Clinical trials have suggested that citicoline may improve the probability of complete recovery in patients with moderate to severe stroke.[8][10]

Experimental Data

The following tables summarize the quantitative data on the protective effects of BTB06584 and alternative compounds from various studies. It is important to note that direct comparisons are challenging due to variations in experimental models and conditions.

Table 1: Protective Effects of BTB06584

Experimental ModelKey MetricResultReference
Ischemia/Reperfusion in HL-1 cellsCell Death RatioSignificantly reduced[11]
Chemical ischemia in HeLa cellsATP LevelsSignificantly spared from depletion[11]

Table 2: Protective Effects of BMS-199264

Experimental ModelKey MetricResultReference
Isolated Rat Hearts (Ischemia/Reperfusion)Time to Onset of ContractureIncreased in a concentration-dependent manner[12]
Isolated Rat Hearts (Ischemia/Reperfusion)LDH ReleaseDecreased in a concentration-dependent manner[12]
F1F0 ATP Hydrolase InhibitionIC500.5 µM[12]

Table 3: Effects of Oligomycin

Experimental ModelKey MetricResultReference
Rat Cerebral Cortical NeuronsATP LevelsReduced by 75% at 5 nM[13]
Rat Cerebral Cortical NeuronsCell ViabilityDecreased with ATP depletion[13]
Ischemic Acute Kidney Injury (Male Rats)Renal ATP DepletionSignificantly suppressed[14]

Table 4: Protective Effects of Resveratrol

Experimental ModelKey MetricResultReference
Rat MCAO ModelInfarct VolumeSignificantly decreased[6]
Rat MCAO ModelNeurological ScoresRemarkably improved[6]
Gerbil Global Ischemia ModelNeuronal Cell DeathSignificantly prevented[5]

Table 5: Efficacy of Citicoline in Clinical Trials

Study PopulationKey MetricResultReference
Acute Ischemic Stroke Patients (NIHSS ≥8)Full Recovery (Barthel Index ≥95)33% (Citicoline) vs. 21% (Placebo)[8][9]
Pooled data from 4 clinical trialsComplete Recovery at 3 months25.2% (Citicoline) vs. 20.2% (Placebo)[10]

Experimental Protocols

Detailed methodologies for key in vivo and in vitro experiments are provided below.

In Vivo Model: Middle Cerebral Artery Occlusion (MCAO) in Rats

This model is widely used to mimic human ischemic stroke.[15]

  • Animal Preparation: Anesthetize the rat (e.g., with halothane). Maintain body temperature at 37°C.

  • Surgical Procedure:

    • Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[16]

    • Ligate the distal ECA.

    • Temporarily clamp the CCA and ICA.

    • Make a small incision in the ECA stump.

    • Introduce a silicon-coated nylon monofilament (e.g., 4-0) through the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).[15][16] The insertion length is typically 17-20 mm from the CCA bifurcation.[15]

  • Occlusion and Reperfusion:

    • Maintain the occlusion for a defined period (e.g., 60 or 120 minutes).

    • For reperfusion, withdraw the filament to restore blood flow.

  • Outcome Assessment:

    • After a set reperfusion period (e.g., 24 hours), euthanize the animal.

    • Remove the brain and slice it into coronal sections.

    • Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area (the healthy tissue stains red, while the infarcted tissue remains white).[15]

    • Quantify the infarct volume.

In Vitro Model: Oxygen-Glucose Deprivation (OGD)

This model simulates ischemic conditions in cell cultures.[17][18]

  • Cell Culture: Plate primary neurons or a suitable cell line (e.g., HL-1, HeLa) in culture dishes.

  • OGD Induction:

    • Replace the normal culture medium with a glucose-free medium (e.g., DMEM without glucose).[19]

    • Place the cultures in a hypoxic chamber with a low oxygen atmosphere (e.g., 1% O2, 5% CO2, 94% N2) for a specified duration (e.g., 1-4 hours).[19][20]

  • Reoxygenation (Reperfusion):

    • Remove the cultures from the hypoxic chamber.

    • Replace the glucose-free medium with normal, glucose-containing medium.

    • Return the cultures to a normoxic incubator (95% air, 5% CO2) for a defined period (e.g., 24 hours).[19]

  • Assessment of Cell Viability/Death:

    • Use assays such as Propidium Iodide (PI) staining for cell death, or MTT assay for cell viability.

    • ATP levels can be measured using luciferase-based assays.

cluster_0 In Vivo: MCAO Model cluster_1 In Vitro: OGD Model Anesthetize Rat Anesthetize Rat Expose Carotid Arteries Expose Carotid Arteries Anesthetize Rat->Expose Carotid Arteries Insert Filament to Occlude MCA Insert Filament to Occlude MCA Expose Carotid Arteries->Insert Filament to Occlude MCA Induce Ischemia (60-120 min) Induce Ischemia (60-120 min) Insert Filament to Occlude MCA->Induce Ischemia (60-120 min) Withdraw Filament for Reperfusion Withdraw Filament for Reperfusion Induce Ischemia (60-120 min)->Withdraw Filament for Reperfusion Assess Infarct Volume (TTC Staining) Assess Infarct Volume (TTC Staining) Withdraw Filament for Reperfusion->Assess Infarct Volume (TTC Staining) Culture Cells Culture Cells Replace with Glucose-Free Medium Replace with Glucose-Free Medium Culture Cells->Replace with Glucose-Free Medium Incubate in Hypoxic Chamber (1-4h) Incubate in Hypoxic Chamber (1-4h) Replace with Glucose-Free Medium->Incubate in Hypoxic Chamber (1-4h) Reintroduce Normal Medium & Oxygen Reintroduce Normal Medium & Oxygen Incubate in Hypoxic Chamber (1-4h)->Reintroduce Normal Medium & Oxygen Assess Cell Viability/Death Assess Cell Viability/Death Reintroduce Normal Medium & Oxygen->Assess Cell Viability/Death Start Start Start->Anesthetize Rat Start->Culture Cells

Figure 2: General workflow for in vivo and in vitro models of ischemia.

References

Comparative

Evaluating the Translational Potential of BTB06584 in Preclinical Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals BTB06584 has emerged as a promising preclinical candidate with a unique mechanism of action, positioning it as a potential therapeutic for ischemia-reperfus...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

BTB06584 has emerged as a promising preclinical candidate with a unique mechanism of action, positioning it as a potential therapeutic for ischemia-reperfusion injury and as a radiosensitizer in non-small cell lung cancer (NSCLC). This guide provides a comprehensive comparison of BTB06584 with alternative therapeutic strategies, supported by available preclinical data to aid in the evaluation of its translational potential.

Executive Summary

BTB06584 is a selective, IF1-dependent inhibitor of the mitochondrial F1Fo-ATPase, specifically targeting its reverse ATP hydrolysis activity. This mechanism is crucial in pathological conditions like ischemia, where the reversal of F1Fo-ATPase depletes cellular ATP, leading to cell death. By inhibiting this process, BTB06584 aims to preserve cellular energy levels and protect tissues from ischemic damage. Additionally, this mechanism has been explored for its potential to enhance the efficacy of radiotherapy in cancer cells.

This guide compares BTB06584 with other F1Fo-ATPase inhibitors and standard-of-care or investigational drugs for both ischemia-reperfusion injury and radiosensitization in NSCLC.

Performance Comparison in Ischemia-Reperfusion Injury

The primary therapeutic indication for BTB06584 is the mitigation of ischemia-reperfusion injury. In preclinical models, its efficacy has been compared with other agents that target different components of the injury cascade.

CompoundMechanism of ActionKey Preclinical Efficacy Data
BTB06584 Selective inhibitor of mitochondrial F1Fo-ATPase (hydrolysis)In vitro (HL-1 cells, 100 µM): Reduced ischemic cell death to a level comparable to Cyclosporine A and Diazoxide. In vivo (zebrafish, 1 µM): Rescued anemic phenotype without evident toxicity.[1] Inactive at 50µM in H9C2 cells in one study.[2]
BMS-199264 Selective inhibitor of mitochondrial F1Fo-ATPase (hydrolysis)IC50: 0.5 µM for F1Fo-ATPase hydrolase inhibition. Reduced cardiac necrosis and improved functional recovery in a rat model of ischemia-reperfusion.[3]
Oligomycin Non-selective inhibitor of F1Fo-ATPase (synthesis and hydrolysis)Reduced ATP depletion during ischemia but also impaired ATP synthesis in normoxic and reperfused tissue.[3]
Cyclosporine A Inhibitor of mitochondrial permeability transition pore (mPTP)Meta-analysis of preclinical studies showed an average infarct size reduction of 16.09%.[4] Dose-dependent effects observed, with 10 mg/kg being a common preclinical dose.[4]
Diazoxide Mitochondrial ATP-sensitive potassium (mitoKATP) channel openerEC25 for cardioprotection in isolated rat hearts: ~10 µM.[3] Reduced infarct size in a rat model of myocardial ischemia/reperfusion injury at a dose of 12.5 mg/kg.[5]

Performance Comparison in Non-Small Cell Lung Cancer (NSCLC) Radiosensitization

BTB06584 has also been investigated as a radiosensitizer in NSCLC, with the aim of increasing the susceptibility of cancer cells to radiation therapy.

CompoundMechanism of ActionKey Preclinical Efficacy Data (NSCLC)
BTB06584 Selective inhibitor of mitochondrial F1Fo-ATPase (hydrolysis)In vitro (A549 cells): Pre-treatment with 10µM BTB06584 followed by 4Gy X-ray radiation reduced colony formation from 29.13% to 4.78%. Showed dose-dependent cytotoxicity, with no significant effect below 50µM.[6]
Cisplatin DNA cross-linking agentA well-established radiosensitizer. In preclinical models, it has been shown to enhance the efficacy of radiotherapy, although its effectiveness can be cell-line dependent.[7][8]
Cetuximab Epidermal Growth Factor Receptor (EGFR) inhibitorPreclinical and clinical evidence supports its use as a radiosensitizer in NSCLC and other cancers.[9][10]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. Below are summaries of key experimental protocols used in the evaluation of BTB06584.

In Vitro Ischemia-Reperfusion Model (HL-1 cells)
  • Cell Culture: HL-1 cardiac muscle cells were cultured in Claycomb medium supplemented with 10% fetal bovine serum, 100 µM norepinephrine, and 2 mM L-glutamine.

  • Simulated Ischemia: Cells were washed and incubated in an ischemic solution (in mM: 125 NaCl, 8 KCl, 1.25 MgSO4, 1.25 KH2PO4, 1.25 CaCl2, 6.25 NaHCO3, 20 2-deoxyglucose, 0.5 sodium lactate, and 20 HEPES, pH 6.6) in a hypoxic chamber (95% N2, 5% CO2) at 37°C for 4 hours.

  • Simulated Reperfusion: The ischemic solution was replaced with normal culture medium, and cells were returned to a normoxic incubator for 2 hours.

  • Drug Treatment: BTB06584 (100 µM), Cyclosporine A (0.2 µM), or Diazoxide (100 µM) were added to the culture medium prior to the ischemic period.

  • Assessment of Cell Death: Cell viability was assessed using fluorescent dyes such as propidium iodide (to label dead cells) and Hoechst 33342 (to label all cell nuclei). The ratio of dead to total cells was quantified by fluorescence microscopy.

In Vivo Zebrafish Model of Anemia
  • Animal Model: pinotage (pnt) mutant zebrafish, which have a mutation in the atpif1a gene leading to defective hemoglobin synthesis, were used.

  • Drug Administration: Embryos were incubated in aquarium water containing 1 µM BTB06584 or DMSO as a control, starting from 24 hours post-fertilization.

  • Phenotypic Assessment: At 3 days post-fertilization, hemoglobin production was assessed by o-dianisidine staining, which stains hemoglobin-containing cells red. The percentage of embryos with rescued hemoglobin synthesis was quantified.

  • Toxicity Assessment: General morphology and survival of the zebrafish larvae were monitored to assess for any toxic effects of the compound.

In Vitro Radiosensitization Assay (A549 cells)
  • Cell Culture: A549 human NSCLC cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum.

  • Drug Treatment: Cells were pre-treated with BTB06584 (10 µM) for a specified period before irradiation.

  • Irradiation: Cells were irradiated with a single dose of X-rays (e.g., 4 Gy) using a medical linear accelerator.

  • Clonogenic Survival Assay: Following irradiation, cells were trypsinized, counted, and seeded at low densities in fresh medium. After a period of incubation (typically 10-14 days) to allow for colony formation, the colonies were fixed, stained with crystal violet, and counted. The surviving fraction was calculated as the ratio of colonies formed by irradiated cells to that of non-irradiated control cells.

Visualizing the Science: Pathways and Workflows

To facilitate a deeper understanding of the mechanisms and experimental designs discussed, the following diagrams are provided.

BTB06584_Mechanism_of_Action cluster_mitochondrion Mitochondrion F1Fo_ATPase F1Fo-ATPase ATP_Synthase ATP Synthesis (Normal Respiration) F1Fo_ATPase->ATP_Synthase H+ gradient ATP_Hydrolysis ATP Hydrolysis (Ischemia) F1Fo_ATPase->ATP_Hydrolysis Reversed H+ pumping IF1 IF1 IF1->ATP_Hydrolysis Inhibits BTB06584 BTB06584 BTB06584->ATP_Hydrolysis Selectively Inhibits (IF1-dependent) Ischemia Ischemia Ischemia->F1Fo_ATPase Induces reversal

Caption: Mechanism of action of BTB06584 in inhibiting ATP hydrolysis.

Ischemia_Reperfusion_Workflow Start Start Cell_Culture Culture HL-1 cells Start->Cell_Culture Pre_treatment Pre-treat with BTB06584 or comparator Cell_Culture->Pre_treatment Ischemia Induce simulated ischemia (4 hours) Pre_treatment->Ischemia Reperfusion Simulated reperfusion (2 hours) Ischemia->Reperfusion Staining Stain with Propidium Iodide and Hoechst Reperfusion->Staining Analysis Quantify cell death via fluorescence microscopy Staining->Analysis End End Analysis->End

Caption: In vitro ischemia-reperfusion experimental workflow.

BTB06584_vs_Alternatives BTB06584 BTB06584 Selective_ATPase_Inhibition Selective F1Fo-ATPase Hydrolysis Inhibition BTB06584->Selective_ATPase_Inhibition Target BMS199264 BMS199264 BMS199264->Selective_ATPase_Inhibition Target Oligomycin Oligomycin Non-selective_ATPase_Inhibition Non-selective F1Fo-ATPase Inhibition Oligomycin->Non-selective_ATPase_Inhibition Target Cyclosporine_A Cyclosporine_A mPTP_Inhibition mPTP Inhibition Cyclosporine_A->mPTP_Inhibition Target Diazoxide Diazoxide mitoKATP_Opening mitoKATP Channel Opening Diazoxide->mitoKATP_Opening Target

Caption: Comparison of BTB06584's target with alternative cardioprotective agents.

Conclusion and Future Directions

BTB06584 demonstrates a clear mechanism of action with promising in vitro and in vivo (zebrafish) data for ischemia-reperfusion injury and in vitro data for NSCLC radiosensitization. Its selectivity for the hydrolytic activity of F1Fo-ATPase presents a potential advantage over non-selective inhibitors like oligomycin, which can impair normal cellular energy production.

However, a comprehensive evaluation of its translational potential is currently limited by the lack of publicly available data on several key aspects:

  • IC50 for F1Fo-ATPase Hydrolysis: A definitive IC50 value is needed for direct comparison with other inhibitors like BMS-199264.

  • In Vivo Efficacy in Mammalian Models: Data from rodent models of myocardial infarction are crucial to validate the in vitro findings and establish a potential therapeutic window and dose-response relationship.

  • Pharmacokinetics and Toxicology: Understanding the absorption, distribution, metabolism, excretion, and toxicity profile in mammals is a prerequisite for any clinical development.

For the radiosensitization application, further studies are needed to compare its efficacy directly with standard-of-care radiosensitizers in a broader range of NSCLC cell lines and in in vivo xenograft models.

References

Safety & Regulatory Compliance

Handling

Essential Safety and Handling Protocols for BTB06584

For immediate use by researchers, scientists, and drug development professionals, this guide provides essential safety and logistical information for handling the ATPase inhibitor, BTB06584. Due to the absence of a publi...

Author: BenchChem Technical Support Team. Date: November 2025

For immediate use by researchers, scientists, and drug development professionals, this guide provides essential safety and logistical information for handling the ATPase inhibitor, BTB06584. Due to the absence of a publicly available, official Safety Data Sheet (SDS), these recommendations are founded on general laboratory safety principles for investigational compounds with unknown toxicological profiles.

Core Safety Recommendations

Personnel handling BTB06584 should operate under the assumption that the compound is potentially hazardous. A thorough risk assessment should be conducted by the principal investigator or laboratory supervisor before any handling activities commence. The following Personal Protective Equipment (PPE) is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE) Summary
EquipmentSpecificationPurpose
Eye Protection ANSI Z87.1-compliant safety glasses or gogglesProtects eyes from splashes or airborne particles.
Hand Protection Chemical-resistant nitrile glovesProvides a barrier against skin contact.
Body Protection Fully-buttoned laboratory coatProtects skin and clothing from contamination.
Respiratory Protection Not generally required if handled in a fume hoodUse a NIOSH-approved respirator if aerosolization is possible and a fume hood is unavailable.

Operational and Disposal Plan

A systematic approach to handling BTB06584 is critical to ensure personnel safety and experimental integrity. The following procedural workflow outlines the key steps from preparation to disposal.

Experimental Workflow for Safe Handling

prep Preparation weigh Weighing prep->weigh Proceed to dissolve Dissolution weigh->dissolve Transfer to use Experimental Use dissolve->use Administer in decon Decontamination use->decon Post-experiment dispose Disposal decon->dispose Segregate for

Caption: General workflow for safely handling BTB06584 in a laboratory setting.

Detailed Experimental Protocols

1. Preparation and Weighing:

  • All manipulations of solid BTB06584 should be conducted within a certified chemical fume hood to prevent inhalation of airborne particles.

  • Use appropriate tools, such as a chemical spatula, for transfer.

  • Ensure the analytical balance is placed within the fume hood or in a designated containment area.

2. Dissolution:

  • Research articles indicate that BTB06584 is often dissolved in dimethyl sulfoxide (DMSO).

  • Add the solvent to the weighed compound slowly and carefully to avoid splashing.

  • Cap the vial or container securely before vortexing or sonicating to ensure complete dissolution.

3. Experimental Use:

  • When adding the BTB06584 solution to cell cultures or other experimental systems, continue to wear all prescribed PPE.

  • Work over a spill tray to contain any accidental releases.

4. Decontamination:

  • All surfaces and equipment that have come into contact with BTB06584 should be decontaminated.

  • Use a suitable cleaning agent, such as 70% ethanol, followed by a thorough rinse with distilled water, if appropriate for the equipment.

5. Disposal:

  • All waste materials, including pipette tips, vials, and gloves, contaminated with BTB06584 should be disposed of as hazardous chemical waste.

  • Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this material down the drain or in the regular trash.

Signaling Pathway Inhibition

BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase. Its mechanism of action involves preventing the reverse activity of this enzyme, which can occur under ischemic conditions.

ischemia Ischemia atpase_reverse F1Fo-ATPase Reversal ischemia->atpase_reverse atp_depletion ATP Depletion atpase_reverse->atp_depletion cell_death Cell Death atp_depletion->cell_death btb06584 BTB06584 btb06584->atpase_reverse Inhibits

Caption: The inhibitory effect of BTB06584 on the ischemia-induced F1Fo-ATPase reversal pathway.

By adhering to these safety protocols, researchers can minimize their risk of exposure and ensure the safe and effective use of BTB06584 in their experimental work. It is imperative to remain vigilant and prioritize safety when handling any chemical for which complete toxicological data is not available.

Retrosynthesis Analysis

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Method

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